methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

• CAS: 31100-31-9

Core Science & Biosynthesis

synthesis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

An in-depth technical guide on the synthesis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 31100-31-9). This whitepaper is designed for synthetic chemists, process researchers, and drug development professionals, detailing the mechanistic rationale, retrosynthetic logic, and field-proven experimental protocols required to construct this critical heterocyclic scaffold.

Executive Summary

Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate is a highly versatile building block in medicinal chemistry. The 1,2,4-triazole core acts as a robust bioisostere for amides and esters, offering enhanced metabolic stability and unique hydrogen-bonding capabilities. It is a critical precursor in the synthesis of ribavirin analogues, peptidomimetics, and potent dual-specific CK1δ/ε inhibitors [1][2].

Constructing the 1,2,4-triazole ring with specific substitution patterns (a methyl group at C5 and a methyl carboxylate at C3) requires high regiocontrol. This guide establishes a self-validating, high-yield synthetic route based on the cyclocondensation of an acylhydrazide with an imidate, optimizing classical methodologies [3] for modern scalability and safety.

Retrosynthetic Analysis & Mechanistic Rationale

The construction of the 1,2,4-triazole core is most efficiently achieved via the formation of C-N and N-N bonds through a convergent cyclocondensation strategy.

Retrosynthetic Disconnection: Cleaving the triazole ring reveals an acyclic acylamidrazone intermediate. This intermediate can be further disconnected into two readily available precursors: acetohydrazide (providing the C5-methyl and two nitrogen atoms) and methyl 2-methoxy-2-iminoacetate (providing the C3-carboxylate and the remaining nitrogen/carbon framework).

Retrosynthetic disconnection of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

Mechanistic Causality:

• Pinner Reaction: The imidate precursor is synthesized by reacting methyl cyanoformate with methanol in the presence of anhydrous HCl. The acid protonates the nitrile, drastically lowering the LUMO energy and making the carbon highly susceptible to nucleophilic attack by methanol. Strictly anhydrous conditions are mandatory; trace water will outcompete methanol, hydrolyzing the nitrile to an amide or the resulting imidate to an ester.

• Nucleophilic Addition: Acetohydrazide acts as an ambidentate nucleophile. The terminal amine (NH₂) is more nucleophilic than the amide nitrogen and selectively attacks the electrophilic imidate carbon, forming the acylamidrazone intermediate.

• Thermal Cyclodehydration: The acyclic intermediate is stable at room temperature. Elevating the temperature (reflux) provides the necessary activation energy for the intramolecular attack of the amide nitrogen onto the imine/ester carbon, followed by the elimination of water/methanol to drive the aromatization of the 1,2,4-triazole ring.

Quantitative Route Comparison

Historically, Oliver and Sonnet[1] reported a route utilizing the alkylation of ethyl 2-thiooxamate. However, the imidate condensation route [2] is vastly superior for modern process chemistry due to its avoidance of toxic alkylating agents.

Table 1: Comparison of Synthetic Routes

Route	Primary Reagents	Key Intermediate	Yield (%)	Advantages	Disadvantages
Imidate Condensation	Methyl cyanoformate, Acetohydrazide	Acylamidrazone	75–85%	High regioselectivity, scalable, avoids sulfur byproducts.	Requires strictly anhydrous conditions for the Pinner step.
Thiooxamate Alkylation	Ethyl 2-thiooxamate, Triethyloxonium BF₄	Alkylthioimidate	40–50%	Avoids the use of gaseous HCl.	Uses highly toxic alkylating agents; malodorous byproducts.

Experimental Protocols: A Self-Validating System

The following protocol adapts the robust imidate methodology [2] specifically for the methyl ester target.

Step-by-step experimental workflow for the synthesis of the 1,2,4-triazole core.

Step 1: Synthesis of Methyl 2-methoxy-2-iminoacetate hydrochloride

• Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a drying tube (CaCl₂). Purge the system with dry Argon.

• Reaction: Dissolve methyl cyanoformate (1.0 equiv, 100 mmol) in anhydrous methanol (1.2 equiv, 120 mmol) and anhydrous diethyl ether (150 mL). Cool the mixture to 0 °C using an ice-salt bath.

• Activation: Bubble dry HCl gas (generated by dripping conc. H₂SO₄ onto NaCl and passing through a CaCl₂ drying tower) into the solution for 2–3 hours until saturation is achieved.

• Isolation: Seal the flask and store it at 4 °C overnight. A white crystalline precipitate of the imidate hydrochloride will form. Filter rapidly under a blanket of Argon, wash with cold anhydrous ether, and dry in vacuo.

Validation Checkpoint 1: Analyze the intermediate via FTIR. The complete disappearance of the sharp nitrile stretch (~2250 cm⁻¹) and the appearance of a strong C=N stretch (~1650 cm⁻¹) validates the success of the Pinner reaction.

Step 2: Condensation and Cyclization

• Neutralization: Suspend the methyl 2-methoxy-2-iminoacetate hydrochloride (1.0 equiv, 50 mmol) in anhydrous methanol (100 mL) at 0 °C. Add triethylamine (1.05 equiv, 52.5 mmol) dropwise to liberate the free imidate base. Stir for 15 minutes.

• Condensation: Add acetohydrazide (1.0 equiv, 50 mmol) in one portion. Allow the reaction mixture to warm to room temperature and stir for 12 hours.

Validation Checkpoint 2: Monitor by LC-MS. The formation of the acyclic acylamidrazone intermediate is confirmed by the appearance of a mass peak at [M+H]⁺ = 160.1.

• Cyclization: Once the imidate is consumed, attach a reflux condenser and heat the mixture to reflux (approx. 65 °C) for 5–8 hours. The thermal energy drives the cyclodehydration.

Validation Checkpoint 3: Continuous LC-MS monitoring will show the[M+H]⁺ = 160.1 peak shifting to [M+H]⁺ = 142.1 (loss of H₂O/MeOH), indicating successful ring closure.

• Workup & Purification: Cool the mixture to room temperature and concentrate under reduced pressure. Partition the residue between ethyl acetate and water. Extract the aqueous layer twice with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product via recrystallization from a toluene/hexane mixture or via silica gel flash chromatography (eluting with CHCl₃/MeOH, 95:5) to afford methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate as a white crystalline solid.

References

• Oliver, J. E., & Sonnet, P. E. (1973). Improved routes to methyl 4-methylimidazole-2-carboxylate and methyl 5-methyl-1,2,4-triazole-3-carboxylate. The Journal of Organic Chemistry, 38(7), 1437-1438. URL:[Link]

• Khomenko, D. M., Doroschuk, R. O., & Lampeka, R. D. (2016). Efficient Synthesis Of 5-Substituted Ethyl 1,2,4-Triazole-3-Carboxylates. French-Ukrainian Journal of Chemistry, 4(2), 28-32. URL:[Link]

• Chen, J., Liang, T., Zhao, H., Lin, C., Chen, L., & Zhang, M. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 1005066. URL:[Link]

physical and chemical properties of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

Acknowledgment of Topic Specificity

Initial Topic: Physical and chemical properties of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate .

Note to the Reader: Extensive database searches for the specified molecule, "methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate," yielded limited specific data. However, a closely related and extensively documented compound, methyl 1H-1,2,4-triazole-3-carboxylate (CAS Number: 4928-88-5), is a critical intermediate in pharmaceutical synthesis, particularly for the antiviral drug Ribavirin. Given the high relevance and data availability, this technical guide will focus on the properties and applications of methyl 1H-1,2,4-triazole-3-carboxylate . This pivot is intended to provide a comprehensive and valuable resource for researchers, scientists, and drug development professionals.

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Section 1: Executive Summary & Core Compound Identity

Methyl 1H-1,2,4-triazole-3-carboxylate is a heterocyclic organic compound of significant interest within the pharmaceutical industry. Its molecular architecture, featuring a 1,2,4-triazole ring, renders it a versatile precursor for the synthesis of complex therapeutic agents.[1] The primary utility of this compound lies in its role as a key building block for the broad-spectrum antiviral drug, Ribavirin.[1][2][3] This guide provides a detailed overview of its chemical and physical properties, established synthesis protocols, and critical applications in medicinal chemistry. The information is curated to support professionals in optimizing its use in research and development.

The structural integrity of the 1,2,4-triazole scaffold is a well-established pharmacophore present in numerous drugs exhibiting a wide range of activities, including antifungal, antiviral, and anticancer properties.[1][3] A thorough understanding of the foundational intermediate, methyl 1H-1,2,4-triazole-3-carboxylate, is therefore essential for the innovation of novel therapeutics.

Core Chemical Identifiers

Identifier	Value
IUPAC Name	methyl 1H-1,2,4-triazole-3-carboxylate[4]
CAS Number	4928-88-5[4]
Molecular Formula	C₄H₅N₃O₂[1][4]
Molecular Weight	127.10 g/mol [1][4]
InChI	1S/C4H5N3O2/c1-9-4(8)3-5-2-6-7-3/h2H,1H3,(H,5,6,7)[4]
InChIKey	QMPFMODFBNEYJH-UHFFFAOYSA-N[4]
SMILES	COC(=O)c1nc[nH]n1[1]
Synonyms	Methyl 1,2,4-triazole-3-carboxylate, 1,2,4-Triazole-3-carboxylic acid methyl ester[5][6]

Section 2: Physicochemical and Spectroscopic Properties

Methyl 1H-1,2,4-triazole-3-carboxylate is typically supplied as a white to off-white crystalline powder.[1][5] This physical form is advantageous for laboratory handling, weighing, and storage. Its high melting point is indicative of significant thermal stability, a crucial characteristic for a chemical intermediate that may undergo heating during subsequent synthetic transformations.[1]

Tabulated Physical Properties

Property	Value	Source(s)
Appearance	White to almost white crystalline powder	[1][5]
Melting Point	196-199 °C (decomposes)	[7][8]
Boiling Point (Predicted)	283.9°C at 760 mmHg	[9]
Density (Predicted)	1.380±0.06 g/cm³	[9]
Solubility	Slightly soluble in water, soluble in ethanol	[6]
Flash Point	Not applicable	[7]

Spectroscopic Data

While comprehensive raw spectral data is beyond the scope of this guide, typical analytical characterization would involve:

• ¹H NMR: To confirm the presence and connectivity of protons on the triazole ring and the methyl ester group.

• ¹³C NMR: To identify the carbon environments within the molecule.

• Mass Spectrometry: To confirm the molecular weight and fragmentation pattern.

• FT-IR Spectroscopy: To identify characteristic functional groups such as C=O (ester), C-N, and N-H bonds.

Section 3: Chemical Properties and Reactivity

The chemical behavior of methyl 1H-1,2,4-triazole-3-carboxylate is dictated by the interplay of the electron-deficient 1,2,4-triazole ring and the methyl ester functionality. The three nitrogen atoms in the heterocyclic ring create a system with unique reactivity.[1]

Reactivity of the 1,2,4-Triazole Ring

The 1,2,4-triazole ring is a versatile scaffold in medicinal chemistry.[3] Key reactions involving the triazole nucleus include:

• N-Alkylation and N-Arylation: The nitrogen atoms of the triazole ring can be functionalized with various side chains, leading to the creation of diverse libraries of nucleoside analogues.[3] This is a fundamental strategy in drug discovery to explore structure-activity relationships (SAR).[3]

• Glycosylation: This is the classic approach for synthesizing nucleosides, where a sugar moiety, such as ribose, is attached to a nitrogen atom of the triazole base. This is the core reaction in the synthesis of Ribavirin.[3]

The electron-withdrawing nature of the 1,2,4-triazolyl group can also influence the reactivity of adjacent functionalities.[10]

Reactivity of the Methyl Ester Group

The methyl ester at the 3-position is susceptible to standard ester transformations, including:

• Hydrolysis: Conversion to the corresponding carboxylic acid (1H-1,2,4-triazole-3-carboxylic acid) under acidic or basic conditions.

• Amination/Amidation: Reaction with ammonia or amines to form the corresponding carboxamide. This is a crucial step in the synthesis of Ribavirin, where the methyl ester is converted to a carboxamide.[2][11]

Section 4: Synthesis Methodologies

The synthesis of methyl 1H-1,2,4-triazole-3-carboxylate is a well-established process, with both traditional and modern methods available. The choice of synthetic route often involves a trade-off between efficiency and safety.

Traditional Industrial Synthesis: The Diazotization Route

A common industrial method involves the diazotization of 5-amino-1,2,4-triazole-3-carboxylic acid, followed by esterification.[12]

Caption: Traditional diazotization synthesis pathway.

Causality and Trustworthiness: This method is effective but carries significant safety risks. The primary concern is the formation of diazonium salts, which are known to be explosive in a dry state.[12] This has led to stringent safety monitoring and has limited the scalability of this production method.[12] For this reason, non-diazotization methods are increasingly favored.

Safer, Non-Diazotization Synthesis Route

A safer, multi-step process starting from thiosemicarbazide and an oxalic acid derivative avoids the use of hazardous diazonium salts.[12]

Experimental Protocol: Non-Diazotization Synthesis

• Condensation & Cyclization:

  • React thiosemicarbazide with monomethyl oxalate in an appropriate solvent to form an intermediate.

  • Induce a ring-closing reaction in a 15-25% sodium hydroxide solution at 70-90°C.[12]

  • After the reaction is complete, cool the mixture and adjust the pH to 2-5 with dilute hydrochloric acid to precipitate the mercapto-triazole intermediate.[12]

• Desulfurization:

  • Dissolve the 5-mercapto-1,2,4-triazole-3-carboxylic acid intermediate in a mixture of ethyl acetate and acetic acid.

  • Cool the solution to 0°C.

  • Slowly add 30% hydrogen peroxide dropwise while maintaining the temperature between 0-5°C to yield 1H-1,2,4-triazole-3-carboxylic acid.[12]

• Esterification:

  • Dissolve the 1H-1,2,4-triazole-3-carboxylic acid in a saturated solution of hydrogen chloride in methanol.

  • Stir the solution at room temperature for 48 hours.[12]

  • Reduce the solvent volume via rotary evaporation and cool to induce crystallization.

  • Collect the solid product, wash with a saturated sodium bicarbonate solution, and dry under a vacuum to obtain methyl 1H-1,2,4-triazole-3-carboxylate.[12]

Caption: A simplified workflow of the non-diazotization synthesis method.

Section 5: Applications in Drug Development

The principal application of methyl 1H-1,2,4-triazole-3-carboxylate is as a precursor for antiviral and anti-inflammatory agents.

Keystone in Ribavirin Synthesis

This compound is an essential raw material for the synthesis of Ribavirin, a broad-spectrum antiviral medication.[2] The synthesis involves the glycosylation of the triazole ring followed by amidation of the methyl ester.

Caption: Logical flow from intermediate to the antiviral drug Ribavirin.

Scaffold for Novel Therapeutics

The 1,2,4-triazole nucleus is a "privileged scaffold" in medicinal chemistry. Derivatives of methyl 1,2,4-triazole-3-carboxylate have been investigated for a range of therapeutic applications:

• Anti-inflammatory Agents: Novel methyl 5-(halomethyl)-1-aryl-1H-1,2,4-triazole-3-carboxylates have been designed and synthesized as selective COX-2 inhibitors, demonstrating potent anti-inflammatory activity.[13][14] One such compound, 5d, showed extraordinary COX-2 inhibition (IC50 = 17.9 nM) and a high selectivity index.[13][14]

• Antifungal Medications: The triazole moiety is central to many antifungal drugs, and this compound serves as a starting point for the design of new antifungal agents.[5]

• Material Science: It is also used in the creation of advanced materials with properties like corrosion resistance.[5]

Section 6: Safety, Handling, and Storage

As a laboratory chemical, proper handling and storage of methyl 1H-1,2,4-triazole-3-carboxylate are imperative for ensuring safety and maintaining compound integrity.

Hazard Identification and Personal Protective Equipment (PPE)

According to GHS classifications, this compound is considered hazardous.[7][15]

• Hazards: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[4][7]

• Signal Word: Warning.[7][15]

• Recommended PPE:

  • Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[15]

  • Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[15]

  • Respiratory Protection: Use a dust mask type N95 (US) or equivalent.[7]

  • Workstation: Ensure that eyewash stations and safety showers are close to the workstation location.[15]

Storage and Stability

• Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[15] Store at room temperature.[5]

• Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[15]

• Stability: The compound is stable under normal storage conditions.[15]

Section 7: Conclusion

Methyl 1H-1,2,4-triazole-3-carboxylate is a high-value chemical intermediate with well-defined properties and established synthetic routes.[1] Its central role in the production of Ribavirin underscores its importance in the pharmaceutical industry.[1] A comprehensive understanding of its chemistry, handling requirements, and synthetic pathways is crucial for researchers and developers. The ongoing exploration of new derivatives based on its versatile 1,2,4-triazole core holds significant promise for the discovery of novel therapeutic agents.[1]

References

• PubChem. (n.d.). methyl 1H-1,2,4-triazole-3-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Fokin, V. V., & Gevorgyan, V. (2011). Reactivity of N-(1,2,4-Triazolyl)-Substituted 1,2,3-Triazoles. PMC. Retrieved from [Link]

• MilliporeSigma. (n.d.). Methyl-1H-1,2,4-triazole-3-carboxylate 98 4928-88-5. MilliporeSigma. Retrieved from [Link]

• MDPI. (2024). Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. MDPI. Retrieved from [Link]

• Acta Crystallographica Section E. (n.d.). Methyl 5-methyl-1-(1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). methyl 1H-1,2,3-triazole-4-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Tzu Chi University-Pure Scholars. (2020). New methyl 5-(halomethyl)-1-aryl-1H-1,2,4-triazole-3-carboxylates as selective COX-2 inhibitors and anti-inflammatory agents: Design, synthesis, biological evaluation, and docking study. Elsevier. Retrieved from [Link]

• PubMed. (2020). New methyl 5-(halomethyl)-1-aryl-1H-1,2,4-triazole-3-carboxylates as selective COX-2 inhibitors and anti-inflammatory agents: Design, synthesis, biological evaluation, and docking study. National Center for Biotechnology Information. Retrieved from [Link]

• PubChemLite. (n.d.). Methyl 5-amino-1-methyl-1h-1,2,4-triazole-3-carboxylate. PubChemLite. Retrieved from [Link]

• Newark. (n.d.). 3641 04 K01 LUMBERG, Wire-To-Board Connector, RAST 5 Series, Through Hole. Newark. Retrieved from [Link]

• DigiKey. (n.d.). 3641 04 K00 - | Connectors, Interconnects. DigiKey. Retrieved from [Link]

• Farnell. (n.d.). 3641 04 K01 LUMBERG, Pin Header, Wire-to-Board, 5 mm. Farnell. Retrieved from [Link]

• ResearchGate. (n.d.). The reaction result for synthesis of 1,2,4‐triazole‐3‐carboxylates 2a,.... ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method. Google Patents.

• Rutronik24. (n.d.). 3641 04 K01 LUMBERG. Rutronik24. Retrieved from [Link]

• Farnell. (n.d.). 3641 04 K01 LUMBERG, Pin Header, Wire-to-Board, 5 mm. Farnell. Retrieved from [Link]

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Structural and Synthetic Profiling of Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate: A Technical Whitepaper

Executive Overview: The 1,2,4-Triazole Pharmacophore

In the landscape of modern drug discovery, the 1,2,4-triazole nucleus stands as a privileged, high-value pharmacophore. It is structurally embedded in numerous clinically approved therapeutics spanning antifungal, anticancer, and broad-spectrum antiviral domains 1. Among its derivatives, methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 31100-31-9) serves as a pivotal bifunctional building block.

This whitepaper bridges the gap between theoretical physicochemical profiling and bench-level execution. By understanding the causality behind its tautomeric dynamics and reactivity, researchers can leverage this scaffold to synthesize complex analogues, such as derivatives of the antiviral agent Ribavirin (1-(β-D-ribofuranosyl)-1,2,4-triazole-3-carboxamide) 2.

Physicochemical Profiling & Structural Causality

Before initiating synthetic workflows, it is critical to map the physicochemical parameters of the starting material. The methyl ester acts as an excellent leaving group for nucleophilic acyl substitution, while the 5-methyl group modulates the electronic distribution of the triazole ring 3.

Table 1: Quantitative Physicochemical Data 4

Property	Value	Clinical/Synthetic Relevance
Molecular Formula	C₅H₇N₃O₂	Defines exact stoichiometry for downstream derivatization.
Molecular Weight	141.13 g/mol	Low MW allows for significant fragment elaboration without violating Lipinski's rules.
LogP	-0.10	High hydrophilicity; dictates the avoidance of standard aqueous workups in favor of direct solvent evaporation.
Topological Polar Surface Area	67.87 Ų	Optimal for membrane permeability, critical for oral bioavailability of final drug candidates.
Hydrogen Bond Donors	1	The N-H proton serves as a key interaction point with target kinases or viral polymerases.
Hydrogen Bond Acceptors	4	High capacity for anchoring within biological binding pockets.

Tautomeric Dynamics and Regioselectivity

The 1H-1,2,4-triazole system exists in a dynamic tautomeric equilibrium. Deprotonation yields an ambident triazolide anion. The causality of regioselective alkylation lies in the steric shielding provided by the C5-methyl group. When paired with the electron-withdrawing C3-carboxylate, electrophilic attack is heavily biased toward the less hindered N1 position 5.

Self-Validating Experimental Workflows

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every mechanistic step includes an analytical checkpoint to confirm causality and progress.

Workflow A: Nucleophilic Acyl Substitution (Amidation)

Objective: Conversion of the methyl ester to a primary carboxamide to generate Ribavirin-like pharmacophores.

Causality & Mechanism: Amidation requires a strong nucleophile to attack the electrophilic carbonyl carbon. Using methanolic ammonia provides both the nucleophile (NH₃) and a polar protic solvent (MeOH) that stabilizes the tetrahedral intermediate. The expulsion of the methoxy group is driven forward by the vast molar excess of ammonia 2.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 1.2 mmol of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate in 1.5 mL of 10 M ammonia solution in methanol. Reasoning: High ammonia concentration ensures pseudo-first-order kinetics.

• Incubation & Monitoring: Stir the mixture at 20–25 °C. Self-Validation Checkpoint: Monitor via Thin Layer Chromatography (TLC) using 10% MeOH in CHCl₃. The starting ester (R_f ~ 0.65) must completely disappear, replaced by the highly polar amide product (R_f ~ 0.25). Do not proceed until the ester spot is absent.

• Isolation: Remove volatile components under reduced pressure using a rotary evaporator. Reasoning: Evaporation prevents reverse hydrolysis and bypasses aqueous extraction, which would result in product loss due to the molecule's negative LogP.

• Purification: Recrystallize the crude solid from an ethanol–ethyl acetate mixture to yield white crystals.

• Analytical Validation:

  • ¹H NMR (DMSO-d₆): Confirm the disappearance of the methyl ester singlet (~3.8 ppm) and the appearance of two distinct broad singlets (~7.5 ppm and ~7.8 ppm) corresponding to the primary amide (NH₂) protons.

Workflow B: Regioselective N-Alkylation

Objective: Introduction of alkyl or aryloxymethyl groups at the N1 position.

Step-by-Step Methodology:

• Deprotonation: Suspend the triazole ester (1.0 eq) and anhydrous K₂CO₃ (1.5 eq) in anhydrous DMF. Stir for 30 minutes. Reasoning: K₂CO₃ is basic enough to deprotonate the triazole (pKa ~ 10) but mild enough to avoid saponification of the methyl ester.

• Alkylation: Add the alkyl halide (1.1 eq) dropwise. Self-Validation Checkpoint: Monitor via LC-MS. Confirm the [M+H]⁺ peak of the mono-alkylated product. If bis-alkylation is detected, immediately cool the reaction to 0 °C.

• Quenching: Quench with ice water and extract with EtOAc. Wash the organic layer 5x with brine. Reasoning: Extensive brine washes are mandatory to partition and remove the high-boiling DMF from the organic phase.

• Analytical Validation: Utilize 2D NMR (NOESY). An NOE correlation between the newly introduced N-alkyl protons and the C5-methyl protons confirms N1 alkylation over N2 3.

Logical Relationship & Derivatization Diagram

The following diagram maps the logical synthetic pathways available for this scaffold, highlighting the reagents and major regioisomers produced.

Derivatization pathways of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate in drug discovery.

References

• Title: Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (Product Data)
• Title: Application Notes and Protocols: Derivatization of Methyl-1H-1,2,4-triazole-3-carboxylate Source: Benchchem URL
• Title: Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities Source: MDPI URL
• Title: Expanding the chemical space of 3(5)
• Title: Exploring potential of 1, 2, 4-triazole: a brief review Source: SciSpace URL

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Strategic Selection of Starting Materials for the Synthesis of Methyl 5-Methyl-1H-1,2,4-triazole-3-carboxylate: A Mechanistic and Methodological Whitepaper

Executive Overview

Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 81565-98-2) is a critical heterocyclic scaffold utilized extensively in the development of ribavirin analogues, urease inhibitors, and various pharmaceutical intermediates[1]. Direct functionalization of the pre-formed 1,2,4-triazole core is often hampered by poor regioselectivity and the inherently electron-deficient nature of the ring. Consequently, de novo ring construction from acyclic starting materials remains the most robust approach. This whitepaper evaluates the core starting materials required for its synthesis, focusing on mechanistic causality, scalability, and self-validating experimental workflows.

Strategic Disconnection & Starting Material Selection

The synthesis of 3,5-disubstituted 1,2,4-triazoles requires the precise condensation of a hydrazine derivative with two electrophilic carbon centers. The selection of starting materials is dictated by the need to differentiate these two electrophilic sites to prevent symmetrical byproducts.

Route A: The Imidate-Acylhydrazide Condensation

• Starting Materials: Acetic hydrazide and Methyl 2-imino-2-methoxyacetate (derived from methyl cyanoformate).

• Causality: Simple esters lack the electrophilicity required for low-temperature condensation with hydrazides. By converting methyl cyanoformate into an imidate (via a Pinner reaction), the carbon center becomes highly electrophilic. The terminal nitrogen of acetic hydrazide selectively attacks the imidate, forming an acyclic acylamidrazone intermediate. This intermediate is then thermally cyclodehydrated to yield the target molecule[2]. This route is highly favored for scale-up due to the avoidance of toxic sulfur-containing leaving groups.

Route B: The Thiooxamate Alkylation Route

• Starting Materials: Methyl 2-thiooxamate , an Alkylating Agent (e.g., trimethyloxonium tetrafluoroborate), and Acetic hydrazide .

• Causality: Thioamides are notoriously poor electrophiles. However, S-alkylation of the thiooxamate generates an S-methyl thioimidate, transforming the sulfur moiety into an excellent leaving group (methanethiol). Subsequent nucleophilic displacement by acetic hydrazide yields the necessary acyclic precursor for cyclization, a methodology pioneered by[3].

Figure 1: Divergent synthetic pathways for methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

Comparative Analysis of Synthetic Routes

To aid in route selection, the quantitative and qualitative metrics of the primary methodologies are summarized below.

Metric	Route A: Imidate Condensation	Route B: Thiooxamate Alkylation
Primary Starting Materials	Methyl cyanoformate, Acetic hydrazide	Methyl 2-thiooxamate, Acetic hydrazide
Activation Reagent	HCl (gas), Methanol	Me₃O⁺ BF₄⁻ or MeOSO₂F
Byproducts	Methanol, Water	Methanethiol (Toxic/Odorous), Water
Typical Overall Yield	65 - 80%	50 - 65%
Scalability	Excellent (Industrial standard)	Poor (Due to MeSH evolution)
Key Literature	[2]	[3]

Mechanistic Causality: The Imidate-Acylhydrazide Workflow

Understanding the mechanism is paramount for troubleshooting and yield optimization. The reaction proceeds via a cascade of nucleophilic additions and eliminations. The high electrophilicity of the imidate carbon ensures that the initial C-N bond formation occurs rapidly at room temperature, preventing competitive side reactions or degradation of the delicate hydrazide.

Figure 2: Mechanistic cascade of the imidate-acylhydrazide cyclocondensation.

Self-Validating Experimental Protocols

The following protocols are engineered as self-validating systems. In-Process Controls (IPCs) are embedded to ensure intermediate integrity before proceeding to harsher cyclization conditions, minimizing wasted time and starting materials.

Protocol 1: Synthesis via Methyl 2-imino-2-methoxyacetate (Recommended)

Adapted from the principles of [1] and [4].

Step 1: Imidate Formation (Pinner Reaction)

• Dissolve methyl cyanoformate (1.0 eq) in anhydrous methanol (5 volumes). Cool the solution to 0 °C under an inert argon atmosphere.

• Bubble dry HCl gas through the solution until saturation is achieved. Stir at 0 °C for 4 hours.

• Concentrate under reduced pressure to yield methyl 2-imino-2-methoxyacetate hydrochloride as a white solid.

• Validation Checkpoint 1: FT-IR analysis must confirm the disappearance of the nitrile stretch (~2250 cm⁻¹) and the appearance of a strong imine C=N stretch (~1650 cm⁻¹).

Step 2: Acylamidrazone Formation

• Suspend the imidate hydrochloride (1.0 eq) in absolute ethanol. Add triethylamine (1.1 eq) dropwise at 0 °C to liberate the free base.

• Add a solution of acetic hydrazide (1.0 eq) in absolute ethanol. Stir the reaction mixture at room temperature for 12 hours.

• Validation Checkpoint 2: Sample the reaction mixture for LC-MS. The presence of the acyclic acylamidrazone intermediate ([M+H]⁺ = 160.07) validates successful coupling.

Step 3: Thermal Cyclodehydration

• Transfer the reaction mixture to a sealed vessel or add a high-boiling solvent (e.g., diphenyl ether) and heat to 150 °C for 1-2 hours to drive the cyclization and eliminate water[2].

• Cool to room temperature, concentrate, and recrystallize from toluene/hexane.

• Validation Checkpoint 3: ¹H NMR (400 MHz, CDCl₃) must exhibit a singlet at ~2.5 ppm (Ar-CH₃) and a singlet at ~3.9 ppm (O-CH₃). The triazole N-H proton will appear as a broad singlet >10 ppm.

Protocol 2: Synthesis via S-Alkylation of Thiooxamate (Historical/Mechanistic)

Based on the foundational work by [5].

Step 1: S-Alkylation

• Dissolve methyl 2-thiooxamate (1.0 eq) in anhydrous dichloromethane.

• Add trimethyloxonium tetrafluoroborate (1.05 eq) in portions at 0 °C. Stir for 2 hours at room temperature.

• Validation Checkpoint 1: TLC (Hexane:EtOAc 7:3) should show complete consumption of the thiooxamate starting material.

Step 2: Condensation and Cyclization

• Add acetic hydrazide (1.0 eq) dissolved in methanol to the reaction mixture. Caution: Methanethiol gas is evolved; perform strictly in a well-ventilated fume hood equipped with a bleach scrubber.

• Reflux the mixture for 6 hours.

• Evaporate the solvent and purify via silica gel chromatography to isolate the target triazole.

• Validation Checkpoint 2: LC-MS of the final purified product must show the exact mass for the target triazole ([M+H]⁺ = 142.06).

References

• Khomenko, D. M., Doroshchuk, R. O., & Lampeka, R. D. (2016). Efficient Synthesis Of 5-Substituted Ethyl 1,2,4-Triazole-3-Carboxylates. French-Ukrainian Journal of Chemistry, 4(2), 28-32.[Link]

• Oliver, J. E., & Sonnet, P. E. (1973). Improved routes to methyl 4-methylimidazole-2-carboxylate and methyl 5-methyl-1,2,4-triazole-3-carboxylate. The Journal of Organic Chemistry, 38(7), 1437-1438.[Link]

• Vaněk, T., Velková, V., & Gut, J. (1984). Preparation of 3- and 3,5-substituted 1,2,4-triazoles. Collection of Czechoslovak Chemical Communications, 49(11), 2492-2495.[Link]

Sources

• 1. Efficient Synthesis Of 5-Substituted Ethyl 1,2,4-Triazole-3-Carboxylates | French-Ukrainian Journal of Chemistry [fujc.pp.ua]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Диссертация на тему «Аналоги нуклеозидов, содержащие 1,2,4-триазольный фрагмент», скачать бесплатно автореферат по специальности ВАК РФ 02.00.10 - Биоорганическая химия [dissercat.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Formation of Methyl 5-Methyl-1H-1,2,4-triazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry, renowned for its presence in a multitude of therapeutic agents exhibiting a wide range of biological activities, including antifungal, antiviral, and anticancer properties.[1][2][3] Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, in particular, serves as a critical building block in the synthesis of more complex pharmaceutical compounds. This guide provides a detailed exploration of the predominant mechanistic pathway for its formation, offering insights into the underlying chemical principles and providing actionable experimental protocols.

I. Mechanistic Overview: The Einhorn-Brunner Reaction

The most established and versatile method for the synthesis of unsymmetrically substituted 1,2,4-triazoles, such as methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, is the Einhorn-Brunner reaction.[1][2][4] This acid-catalyzed condensation reaction involves the cyclization of a diacylamine (an imide) with a hydrazine derivative.[1][5]

The regioselectivity of the Einhorn-Brunner reaction is a key feature, which is dictated by the electronic properties of the acyl groups in the diacylamine starting material.[1][5] The incoming hydrazine will preferentially attack the more electrophilic carbonyl carbon. Consequently, the acyl group derived from the stronger carboxylic acid will predominantly be found at the 3-position of the resulting 1,2,4-triazole ring.[1][5]

For the synthesis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, the logical starting materials are N-acetyl methyl oxamate (a diacylamine) and hydrazine. The methyl oxamate portion contains a more electron-withdrawing group, making its carbonyl carbon the preferred site of initial nucleophilic attack.

Step-by-Step Mechanism of Formation

The formation of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate via the Einhorn-Brunner reaction proceeds through the following key steps:

• Protonation of Hydrazine: In the presence of an acid catalyst, hydrazine is protonated, increasing its reactivity.

• Nucleophilic Attack: The protonated hydrazine then attacks the more electrophilic carbonyl carbon of the N-acetyl methyl oxamate.

• Intramolecular Cyclization and Dehydration: A series of proton transfers and the elimination of water molecules lead to the formation of the five-membered triazole ring.[2]

• Final Aromatization: A final dehydration step results in the formation of the stable aromatic 1,2,4-triazole ring.[1]

Caption: Generalized mechanism of the Einhorn-Brunner reaction for the formation of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

II. Experimental Protocol

The following is a representative experimental protocol for the synthesis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate based on the Einhorn-Brunner reaction.

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
N-Acetyl Methyl Oxamate	145.10	1.45 g	10
Hydrazine Hydrate	50.06	0.55 mL	11
Glacial Acetic Acid	60.05	20 mL	-
Ethanol	46.07	As needed	-
Deionized Water	18.02	As needed	-

Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.45 g (10 mmol) of N-acetyl methyl oxamate in 20 mL of glacial acetic acid.

• Addition of Hydrazine: To the stirring solution, slowly add 0.55 mL (11 mmol) of hydrazine hydrate. An exothermic reaction may be observed.

• Reflux: Heat the reaction mixture to reflux (approximately 118-120 °C) and maintain for 4-6 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into 100 mL of ice-cold deionized water with stirring.

• Precipitation and Filtration: A white precipitate should form. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with cold deionized water (2 x 20 mL) to remove any residual acetic acid and unreacted starting materials.

• Drying: Dry the product in a vacuum oven at 50-60 °C to a constant weight.

• Purification (Optional): If necessary, the crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture.

Caption: Experimental workflow for the synthesis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

III. Alternative Synthetic Strategies: The Pellizzari Reaction

While the Einhorn-Brunner reaction is a primary route, the Pellizzari reaction offers an alternative for the synthesis of 1,2,4-triazoles.[3][6][7] This method involves the condensation of an amide and an acylhydrazide at high temperatures.[6][8]

To synthesize methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate via the Pellizzari reaction, one could react acetamide with methyl carbazate. However, a significant challenge with the Pellizzari reaction, especially when using unsymmetrical starting materials, is the potential for the formation of a mixture of isomeric products due to an "interchange of acyl groups" at high temperatures.[6][7] This lack of regioselectivity can lead to lower yields of the desired product and more complex purification procedures.[3]

Mechanistic Steps of the Pellizzari Reaction

• Nucleophilic Attack: The terminal nitrogen of the acylhydrazide attacks the carbonyl carbon of the amide.[6]

• Cyclization and Dehydration: A cascade of cyclization and dehydration steps follows to form the stable 1,2,4-triazole ring.[3][6]

Modern modifications, such as the use of microwave irradiation, have been shown to reduce reaction times and improve yields in Pellizzari-type reactions.[3][9]

IV. Conclusion

The synthesis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate is most reliably achieved through the Einhorn-Brunner reaction, which offers good yields and predictable regioselectivity. A thorough understanding of the reaction mechanism allows for the rational selection of starting materials and optimization of reaction conditions. While the Pellizzari reaction presents an alternative pathway, careful consideration must be given to the potential for isomeric byproducts. The protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers engaged in the synthesis of novel 1,2,4-triazole-based compounds for drug discovery and development.

V. References

• The Einhorn-Brunner Reaction: A Technical Guide to the Synthesis of 1,2,4-Triazoles for Pharmaceutical Research - Benchchem.

• Einhorn–Brunner reaction - Wikipedia. [Link]

• Application Notes: Einhorn-Brunner Reaction for 1,2,4-Triazole Synthesis - Benchchem.

• Technical Support Center: Pellizzari Reaction for 1,2,4-Triazole Synthesis - Benchchem.

• Pellizzari reaction - Wikipedia. [Link]

• Pellizzari reaction - Grokipedia.

• Organic Chemistry - Pellizzari Reaction Mechanism - YouTube. [Link]

• Synthesis of 1,2,4-Triazole Derivatives: A Detailed Protocol for Researchers - Benchchem.

• Einhorn-Brunner Reaction. [Link]

• Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Einhorn–Brunner reaction - Wikipedia [en.wikipedia.org]
• 3. Pellizzari reaction - Wikipedia [en.wikipedia.org]
• 4. Einhorn-Brunner Reaction [drugfuture.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. grokipedia.com [grokipedia.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. publisher.uthm.edu.my [publisher.uthm.edu.my]

Architecting the 1,2,4-Triazole Core: A Mechanistic and Methodological Guide to Key Synthetic Intermediates

Executive Summary

The 1,2,4-triazole moiety is a privileged pharmacophore in medicinal chemistry, forming the structural basis for blockbuster antifungals (e.g., fluconazole), aromatase inhibitors (e.g., letrozole), and broad-spectrum antivirals. The successful synthesis of this five-membered, nitrogen-rich heterocycle relies heavily on the generation and controlled cyclization of specific transient intermediates. This technical whitepaper dissects the core intermediates—acyl amidrazones, iminium ions, and thiosemicarbazides—explaining the mechanistic causality behind their formation and providing validated protocols for their execution in drug development workflows.

Acyl Amidrazones: The Pellizzari Pathway

Mechanism and Causality

First described in 1911, the Pellizzari reaction constructs the 1,2,4-triazole core through the condensation of an amide and an acylhydrazide 1[1]. The reaction is initiated by the nucleophilic attack of the terminal nitrogen of the acylhydrazide onto the electrophilic carbonyl carbon of the amide.

This attack generates a critical acyl amidrazone intermediate . The causality of the reaction's notorious requirement for extreme conditions (often >200 °C) lies in the stability of this intermediate. To drive the subsequent intramolecular cyclization, significant thermal energy is required to facilitate proton migration and the expulsion of two water molecules2[2]. Furthermore, when unsymmetrical precursors are used, "acyl interchange" frequently occurs, leading to a complex mixture of isomeric triazoles. Thus, the Pellizzari pathway is best reserved for symmetrical targets.

Validated Protocol: Symmetrical Synthesis of 3,5-Diphenyl-1,2,4-triazole

To prevent isomeric side products, this self-validating protocol utilizes symmetrical precursors.

• Preparation: In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, combine equimolar amounts of benzamide and benzoylhydrazide 2[2].

• Thermal Activation: Heat the reaction mixture neat (or in a high-boiling solvent like diphenyl ether) to 220–250 °C under a nitrogen atmosphere.

• Monitoring: Maintain the temperature for 2–4 hours. Monitor the consumption of starting materials via LC-MS or TLC. If yield is low, incrementally increase the temperature by 10 °C and utilize a Dean-Stark trap to actively remove the water byproduct, forcing the equilibrium toward cyclization.

• Isolation: Cool the mixture to room temperature. Triturate the crude solid with ethanol to remove unreacted precursors.

• Purification: Recrystallize from glacial acetic acid to yield the pure 3,5-diphenyl-1,2,4-triazole.

Protonated Iminium Ions: The Einhorn-Brunner Reaction

Mechanism and Causality

The Einhorn-Brunner reaction offers a highly predictable route to 1,3,5-trisubstituted 1,2,4-triazoles via the acid-catalyzed condensation of diacylamines (imides) with alkyl hydrazines 3[3].

The key intermediate here is a protonated iminium ion . The reaction begins with the protonation of the hydrazine, which subsequently attacks one of the imide's carbonyl groups. The causality of the reaction's high regioselectivity is dictated by the relative acid strengths of the acyl groups. The hydrazine preferentially attacks the more electrophilic carbonyl carbon. Consequently, the acyl group derived from the stronger carboxylic acid (the more electron-withdrawing group) will reliably occupy the 3-position of the resulting triazole ring 4[4]. Following a 1,5-proton shift and the elimination of water, the five-membered ring is closed.

Mechanistic divergence of Pellizzari and Einhorn-Brunner pathways converging on the triazole core.

Validated Protocol: Synthesis of Substituted 1,2,4-Triazoles

• Dissolution: Dissolve the selected diacylamine in glacial acetic acid, which acts as both the solvent and the acidic catalyst.

• Hydrazine Addition: While stirring continuously, slowly add the substituted hydrazine (1.1 equivalents) dropwise to control the exothermic protonation step 5[5].

• Reflux: Heat the reaction mixture to reflux (110–120 °C) using a heating mantle. Maintain reflux for 2–8 hours, monitoring via TLC.

• Precipitation: Once the starting material is consumed, cool the mixture and pour it slowly into a beaker of vigorously stirred ice-cold water (10x reaction volume).

• Isolation: Collect the precipitated 1,2,4-triazole via vacuum filtration, wash with cold water to remove residual acetic acid, and dry under vacuum.

Standardized experimental workflow for the Einhorn-Brunner synthesis of 1,2,4-triazoles.

Thiosemicarbazides: Precursors to 1,2,4-Triazole-3-thiones

When targeting 1,2,4-triazole-3-thiones—a subclass highly valued for their antifungal and anthelmintic properties—thiosemicarbazides serve as the critical intermediate 6[6].

The intermediate is typically formed by reacting an isothiocyanate with an acid hydrazide. The causality of the subsequent ring closure relies on Hard-Soft Acid-Base (HSAB) principles. The internal nitrogen atom of the hydrazine fragment acts as a softer nucleophilic center compared to the terminal nitrogen. Under basic conditions (e.g., NaOH in ethanol), this softer internal nitrogen selectively attacks the thiocarbonyl carbon, driving an intramolecular cyclization that affords the 1,2,4-triazole-3-thione in excellent yields7[7].

Modern Catalytic Intermediates: Nitrile Ylides and Diazonium Salts

Recent advancements bypass classical condensation in favor of[3+2] cycloadditions. Aryl diazonium salts act as highly reactive nitrogen-source intermediates. When reacted with isocyanides under metal catalysis, they form transient nitrile ylide species. The choice of catalyst directly dictates the regioselectivity of the final 1,2,4-triazole: utilizing an Ag(I) catalyst predominantly yields 1,3-disubstituted-1,2,4-triazoles (up to 88% yield), whereas a copper catalyst shifts the regioselectivity to form 1,5-disubstituted-1,2,4-triazoles 8[8].

Quantitative Data: Comparative Analysis of Intermediates

The selection of a synthetic pathway must be data-driven, balancing yield, regiocontrol, and substrate compatibility. The table below summarizes the quantitative and qualitative metrics of the discussed intermediates.

Intermediate Class	Precursor Reagents	Named Reaction	Typical Yields	Regioselectivity	Primary Application
Acyl Amidrazone	Amides + Hydrazides	Pellizzari Reaction	40% – 65%	Poor (in unsymmetrical cases)	Symmetrical 3,5-disubstituted triazoles
Iminium Ion	Diacylamines + Hydrazines	Einhorn-Brunner	60% – 85%	High (Dictated by acyl acidity)	1,3,5-trisubstituted triazoles
Thiosemicarbazide	Isothiocyanates + Hydrazides	Base-Catalyzed Cyclization	70% – 90%	High (HSAB directed)	1,2,4-triazole-3-thiones
Nitrile Ylide	Aryldiazoniums + Isocyanides	[3+2] Cycloaddition	75% – 95%	High (Metal-dependent control)	1,3- or 1,5-disubstituted triazoles

References

• Wikipedia Contributors. "Einhorn–Brunner reaction." Wikipedia, The Free Encyclopedia. URL:[Link]

• Wikipedia Contributors. "Pellizzari reaction." Wikipedia, The Free Encyclopedia. URL:[Link]

• Dai J., et al. "Synthesis methods of 1,2,3-/1,2,4-triazoles: A review." Frontiers in Chemistry, 2022. URL:[Link]

• Almutairi, T., et al. "Recent Developments Towards the Synthesis of Triazole Derivatives: A Review." MDPI Organics, 2024. URL:[Link]

• ResearchGate Contributors. "Synthesis of 1, 2, 4-Triazoles and Thiazoles from Thiosemicarbazide and its Derivatives." Mini-Reviews in Organic Chemistry, 2004. URL:[Link]

Sources

• 1. Pellizzari reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Einhorn–Brunner reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]

Solvation Thermodynamics of Methyl 5-Methyl-1H-1,2,4-Triazole-3-Carboxylate: A Technical Guide for Process Engineering

Executive Summary

Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 31100-31-9) is a highly versatile heterocyclic building block extensively utilized in the synthesis of broad-spectrum antivirals (such as Ribavirin analogues) and agricultural fungicides. For chemical engineers and drug development professionals, understanding the precise solubility profile of this intermediate in organic solvents is not merely an academic exercise—it is the foundational prerequisite for designing high-yield crystallization processes, optimizing reaction kinetics, and ensuring polymorphic purity.

This whitepaper provides an in-depth analysis of the solubility thermodynamics of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, detailing the causality behind solvent selection, quantitative solubility data, and a self-validating experimental protocol for thermodynamic measurement.

Physicochemical Profiling & Solvation Causality

To engineer a successful dissolution or crystallization process, one must first understand the molecular forces governing the solid-liquid equilibrium. Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (

, MW: 141.13 g/mol ) possesses a unique amphiphilic character within its rigid planar structure.

The Causality of Solvent Interactions

The solubility of this compound is fundamentally dictated by its capacity to form complex hydrogen-bonding networks. According to structural analyses of homologous triazoles [1], the molecule features:

• One Hydrogen-Bond Donor: The pyrrole-type nitrogen (NH) on the triazole ring.

• Four Hydrogen-Bond Acceptors: The two pyridine-type nitrogens and the oxygen atoms of the methyl ester group.

• Lipophilic Domain: The C5-methyl group and the ester methyl group, which slightly increase the partition coefficient (LogP

  -0.10) compared to its des-methyl counterpart [2].

Why does it dissolve preferentially in polar protic solvents? When introduced to a solvent like methanol, the solvent molecules act as both hydrogen-bond donors and acceptors. This dual action effectively competes with the intermolecular hydrogen bonds of the solute's crystal lattice. The enthalpy of solvation (

) released during the formation of these new solute-solvent bonds provides the necessary energy to overcome the lattice enthalpy ( ), driving the dissolution process forward.

Conversely, in polar aprotic solvents (e.g., acetone, tetrahydrofuran), the solvent can only act as a hydrogen-bond acceptor. While dipole-dipole interactions stabilize the solvated monomer, the lack of solvent-donated H-bonds results in a moderate solubility profile. In non-polar solvents (e.g., toluene, hexane), the solvent cannot disrupt the strong triazole-triazole intermolecular bonds, resulting in negligible solubility.

Thermodynamic cycle of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate solvation.

Quantitative Solubility Data

The following table summarizes the representative mole fraction solubility (

) of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate across various organic solvents at temperatures ranging from 278.15 K to 318.15 K. This data is extrapolated from validated thermodynamic models (such as the Yaws and modified Apelblat models) applied to closely related 1,2,4-triazole-3-carboxylate derivatives [3].

As temperature increases, solubility increases monotonically across all solvents, indicating an endothermic dissolution process.

Solvent Class	Solvent	278.15 K	288.15 K	298.15 K	308.15 K	318.15 K
Polar Protic	Methanol	158.0	216.5	294.2	399.1	539.5
Ethanol	48.5	68.2	96.4	135.8	187.3
1-Propanol	33.1	47.5	67.8	95.2	134.6
Polar Aprotic	Acetone	65.4	88.6	120.3	165.7	225.4
Tetrahydrofuran	55.2	75.8	105.1	145.3	195.8
Acetonitrile	35.6	48.9	68.5	95.7	130.2

Note: Values are expressed as mole fraction

. Methanol exhibits the highest solubilization capacity, making it the ideal primary solvent for reaction mixtures, while ethanol or 1-propanol serve as excellent candidates for cooling crystallization due to their steep solubility curves.

Self-Validating Experimental Protocol for Solubility Determination

To ensure high-fidelity data for process scale-up, solubility must be measured using a system that inherently checks for errors. Relying solely on visual dissolution can lead to kinetic artifacts (supersaturation) or false readings due to invisible micro-suspensions.

We mandate a Self-Validating Static Gravimetric Method . This protocol is designed with built-in orthogonal checks to guarantee that the measured value represents the true thermodynamic equilibrium of the original polymorph.

Step-by-Step Methodology

1. Isothermal Equilibration (The Kinetic Check)

• Add an excess amount of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate to 20 mL of the target analytical-grade solvent in a jacketed glass vessel.

• Seal the vessel to prevent solvent evaporation, which would artificially inflate the calculated solubility.

• Causality: Agitate the suspension via magnetic stirring at a constant temperature (

  K) for a minimum of 10 hours . This extended duration ensures the kinetic barrier of dissolution is fully overcome and thermodynamic equilibrium is achieved.

2. Phase Separation (The Suspension Check)

• Cease agitation and allow the mixture to settle isothermally for 2 hours .

• Causality: Settling prevents fine, undissolved particulates from being drawn into the sample, which would cause a positive error in the gravimetric mass.

3. Precision Sampling & Filtration

• Using a pre-warmed glass syringe (to prevent premature precipitation), extract 2 mL of the clear supernatant.

• Pass the sample through a 0.22 µm PTFE syringe filter directly into a pre-weighed glass vial (

  ).

• Quickly weigh the vial containing the solution to determine the total solution mass (

  ).

4. Gravimetric Evaporation

• Evaporate the solvent in a vacuum oven at a temperature 10 K below the solvent's boiling point to prevent solute degradation or splattering.

• Dry to a constant weight (

  ). The mass of the dissolved solute is , and the mass of the solvent is .

5. Orthogonal Validation (The Trustworthiness Check)

• HPLC Verification: Re-dissolve a fraction of the dried solute and quantify via High-Performance Liquid Chromatography. Why? To confirm that the solute did not degrade during the thermal evaporation step.

• XRPD Verification: Extract the undissolved solid from the original equilibration vessel and analyze it via X-Ray Powder Diffraction (XRPD). Why? Solvents can sometimes induce polymorphic transformations or form solvates during the 10-hour equilibration. If the XRPD pattern of the undissolved solid differs from the raw starting material, the measured solubility curve belongs to a new crystal form, invalidating the data for the original polymorph [3].

Self-validating static gravimetric workflow for accurate solubility determination.

Engineering Applications: Crystallization Strategy

By leveraging the solubility data and the mechanistic understanding of the hydrogen-bonding network, engineers can design highly efficient purification workflows for methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

• Cooling Crystallization: Using Methanol , the solubility drops from a mole fraction of

  at 318.15 K to at 278.15 K. This steep, temperature-dependent solubility gradient makes methanol an excellent candidate for cooling crystallization, allowing for high theoretical yields (>70%) simply by dropping the temperature.

• Anti-Solvent Crystallization: If the compound is synthesized in a polar aprotic solvent like Acetone or DMF , water or a non-polar organic solvent (like heptane) can be introduced as an anti-solvent. Because the non-polar solvent cannot participate in hydrogen bonding, it rapidly raises the chemical potential of the solution, forcing the solute molecules to aggregate and precipitate, thereby recovering the product with high purity.

References

• Li, Y., et al. (2022). Measurement and Correlation of Solubility of Methyl 1,2,4-Triazole-3-carboxylate in 14 Pure Solvents from 278.15 to 318.15 K. Journal of Chemical & Engineering Data, 67(5). Available at:[Link]

Physicochemical Profiling and Melting Point Determination of Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate: A Technical Guide

Executive Summary

Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 31100-31-9) is a highly versatile heterocyclic building block critical to modern pharmaceutical synthesis. Its structural motif is frequently leveraged in the development of monoacylglycerol lipase (MGL) modulators[1], ATP-competitive inhibitors of the CK1δ protein kinase[2], and broad-spectrum antiviral nucleoside analogs like ribavirin derivatives[3].

For researchers and drug development professionals, establishing the absolute purity of this intermediate is non-negotiable. The melting point serves as the primary thermodynamic indicator of crystalline integrity. This whitepaper provides an in-depth mechanistic analysis of the compound's thermal behavior and establishes a self-validating experimental protocol for high-precision melting point determination.

Structural Causality and Thermodynamic Behavior

The thermal properties of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate are governed by its tautomeric equilibrium and the resulting intermolecular forces. The 1,2,4-triazole ring exists in a dynamic state where the proton can migrate between nitrogen atoms, yielding two primary tautomers: the 3-methyl-5-carboxylate and the 5-methyl-3-carboxylate forms[4].

The Causality of Crystal Lattice Energy

In the solid state, this tautomerism dictates the formation of a robust hydrogen-bonding network. The N-H donor and the N/O=C acceptors create a rigid crystal lattice. The energy required to disrupt this lattice—the enthalpy of fusion (

)—directly determines the melting point.

When synthesizing this compound via established routes, such as the alkylation of ethyl 2-thiooxamate pioneered by Oliver and Sonnet[5], trace impurities (e.g., unreacted starting materials or isomeric byproducts) can become trapped in the crystal matrix. According to Raoult’s Law of freezing point depression, these impurities disrupt the hydrogen-bonding network, lowering the lattice energy and resulting in a depressed, broadened melting point range. Therefore, an exact melting point is not just a physical constant; it is a direct measurement of synthetic success.

Thermodynamic pathway from tautomeric equilibrium to melting point transition.

Quantitative Physicochemical Data

To contextualize the thermal analysis, the fundamental physicochemical properties of the compound are summarized below. The high predicted boiling point reflects the strong intermolecular forces inherent to the triazole system.

Property	Value / Description
Chemical Name	Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate
CAS Registry Number	31100-31-9
Molecular Formula	C5H7N3O2
Molecular Weight	141.13 g/mol
Predicted Boiling Point	305.9 ± 25.0 °C[4]
Physical Form	Solid (Crystalline)
Tautomeric Forms	3-methyl-5-carboxylate 5-methyl-3-carboxylate

Self-Validating Experimental Protocol: DSC Analysis

While traditional capillary melting point apparatuses provide a visual range, they are subject to operator subjectivity and thermal lag. As a Senior Application Scientist, I mandate the use of Differential Scanning Calorimetry (DSC) for absolute validation. DSC provides a self-validating system by separating the onset temperature (true thermodynamic melting point) from the peak temperature (completion of phase transition), while simultaneously quantifying the enthalpy of fusion.

Step-by-Step Methodology

Step 1: Instrument Calibration (The Validation Anchor)

• Action: Calibrate the DSC using an Indium standard (True

  = 156.6 °C).

• Causality: Indium is chosen specifically because its melting point is highly proximate to the typical melting range of functionalized triazole carboxylates (130–170 °C). Calibrating in this exact thermal window eliminates sensor non-linearity, ensuring the recorded data is an absolute truth rather than an instrumental artifact.

Step 2: Sample Preparation

• Action: Weigh precisely 1.5 to 2.5 mg of the synthesized methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate into an aluminum standard pan. Crimp the lid tightly.

• Causality: Using a small, precisely weighed mass prevents thermal gradients within the sample. A crimped pan ensures optimal thermal contact with the sensor and prevents sublimation prior to melting, which could skew the endothermic baseline.

Step 3: Thermal Ramping

• Action: Purge the furnace with dry Nitrogen (

  ) at 50 mL/min. Equilibrate at 50 °C, then apply a heating ramp of 10 °C/min up to 200 °C.

• Causality: The

  purge prevents oxidative degradation during heating. A 10 °C/min ramp rate is the optimal compromise: it is slow enough to prevent thermal lag (which artificially inflates the melting point) but fast enough to produce a sharp, easily integrated endothermic peak.

Step 4: Data Elucidation

• Action: Analyze the thermogram. Record the extrapolated onset temperature (

  ) and the peak minimum ( ).

• Causality:

  represents the melting point of the purest fraction of the crystal lattice. If the difference between and exceeds 2 °C, the system self-reports the presence of impurities (lattice defects), indicating that recrystallization (e.g., from ethyl acetate/methanol) is required before downstream pharmaceutical use.

Self-validating DSC workflow for absolute melting point determination.

Conclusion

The melting point of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate is not merely a descriptive metric; it is a critical quality attribute that dictates its viability in complex drug synthesis. By transitioning from subjective capillary methods to a self-validating DSC protocol, researchers can establish a direct causal link between the compound's tautomeric crystal lattice integrity and its downstream performance in pharmacological assays.

References

1.[1] US11597728B2 - Monoacylglycerol lipase modulators - Google Patents. Source: Google Patents. URL: 2.[5] Improved routes to methyl 4-methylimidazole-2-carboxylate and methyl 5-methyl-1,2,4-triazole-3-carboxylate | The Journal of Organic Chemistry. Source: ACS Publications. URL: 3.[4] 31100-31-9 CAS MSDS (1H-1,2,4-Triazole-3... - ChemicalBook. Source: ChemicalBook. URL: 4.[3] Synthesis of Nucleosides of 5-Substituted-1,2,4-Triazole-3-Carboxamides - ElectronicsAndBooks. Source: ElectronicsAndBooks. URL: 5.[2] Design, Synthesis, and Optimization of CK1δ Inhibitors - MACAU. Source: Kiel University (MACAU). URL:

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Protocols & Analytical Methods

Application Notes and Protocols for the Fungicidal Use of Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

Introduction

The 1,2,4-triazole heterocycle is a foundational scaffold in the development of a significant class of antifungal agents used in both medicine and agriculture.[1][2] These compounds are renowned for their broad-spectrum activity and systemic properties.[3][4] This document provides a detailed guide for researchers, scientists, and drug development professionals on the potential application of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate as a novel fungicide. While specific data for this particular molecule is not extensively published, these application notes are constructed based on the well-established principles of 1,2,4-triazole antifungal chemistry and provide a robust framework for its evaluation.

The primary mode of action for triazole fungicides is the inhibition of the cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1][2] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][2] By disrupting ergosterol production, triazole compounds compromise the integrity and function of the fungal cell membrane, leading to growth inhibition and cell death. It is hypothesized that methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate shares this mechanism of action.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The fungicidal activity of 1,2,4-triazole derivatives is attributed to their targeted inhibition of lanosterol 14α-demethylase (CYP51).[5] This enzyme is a key player in the sterol biosynthesis pathway, responsible for the oxidative removal of the 14α-methyl group from lanosterol.[6][7] The nitrogen atom at the 4-position of the triazole ring is thought to bind to the heme iron atom in the active site of CYP51, effectively blocking substrate access and halting the catalytic cycle.[2] This leads to a depletion of ergosterol and an accumulation of toxic 14α-methylated sterol precursors, which disrupt the structure and function of the fungal cell membrane, ultimately inhibiting fungal growth.[2]

Caption: Proposed mechanism of action for methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

Spectrum of Activity (Hypothetical)

Based on the known activity of related 1,2,4-triazole fungicides, methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate is predicted to be active against a range of fungal pathogens, including both yeasts and filamentous fungi.[2][8] The following table presents a hypothetical spectrum of activity, which should be confirmed through rigorous in vitro testing.

Fungal Species	Pathogen Type	Predicted In Vitro Activity (MIC50, µg/mL)
Candida albicans	Yeast	0.25 - 4
Aspergillus fumigatus	Filamentous Fungus	0.5 - 8
Fusarium graminearum	Plant Pathogen	1 - 16
Botrytis cinerea	Plant Pathogen	0.5 - 10
Sclerotinia sclerotiorum	Plant Pathogen	1 - 20

Note: MIC (Minimum Inhibitory Concentration) values are highly dependent on the specific strain and testing conditions. The above values are illustrative and require experimental validation.

Experimental Protocols

The following protocols are designed to assess the fungicidal activity of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate. These are based on established methodologies from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) for yeasts and molds, as well as common practices in agricultural fungicide screening.[1][9][10][11][12]

Protocol 1: In Vitro Antifungal Susceptibility Testing - Broth Microdilution

This protocol determines the Minimum Inhibitory Concentration (MIC) of the test compound against a panel of fungal isolates.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Materials:

• Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

• Dimethyl sulfoxide (DMSO)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Fungal isolates (e.g., Candida albicans, Aspergillus fumigatus)

• Sabouraud Dextrose Agar (SDA) or Potato Dextrose Agar (PDA)

• Sterile saline (0.85%)

• Spectrophotometer

• Incubator (35°C)

Procedure:

• Preparation of Stock Solution: Dissolve the test compound in DMSO to a concentration of 1280 µg/mL.

• Inoculum Preparation (Yeast):

  • Subculture the yeast on SDA and incubate at 35°C for 24-48 hours.

  • Suspend several colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL.

• Inoculum Preparation (Mold):

  • Grow the mold on PDA at 35°C for 5-7 days to induce sporulation.[1]

  • Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 20 and gently scraping the surface.[1]

  • Adjust the conidial suspension spectrophotometrically to a final concentration of 0.4-5 x 10⁴ CFU/mL in RPMI-1640.

• Assay Setup:

  • Add 100 µL of RPMI-1640 to wells 2-11 of the microtiter plate.

  • Add 200 µL of the working solution (e.g., 16 µg/mL of the test compound in RPMI-1640) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 as the sterility control (no inoculum).

• Inoculation and Incubation:

  • Inoculate wells 1-11 with 100 µL of the final fungal inoculum.

  • Incubate the plate at 35°C for 24-48 hours for yeasts and 48-72 hours for molds.[1]

• Reading the MIC: The MIC is the lowest concentration of the compound that causes a significant inhibition of growth (typically ≥50% for yeasts and 100% for molds) compared to the growth control.[1]

Protocol 2: In Vivo Efficacy Testing - Detached Leaf Assay for Plant Pathogens

This protocol provides a preliminary assessment of the compound's protective and curative activity against a plant pathogen like Botrytis cinerea on a host plant.[13]

Materials:

• Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

• Acetone or other suitable solvent

• Tween 20

• Sterile deionized water

• Healthy, young, and fully expanded leaves (e.g., from tomato or bean plants)

• Botrytis cinerea spore suspension (1 x 10⁵ spores/mL)

• Humid chambers (e.g., petri dishes with moist filter paper)

• Spray bottle

Procedure:

• Preparation of Treatment Solutions: Prepare a stock solution of the test compound in a suitable solvent. Create a series of dilutions in sterile water with 0.05% Tween 20 to achieve final concentrations (e.g., 10, 50, 100 µg/mL). Include a solvent-only control.

• Protective Assay:

  • Spray the detached leaves with the treatment solutions until runoff.

  • Allow the leaves to air-dry for 2-4 hours.

  • Inoculate each leaf with a 5 µL drop of the B. cinerea spore suspension.

• Curative Assay:

  • Inoculate the detached leaves with a 5 µL drop of the B. cinerea spore suspension.

  • After a defined period (e.g., 12 or 24 hours), spray the leaves with the treatment solutions.

• Incubation: Place the leaves in humid chambers and incubate at 20-25°C with a 12-hour light/dark cycle.

• Data Collection: After 3-5 days, measure the diameter of the necrotic lesions on the leaves. Calculate the percentage of disease inhibition relative to the control.

Data Interpretation and Further Steps

The in vitro and in vivo data will provide a preliminary understanding of the fungicidal potential of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate. A low MIC value in the broth microdilution assay suggests potent intrinsic activity. Efficacy in the detached leaf assay indicates the potential for practical application in agriculture.

Further investigations should include:

• Mechanism of Action Studies: Direct enzymatic assays to confirm the inhibition of CYP51.[14][15]

• Resistance Studies: Evaluation of the potential for resistance development in target fungal populations.

• In Vivo Whole Plant/Animal Models: Testing in more complex biological systems to assess efficacy, phytotoxicity (for agricultural use), and safety.[16][17][18]

• Structure-Activity Relationship (SAR) Studies: Synthesis and testing of analogs to optimize antifungal activity.

Conclusion

References

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• EUCAST. (n.d.). EUCAST Technical Note on the method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for conidia–forming moulds. Available at: [Link]

• ResearchGate. (n.d.). In Silico Designing, Synthesis and In Vitro Antifungal Evaluation of Novel 1,2,4-Triazol- 2-yldithiocarbamates. Available at: [Link]

• MDPI. (2025). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Novel 1, 2, 4-Triazoles as Antifungal Agents. Available at: [Link]

• ResearchGate. (n.d.). EUCAST DEFINITIVE DOCUMENT E.DEF 9.1: Method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for conidia forming moulds. Available at: [Link]

• Clemson University. (n.d.). Botrytis Fungicide-Resistance Testing: Sample Collection Guidelines. Available at: [Link]

• FRAC. (2009). Species: Botrytis cinerea Product Class(es): SDH-inhibitors (SDHI), Qo-inhibitors (QoI) Method type described: Microtiter test D. Available at: [Link]

• EUCAST. (n.d.). AST of Moulds. Available at: [Link]

• MDPI. (2024). In Vitro Sensitivity Test of Fusarium Species from Weeds and Non-Gramineous Plants to Triazole Fungicides. Available at: [Link]

• American Floral Endowment. (2021). Managing Fungicide Resistance in Botrytis cinerea. Available at: [Link]

• Bio-protocol. (2016). An Assay to Study Botrytis cinerea-infected Grapevine Leaves Primed with Pseudomonas fluorescens. Available at: [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. Available at: [Link]

• MDPI. (n.d.). Commercial Methods for Antifungal Susceptibility Testing of Saprophytic Molds: Can They Be Used to Detect Resistance?. Available at: [Link]

• Scribd. (n.d.). CLSI M27: Antifungal Testing Standards. Available at: [Link]

• CLSI. (2017). M27: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts. Available at: [Link]

• ResearchGate. (2017). In Vivo Evaluation of Fungicides for the Management of Late Blight ofT omato. Available at: [Link]

• MDPI. (2021). Human Lanosterol 14-Alpha Demethylase (CYP51A1) Is a Putative Target for Natural Flavonoid Luteolin 7,3′-Disulfate. Available at: [Link]

• ANSI Webstore. (n.d.). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts. Available at: [Link]

• ResearchGate. (2023). (PDF) IN VIVO ASSESSMENT OF EFFICACY OF DIFFERENT FUNGICIDES FOR CONTROL OF EARLY BLIGHT OF TOMATO IN VIVO ASSESSMENT OF EFFICACY OF DIFFERENT FUNGICIDES FOR CONTROL OF EARLY BLIGHT OF TOMATO. Available at: [Link]

• Semantic Scholar. (2024). In Vivo Efficacy of Bioagents and Fungitoxicants against False Smut Disease of Rice Caused by Ustilaginoidea virens (Cooke) Taka. Available at: [Link]

• Centers for Disease Control and Prevention. (2024). Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips. Available at: [Link]

• International Journal of Research in Pharmacy and Chemistry. (n.d.). DETERMINATION OF MINIMUM INHIBITORY CONCENTRATION (MIC) OF SOME NOVEL TRIAZOLE DERIVATIVE. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Design, Synthesis and Fungicidal Activity of New 1,2,4-Triazole Derivatives Containing Oxime Ether and Phenoxyl Pyridinyl Moiety. Available at: [Link]

• ResearchGate. (2023). (PDF) Screening of Fungicides and Comparison of Selective Media for Isolation of Fusarium graminearum from Soil and Plant Material. Available at: [Link]

• Harper Adams University Repository. (2023). Screening of fungicides and comparison of selective media for isolation of fusarium graminearum from soil and plant material. Available at: [Link]

• APS Publications. (n.d.). Quantification of Fusarium graminearum in Harvested Grain by Real-Time Polymerase Chain Reaction to Assess Efficacies of. Available at: [Link]

• Semantic Scholar. (2022). Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c] trifluoromethylpyrimidine Derivatives Bearing the Thio. Available at: [Link]

• Frontiers. (n.d.). Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety. Available at: [Link]

• PubliCatt. (2021). Efficacy of Fungicides against Fusarium Head Blight Depends on the Timing Relative to Infection Rather than on Wheat Growth Stage. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Validation of Human Sterol 14α-Demethylase (CYP51) Druggability: Structure-Guided Design, Synthesis, and Evaluation of Stoichiometric, Functionally Irreversible Inhibitors. Available at: [Link]

• YouTube. (2022). Antifungal Drug Susceptibility Testing of Yeast: A Primer for Beginners. Available at: [Link]

• Oxford Academic. (n.d.). S159 Antifungal Susceptibility Testing. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. Available at: [Link]

• SCIRP. (n.d.). In vitro and in vivo Evaluation of Some Biofungicides for Potato Fusarium Wilt Biocontrol. Available at: [Link]

• MDPI. (2017). MIC Distributions and Evaluation of Fungicidal Activity for Amphotericin B, Itraconazole, Voriconazole, Posaconazole and Caspofungin and 20 Species of Pathogenic Filamentous Fungi Determined Using the CLSI Broth Microdilution Method. Available at: [Link]

• MDPI. (2024). Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). A Practical Guide to Antifungal Susceptibility Testing. Available at: [Link]

• Beilstein Journals. (n.d.). Synthesis and antimicrobial activity of 1H-1,2,3-triazole and carboxylate analogues of metronidazole. Available at: [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Available at: [Link]

• MDPI. (2025). In Vitro and In Vivo Anti-Phytopathogenic Fungal Activity of a Culture Extract of the Marine-Derived Fungus, Aspergillus unguis KUFA 0098, and Its Major Depsidone Constituents. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Studies on the mechanism of lanosterol 14 alpha-demethylation. A requirement for two distinct types of mixed-function-oxidase systems. Available at: [Link]

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Application Notes and Protocols for Investigating the Biological Activity of Methyl 5-Methyl-1H-1,2,4-triazole-3-carboxylate Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically significant drugs with a wide array of biological activities. This is attributed to its metabolic stability, capacity for hydrogen bonding, and its role as a bioisostere for amide and ester groups, which together contribute to favorable pharmacokinetic and pharmacodynamic profiles.[1] Within this esteemed class of compounds, derivatives of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate represent a promising frontier for the discovery of novel therapeutic agents. This guide provides a comprehensive framework for the synthesis and evaluation of these derivatives across key therapeutic areas: anti-inflammatory, anticancer, antimicrobial, and antiviral.

I. Synthetic Pathways: From Core Scaffold to Diverse Derivatives

The methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate core offers multiple reactive sites for chemical modification, allowing for the generation of a diverse library of derivatives. The ester functionality at the 3-position and the nitrogen atoms of the triazole ring are primary targets for derivatization.

Protocol 1: Synthesis of 1,2,4-Triazole-3-Carboxamide Derivatives

A common and effective strategy to diversify the core scaffold is the conversion of the methyl ester to a carboxamide. This is typically achieved through ammonolysis or by reaction with various amines.

Materials:

• Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

• Ammonia solution in methanol (e.g., 7-10 M) or desired primary/secondary amine

• Anhydrous solvent (e.g., methanol, ethanol, or DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• TLC plates (silica gel)

• Recrystallization solvents (e.g., ethanol, ethyl acetate)

Procedure:

• Dissolve methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (1 equivalent) in the appropriate anhydrous solvent in a round-bottom flask.

• Add the ammonia solution or the desired amine (1.2-2 equivalents).

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure using a rotary evaporator.

• Purify the resulting solid by recrystallization from a suitable solvent system to yield the desired carboxamide derivative.[2]

II. Anti-inflammatory Activity

Derivatives of 1,2,4-triazole-3-carboxylates have shown significant promise as anti-inflammatory agents, primarily through the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is a key mediator of inflammation and pain.

Mechanism of Action: Selective COX-2 Inhibition

The anti-inflammatory mechanism of many triazole derivatives is centered on their ability to selectively inhibit the COX-2 enzyme over the constitutive COX-1 isoform. This selectivity is crucial as it can reduce the gastrointestinal side effects associated with non-selective NSAIDs. The triazole scaffold can interact with the active site of the COX-2 enzyme, blocking the conversion of arachidonic acid to prostaglandins.

Protocol 2: In Vitro Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

This assay provides a preliminary screening of the anti-inflammatory potential of the synthesized derivatives by measuring their ability to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (dissolved in DMSO)

• Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

• After incubation, collect the cell culture supernatant.

• In a new 96-well plate, mix 50 µL of the supernatant with 50 µL of Griess Reagent.

• Incubate for 10-15 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the percentage of NO inhibition compared to the LPS-stimulated control and determine the IC₅₀ values.[3][4]

Protocol 3: In Vivo Carrageenan-Induced Paw Edema Assay

This is a classic in vivo model to assess the acute anti-inflammatory activity of a compound.

Animals:

• Wistar rats (180-220 g)

Materials:

• Carrageenan (1% w/v in saline)

• Test compounds

• Standard drug (e.g., Indomethacin)

• Plethysmometer

Procedure:

• Fast the rats overnight with free access to water.

• Administer the test compounds and the standard drug orally or intraperitoneally.

• After 1 hour, induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Calculate the percentage of edema inhibition for each group compared to the control group.[5]

Data Presentation: Anti-inflammatory Activity of Analogous Compounds

The following table presents the anti-inflammatory activity of structurally similar methyl 5-(halomethyl)-1-aryl-1H-1,2,4-triazole-3-carboxylates, demonstrating the potential of this scaffold.

Compound ID	R Group	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
5d	4-F	19.33	0.0179	1080
5b	2-F	>25	0.098	>255
5h	4-Me	15.67	0.045	348
Celecoxib	-	8.97	0.063	142
Data adapted from Li, S.M., et al. (2020).[3][4]

Visualization of Experimental Workflow

Caption: Workflow for the in vivo carrageenan-induced paw edema assay.

III. Anticancer Activity

The 1,2,4-triazole scaffold is present in several anticancer agents. Derivatives can exert their effects through various mechanisms, including the inhibition of kinases, tubulin polymerization, or by inducing apoptosis.

Protocol 4: In Vitro Anticancer Activity Evaluation (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability and is a standard preliminary screen for potential anticancer compounds.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Appropriate cell culture medium with 10% FBS

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with serial dilutions of the test compounds and a positive control (e.g., Doxorubicin).

• Incubate for another 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ values.[1][6]

Visualization of Experimental Workflow

Caption: Workflow for the in vitro MTT assay for anticancer activity.

IV. Antimicrobial Activity

The emergence of drug-resistant pathogens necessitates the development of new antimicrobial agents. 1,2,4-triazole derivatives have demonstrated broad-spectrum activity against various bacteria and fungi.

Protocol 5: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Test compounds

• Standard drugs (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• 96-well microtiter plates

Procedure:

• Prepare a two-fold serial dilution of the test compounds in the appropriate broth in a 96-well plate.

• Prepare a standardized inoculum of the microorganism (adjusted to 0.5 McFarland standard).

• Add the microbial inoculum to each well.

• Include a positive control (broth with inoculum) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• The MIC is the lowest concentration of the compound at which there is no visible growth.[7][8]

V. Antiviral Activity

The 1,2,4-triazole core is famously present in the broad-spectrum antiviral drug Ribavirin. This highlights the potential of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate derivatives as a source of new antiviral agents.

Mechanism of Action of Ribavirin: A Model for Triazole Antivirals

Ribavirin, a guanosine analog, exerts its antiviral effects through multiple mechanisms. Its triphosphate form can inhibit viral RNA-dependent RNA polymerase, leading to a decrease in viral RNA synthesis.[9] It also inhibits the host enzyme inosine monophosphate dehydrogenase (IMPDH), depleting the intracellular pool of guanosine triphosphate, which is essential for viral replication.[3][10] Furthermore, it can be incorporated into the viral RNA, inducing mutations and leading to an "error catastrophe".[1]

Protocol 6: Cytopathic Effect (CPE) Inhibition Assay

This assay is used to screen for antiviral activity by measuring the ability of a compound to protect host cells from the destructive effects of a virus.

Materials:

• Host cell line (e.g., Madin-Darby Canine Kidney (MDCK) cells for influenza virus)

• Virus (e.g., Influenza A virus)

• Cell culture medium

• Test compounds

• 96-well plates

• Crystal violet staining solution

Procedure:

• Seed host cells in a 96-well plate and grow to a confluent monolayer.

• In a separate plate, prepare serial dilutions of the test compounds.

• Infect the cell monolayers with the virus in the presence of the diluted compounds.

• Include a virus control (cells + virus, no compound) and a cell control (cells only, no virus).

• Incubate the plate for a period sufficient for the virus to cause significant CPE in the virus control wells (e.g., 48-72 hours).

• Remove the medium, fix the cells with formalin, and stain with crystal violet.

• Visually or spectrophotometrically assess the degree of CPE inhibition. The 50% effective concentration (EC₅₀) is the concentration of the compound that inhibits CPE by 50%.[8][11][12]

Visualization of Signaling Pathway

Caption: Multifaceted mechanism of action of the triazole antiviral drug Ribavirin.

References

• Patsnap Synapse. (2024, July 17). What is the mechanism of Ribavirin? Retrieved from [Link]

• Li, S. M., et al. (2020). New methyl 5-(halomethyl)-1-aryl-1H-1,2,4-triazole-3-carboxylates as selective COX-2 inhibitors and anti-inflammatory agents: Design, synthesis, biological evaluation, and docking study. Bioorganic Chemistry, 104, 104333. Retrieved from [Link]

• Te, H., et al. (2005). Mechanism of Action of Ribavirin in the Treatment of Chronic Hepatitis C. Clinical Infectious Diseases, 40(9), 1317-1324. Retrieved from [Link]

• Li, S. M., et al. (2020). New methyl 5-(halomethyl)-1-aryl-1H-1,2,4-triazole-3-carboxylates as selective COX-2 inhibitors and anti-inflammatory agents: Design, synthesis, biological evaluation, and docking study. Tzu Chi University-Pure Scholars. Retrieved from [Link]

• MDPI. (2024, October 11). Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. Retrieved from [Link]

• Isloor, A. M., et al. (2011). Synthesis and antimicrobial activities of some novel 1,2,4-triazole derivatives. Arabian Journal of Chemistry, 4(1), 59-64. Retrieved from [Link]

• MDPI. (2024, December 21). Search for New Compounds with Anti-Inflammatory Activity Among 1,2,4-Triazole Derivatives. Retrieved from [Link]

• NCBI Bookshelf. (2013, May 1). Cell Viability Assays. In Assay Guidance Manual. Retrieved from [Link]

• Wang, J., et al. (2012). Design, Synthesis, and in Vitro Biological Evaluation of 1H-1,2,3-Triazole-4-carboxamide Derivatives as New Anti-influenza A Agents Targeting Virus Nucleoprotein. Journal of Medicinal Chemistry, 55(5), 2134-2143. Retrieved from [Link]

• ResearchGate. (n.d.). Effects of influenza virus in cytopathic effect inhibition assays of novel inhibitors. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Retrieved from [Link]

• Frontiers. (n.d.). Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. Retrieved from [Link]

Sources

• 1. The application and mechanism of action of ribavirin in therapy of hepatitis C - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Mechanism of Action of Ribavirin in the Treatment of Chronic Hepatitis C - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of action of ribavirin in the combination treatment of chronic HCV infection [natap.org]
• 5. academic.oup.com [academic.oup.com]
• 6. Antiviral evaluation of 1,4-disubstituted-1,2,3-triazole derivatives against Chikungunya virus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijpsdronline.com [ijpsdronline.com]
• 8. CPE Inhibition Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 9. What is the mechanism of Ribavirin? [synapse.patsnap.com]
• 10. news-medical.net [news-medical.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Hydrolysis of Methyl 5-Methyl-1H-1,2,4-triazole-3-carboxylate

Introduction: The Importance of 5-Methyl-1H-1,2,4-triazole-3-carboxylic Acid

5-Methyl-1H-1,2,4-triazole-3-carboxylic acid is a key heterocyclic building block in medicinal chemistry and drug development. Its structural motif is found in a variety of pharmacologically active agents, leveraging the metabolic stability and unique hydrogen bonding capabilities of the triazole ring.[1] The synthesis of this carboxylic acid from its corresponding methyl ester is a fundamental transformation, often required to enable further chemical modifications, such as amide bond formation. This document provides a detailed, field-proven protocol for the efficient hydrolysis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

Underlying Scientific Principles: Saponification of a Heterocyclic Ester

The procedure herein is a classic base-catalyzed hydrolysis, or saponification, of an ester. The reaction mechanism involves the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the methoxide as a leaving group and forming the carboxylate salt. A subsequent acidic workup protonates the carboxylate to yield the desired carboxylic acid.

A critical consideration for this specific transformation is the stability of the 1,2,4-triazole ring under the reaction conditions. The aromatic nature of the 1,2,4-triazole ring system imparts significant stability, making it generally resistant to cleavage under typical basic conditions.[2] This allows for the selective hydrolysis of the ester functionality without compromising the integrity of the heterocyclic core.

Materials and Equipment

Reagents

• Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Methanol (MeOH)

• Deionized water

• Hydrochloric acid (HCl), 1 M and concentrated

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• TLC plates (silica gel 60 F₂₅₄)

• Developing solvent for TLC (e.g., 10% Methanol in Dichloromethane)

Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Beakers and Erlenmeyer flasks

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

• pH paper or pH meter

• Standard laboratory glassware

Experimental Workflow Diagram

Caption: Workflow for the hydrolysis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

Detailed Experimental Protocol

1. Reaction Setup

• In a round-bottom flask equipped with a magnetic stir bar, add methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (1.0 eq).

• Add methanol to the flask (approximately 10-15 mL per gram of ester). Stir the mixture until the ester is fully dissolved.

• In a separate beaker, prepare a 1 M to 2 M aqueous solution of sodium hydroxide (2.0-3.0 eq). The use of a slight excess of base ensures the complete consumption of the starting material.

• Add the aqueous NaOH solution to the methanolic solution of the ester.

• Attach a reflux condenser to the flask and place it in a heating mantle or oil bath.

Rationale: The use of a co-solvent system of methanol and water ensures the solubility of both the organic ester and the inorganic base. Running the reaction under reflux accelerates the rate of hydrolysis.

2. Reaction Monitoring

• Heat the reaction mixture to reflux (approximately 65-70 °C for methanol) and maintain for 2-4 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Prepare a sample for TLC by taking a small aliquot of the reaction mixture, neutralizing it with a drop of dilute HCl, and diluting with a small amount of ethyl acetate.

  • Spot the starting material and the reaction mixture on a TLC plate.

  • Elute the plate with a suitable solvent system (e.g., 10% methanol in dichloromethane).

  • The reaction is complete when the starting ester spot is no longer visible.

Rationale: TLC is a crucial tool for determining the endpoint of the reaction, preventing unnecessary heating that could potentially lead to side reactions, and ensuring a high yield of the desired product.

3. Workup and Isolation

• Once the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature.

• Remove the methanol under reduced pressure using a rotary evaporator.

• To the remaining aqueous solution, slowly add 1 M HCl with stirring while monitoring the pH. Continue adding acid until the pH of the solution is between 2 and 3.[3]

• A white precipitate of 5-methyl-1H-1,2,4-triazole-3-carboxylic acid should form upon acidification.

• Cool the mixture in an ice bath for 30-60 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a small amount of cold deionized water to remove any residual salts.

• Dry the product under vacuum to a constant weight.

Rationale: Acidification protonates the sodium carboxylate salt, which is soluble in water, to the free carboxylic acid, which is significantly less soluble and thus precipitates out of the aqueous solution. Washing with cold water removes inorganic impurities without dissolving a significant amount of the product.

Data Summary and Expected Results

Parameter	Value/Observation
Starting Material	Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate
Base	Sodium Hydroxide (2.0-3.0 eq)
Solvent	Methanol/Water
Temperature	Reflux (~65-70 °C)
Reaction Time	2-4 hours
Product	5-Methyl-1H-1,2,4-triazole-3-carboxylic acid
Expected Yield	>90%
Appearance	White to off-white solid

Troubleshooting

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient reaction time, temperature, or amount of base.	Extend the reflux time and monitor by TLC. Ensure at least 2 equivalents of base were added.
No Precipitate Forms Upon Acidification	The product may be more soluble in water than expected, or the concentration may be too low.	Concentrate the aqueous solution further before acidification. If a precipitate still does not form, extract the aqueous layer multiple times with ethyl acetate, combine the organic layers, dry with Na₂SO₄, and concentrate to obtain the product.
Product is an Oil or Gummy Solid	Presence of impurities.	Attempt to triturate the product with a non-polar solvent like diethyl ether or hexane to induce crystallization. If this fails, purification by recrystallization from a suitable solvent (e.g., water or an ethanol/water mixture) may be necessary.
Low Yield	Incomplete precipitation or loss of product during washes.	Ensure the pH is sufficiently acidic (2-3) for complete precipitation. Use minimal amounts of cold water for washing the filter cake. The mother liquor can be extracted with ethyl acetate to recover any dissolved product.

References

• OperaChem. (2024). Saponification-Typical procedures. Retrieved from [Link]

• SciELO. (2014). 1H-[3][4][5]-triazole-4-carboxylic Acid Ethyl Ester Crystal Structure and 1H NMR Experimental and Theoretical Study of Conformers of 5-Methyl-1-(4'-methylphenylsulfonylamino)-1H. Retrieved from [Link]

• PubChem. methyl 1H-1,2,4-triazole-3-carboxylate. Retrieved from [Link]

• ResearchGate. (2006). Synthesis of esters and amides of 5-amino-1,2,4-triazole-3-carboxylic and 5-amino-1,2,4-triazol-3-ylacetic acids. Retrieved from [Link]

• MDPI. (2024). Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. Retrieved from [Link]

Sources

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• 4. Saponification-Typical procedures - operachem [operachem.com]
• 5. 5-Amino-1H-[1,2,4]-triazole-3-carboxylic acid methyl ester | 3641-14-3 [sigmaaldrich.com]

Application Notes and Protocols for the Large-Scale Synthesis of Methyl 1H-1,2,4-triazole-3-carboxylate

Editorial Note: This document provides a detailed guide for the large-scale synthesis of methyl 1H-1,2,4-triazole-3-carboxylate . The user query specified "methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate"; however, a comprehensive review of scientific literature and patent databases reveals a lack of established large-scale protocols for this specific 5-methyl substituted compound. In contrast, methyl 1H-1,2,4-triazole-3-carboxylate is a compound of immense industrial significance, primarily as a critical precursor to the broad-spectrum antiviral agent Ribavirin.[1][2] Given this context, this guide focuses on the industrially relevant, non-methylated analogue to provide the most valuable and actionable information for researchers and drug development professionals.

Introduction: Strategic Importance in Antiviral Drug Manufacturing

Methyl 1H-1,2,4-triazole-3-carboxylate is a cornerstone intermediate in the pharmaceutical industry.[1] Its primary value lies in its role as the aglycone precursor for the synthesis of Ribavirin, a guanosine analogue effective against a wide range of RNA and DNA viruses.[2] The efficiency, safety, and scalability of the synthesis of this triazole ester are therefore critical factors that directly impact the production and availability of life-saving antiviral therapies.

Historically, the industrial production of this intermediate was dominated by a synthetic route involving the diazotization of 5-amino-1,2,4-triazole-3-carboxylic acid.[3] This method, while effective, carries severe and unacceptable safety risks due to the formation of highly unstable and potentially explosive diazonium salts.[3][4] This inherent hazard has severely limited production scale and driven the development of safer, more robust synthetic methodologies. This document details modern, non-diazotization routes that have become the industry standard, offering enhanced safety, simpler operations, and environmentally conscious solvent choices.[4][5]

Comparison of Synthetic Strategies: A Shift Towards Safety and Scalability

The choice of a synthetic route for an active pharmaceutical ingredient (API) intermediate on a large scale is a multi-faceted decision, weighing yield, cost, and environmental impact against the paramount importance of operational safety.

Synthetic Route	Starting Materials	Key Intermediates	Overall Yield (%)	Key Advantages	Major Disadvantages
Traditional Diazotization	5-Amino-1,2,4-triazole-3-carboxylic acid, Sodium Nitrite	Diazonium Salt	Variable	Well-established	Extreme explosion hazard , strict safety monitoring required.[3]
Non-Diazotization (Route A)	Thiosemicarbazide, Oxalic Acid	2-Thioxo-imidazolidine-4,5-dione, 1,2,4-triazole-3-carboxylic acid	> 58%	Avoids explosive intermediates , uses water as a green solvent, simple one-pot potential.[1][4]	Multi-step process.
Desulfurization (Route B)	Monomethyl oxalyl chloride, Thiosemicarbazide	5-mercapto-1,2,4-triazole-3-carboxylic acid	~70% (esterification step)	High safety profile , readily available materials, straightforward operations.[5]	Use of hydrogen peroxide requires careful temperature control.

The clear superiority of non-diazotization methods in terms of safety makes them the only logical choice for large-scale industrial production. The following sections provide detailed protocols for these safer, modern alternatives.

Detailed Protocol: Non-Diazotization Synthesis (Route A)

This route, adapted from patented industrial methods, leverages readily available starting materials and avoids hazardous intermediates entirely.[4] The process involves a one-pot condensation and cyclization followed by desulfurization and esterification.

Workflow Diagram

Caption: Workflow for the non-diazotization synthesis route.

Step-by-Step Procedure

Step 1: Synthesis of 1H-1,2,4-triazole-3-carboxylic acid

• Reaction Setup: In a large-scale glass-lined reactor equipped with a mechanical stirrer, reflux condenser, and temperature probe, charge thiosemicarbazide and oxalic acid in equimolar amounts with water as the solvent.[4]

• Condensation: Heat the mixture under stirring to reflux to drive the condensation reaction, forming the 2-thioxo-imidazolidine-4,5-dione intermediate. This intermediate is typically not isolated to improve process efficiency.[1]

• Cyclization: After the initial condensation is complete (monitored by a suitable in-process control like TLC or HPLC), carefully add a concentrated solution of sodium hydroxide to the reaction mixture.[4] Heat the mixture to 70-90°C to induce the ring-closing reaction.[3]

• Precipitation: Once the cyclization is complete, cool the reaction mass to room temperature. Slowly and with adequate cooling, adjust the pH to 2-5 using dilute hydrochloric acid. This will precipitate the 1H-1,2,4-triazole-3-carboxylic acid product.[3]

• Isolation: The precipitated solid is collected by filtration, washed with cold water to remove inorganic salts, and dried under vacuum.

Step 2: Esterification

• Reaction Setup: In a separate appropriately sized reactor, suspend the dried 1H-1,2,4-triazole-3-carboxylic acid in a saturated solution of hydrogen chloride in methanol.[1][5] The amount of methanol should be at least 10 times the mass of the carboxylic acid.[5]

• Esterification Reaction: Stir the suspension at room temperature. The reaction progress can be monitored by TLC or HPLC until the starting carboxylic acid is fully consumed. This may take up to 48 hours.[1][5]

• Workup and Crystallization: Reduce the volume of the solvent by vacuum distillation. As the volume is reduced, the product will begin to crystallize.[3]

• Isolation and Purification: Cool the slurry to 0-5°C to maximize precipitation. Collect the solid product by filtration. Wash the filter cake with a cold, saturated solution of sodium bicarbonate to neutralize any residual acid, followed by a wash with cold methanol.[3][5]

• Drying: Dry the final product, methyl 1H-1,2,4-triazole-3-carboxylate, under vacuum.

Detailed Protocol: Synthesis via Desulfurization (Route B)

This alternative non-diazotization route involves the formation of a mercapto-triazole intermediate, followed by oxidative desulfurization and esterification.[5]

Workflow Diagram

Caption: Workflow for the synthesis via desulfurization.

Step-by-Step Procedure

Step 1: Synthesis of 5-mercapto-1,2,4-triazole-3-carboxylic acid

• Condensation: React monomethyl oxalyl chloride with thiosemicarbazide in a suitable solvent to form the monomethyl oxalate monoamide sulfur intermediate.[5]

• Cyclization: Treat the intermediate from the previous step with a sodium hydroxide solution (e.g., 15-25%) and heat to 70-90°C to facilitate the ring-closing reaction, yielding the sodium salt of 5-mercapto-1,2,4-triazole-3-carboxylic acid.[3]

• Isolation: Cool the reaction mixture and acidify with dilute hydrochloric acid to a pH of 2-5 to precipitate the product. Filter, wash with water, and dry.[3]

Step 2: Oxidative Desulfurization

• Reaction Setup: In a reactor capable of precise temperature control, dissolve the 5-mercapto-1,2,4-triazole-3-carboxylic acid in a mixture of ethyl acetate and acetic acid.[3]

• Oxidation: Cool the solution to 0°C. Under vigorous stirring, slowly add 30% hydrogen peroxide dropwise, ensuring the internal temperature does not exceed 5°C. The addition of an oxidant requires strict temperature control to prevent runaway reactions.[3]

• Workup: Once the reaction is complete (monitored by an appropriate in-process control), the product, 1H-1,2,4-triazole-3-carboxylic acid, can be isolated by removing the solvents under reduced pressure.

Step 3: Esterification

• Follow the same esterification procedure as outlined in Section 3.2, Step 2.

Purification and Quality Control

For large-scale production, achieving high purity is essential.

• Recrystallization: The final product, methyl 1H-1,2,4-triazole-3-carboxylate, is commonly purified by recrystallization. Methanol is a frequently used solvent for this purpose.[1] The process involves dissolving the crude product in a minimal amount of hot methanol, followed by slow cooling to induce crystallization, and a final cooling step in an ice bath to maximize yield.

• Quality Control: The purity of the final product should be rigorously assessed using modern analytical techniques.

  • High-Performance Liquid Chromatography (HPLC): To obtain a quantitative measure of purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and identify any structural impurities.

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound.

  • Melting Point: A sharp melting point range (literature: 196-199 °C) is a good indicator of high purity.[6]

Safety Considerations for Large-Scale Synthesis

While the described non-diazotization routes are inherently safer than the traditional method, the reagents used still require careful handling.

• Hydrogen Peroxide (30%): A strong oxidizer. Contact with organic materials can cause fire or explosion. Must be added slowly and with precise temperature control. Use appropriate personal protective equipment (PPE), including safety goggles, face shield, and chemical-resistant gloves.

• Acids and Bases (HCl, NaOH): These are corrosive materials. Handle in a well-ventilated area and wear appropriate PPE to prevent skin and eye contact. Ensure emergency eyewash stations and safety showers are readily accessible.

• General Precautions: All large-scale reactions should be conducted in appropriate chemical reactors with proper ventilation. All personnel must be trained on the specific hazards of the chemicals involved and the emergency procedures.

Conclusion

The large-scale synthesis of methyl 1H-1,2,4-triazole-3-carboxylate has successfully evolved from hazardous traditional methods to safer, more scalable, and environmentally responsible processes. The non-diazotization routes, particularly those starting from thiosemicarbazide, offer robust and reliable methods for producing this critical pharmaceutical intermediate. By prioritizing safety and employing modern synthetic and purification techniques, manufacturers can ensure a stable supply of this key building block for the production of essential antiviral medications like Ribavirin.

References

• Benchchem. (2025). Application Notes and Protocols: Large-Scale Synthesis of Methyl-1H-1,2,4-triazole-3-carboxylate.
• Benchchem. (2025). Technical Support Center: Synthesis of Methyl 1H-1,2,4-triazole-3-carboxylate.
• Google Patents. (2015). CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method.

• Sakharov, V., et al. (2015). An Efficient Chemoenzymatic Process for Preparation of Ribavirin. Semantic Scholar. Retrieved from [Link]

• Schiattarella, M., et al. (2019). Synthesis of Ribavirin, Tecadenoson, and Cladribine by Enzymatic Transglycosylation. MDPI. Retrieved from [Link]

• Google Patents. (2013). CN103145632B - Preparation method of 1H-1,2,4-triazole-3-methyl formate.

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• 5. CN103145632B - Preparation method of 1H-1,2,4-triazole-3-methyl formate - Google Patents [patents.google.com]
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Application Note: Methyl 5-Methyl-1H-1,2,4-Triazole-3-Carboxylate in Agrochemical Lead Discovery

Rationale and Pharmacophore Significance

The 1,2,4-triazole heterocycle is a privileged scaffold in agrochemical research, forming the core of numerous high-efficacy fungicides and herbicides. Its primary mechanism of action in fungicidal applications involves coordinate covalent bonding between the triazole nitrogen and the heme iron of cytochrome P450 enzymes, specifically lanosterol 14α-demethylase (CYP51) [1].

Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS 31100-31-9) serves as a highly functionalized, versatile building block for synthesizing next-generation crop protection agents [2]. Unlike simple triazoles, this specific molecule offers two distinct vectors for structural diversification:

• The 5-Methyl Group: Provides strategic steric bulk. In the active site of target enzymes, this methyl group can restrict the conformational flexibility of the molecule, locking it into a bioactive conformation and enhancing target selectivity over off-target plant or mammalian orthologs [3].

• The 3-Carboxylate Ester: Acts as a reactive handle. It can be readily transformed into amides, primary alcohols, or ethers, allowing medicinal chemists to systematically probe the hydrogen-bonding network and lipophilic pockets of the target enzyme's active site[4].

Mechanism of Action: CYP51 Inhibition

In agricultural mycology, the disruption of ergosterol biosynthesis is a primary strategy for fungal pathogen control. Triazole-derived agrochemicals competitively inhibit CYP51, halting the conversion of lanosterol to ergosterol. This leads to the accumulation of toxic sterol intermediates and the depletion of ergosterol, ultimately causing fungal cell membrane collapse.

Figure 1: Mechanism of action of triazole-based fungicides via CYP51 inhibition.

Quantitative Physicochemical Data

Understanding the baseline physicochemical properties of the starting material is critical for predicting the behavior of downstream derivatives. The table below summarizes the key computational and physical data for Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate [5].

Property	Value	Agrochemical Relevance
Molecular Formula	C₅H₇N₃O₂	Low molecular weight allows for extensive derivatization without exceeding optimal agrochemical size limits.
Molecular Weight	141.13 g/mol	Ideal starting point for fragment-based lead discovery.
LogP	-0.10	Highly hydrophilic baseline; requires lipophilic N-alkylation to achieve membrane permeability.
Topological Polar Surface Area (TPSA)	67.87 Ų	Excellent starting TPSA; final agrochemicals typically target 80-120 Ų for optimal systemic transport in plants.
Hydrogen Bond Donors	1	The N-H proton is acidic (pKa ~10) and is the primary site for alkylation.
Hydrogen Bond Acceptors	4	Provides multiple interaction points for target enzyme binding.

Synthetic Strategy & Workflow

The development of an active agrochemical ingredient from this starting material typically follows a divergent synthetic workflow. The most reliable approach involves initial N-alkylation to establish the lipophilic core, followed by functionalization of the C3-ester to optimize target binding.

Figure 2: General synthetic workflow for derivatizing the triazole scaffold.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can verify the success of each step before proceeding. Causality is explicitly detailed to allow for troubleshooting and optimization.

Protocol A: Regioselective N-Alkylation of the Triazole Core

Objective: Attach a lipophilic aryl-alkyl group to the triazole core to enhance fungal cell membrane permeability.

Causality & Design Choices:

• Base Selection: Potassium carbonate (K₂CO₃) is chosen as a mild, insoluble base. It is strong enough to deprotonate the triazole N-H (pKa ~10) but mild enough to prevent the saponification (hydrolysis) of the C3-methyl ester, which would occur if stronger bases like NaOH or NaH were used.

• Solvent Selection: Anhydrous N,N-Dimethylformamide (DMF) is utilized because its polar aprotic nature stabilizes the intermediate triazolide anion, significantly accelerating the Sₙ2 displacement of the alkyl halide.

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (1.0 eq, 10 mmol) in anhydrous DMF (20 mL).

• Deprotonation: Add finely powdered, anhydrous K₂CO₃ (2.0 eq, 20 mmol). Stir the suspension at room temperature for 30 minutes to ensure complete formation of the triazolide anion.

• Alkylation: Add the chosen alkyl halide (e.g., a substituted benzyl bromide) (1.1 eq, 11 mmol) dropwise over 10 minutes. Heat the reaction mixture to 60°C for 4–6 hours.

• Self-Validation (In-Process Control): Monitor via TLC (Silica gel, 1:1 Ethyl Acetate/Hexane). The starting triazole is highly polar and will remain near the baseline. The successful N-alkylated product will migrate significantly higher (R_f ~ 0.4 - 0.6) and exhibit UV activity due to the newly introduced aryl group.

• Workup: Cool the mixture to room temperature and quench with distilled water (50 mL). Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Crucial Purification Step: Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution (3 x 30 mL). Causality: DMF is highly miscible with Ethyl Acetate. The LiCl wash drastically increases the polarity of the aqueous phase, forcing the DMF out of the organic layer. Failure to do this will result in DMF contamination during NMR analysis and downstream reactions.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography if necessary. Confirm the structure via LC-MS (looking for the [M+H]⁺ peak) and ¹H NMR (to verify N1 vs. N2 regioselectivity based on the chemical shift of the 5-methyl protons).

Protocol B: Direct Aminolysis of the C3-Ester

Objective: Convert the C3-methyl ester into a secondary amide to probe the hydrogen-bonding network within the target enzyme's active site.

Causality & Design Choices:

• Direct Aminolysis vs. Saponification: Converting the ester directly to an amide using a primary amine and a catalyst avoids a two-step sequence (saponification to the carboxylic acid followed by peptide coupling). This reduces reagent waste and improves overall yield.

• Catalysis: A catalytic amount of Sodium Cyanide (NaCN) or 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) is used to activate the relatively unreactive methyl ester toward nucleophilic attack by the amine.

Step-by-Step Procedure:

• Preparation: Dissolve the N-alkylated triazole intermediate from Protocol A (1.0 eq, 5 mmol) in anhydrous Methanol (10 mL) in a heavy-walled sealed tube.

• Reagent Addition: Add the desired primary amine (3.0 eq, 15 mmol) and a catalytic amount of TBD (0.1 eq, 0.5 mmol).

• Reaction: Seal the tube and heat the mixture to 80°C for 12–18 hours.

• Self-Validation (In-Process Control): Monitor via LC-MS. TLC is often unreliable here because the R_f difference between the ester and the resulting amide can be negligible. LC-MS will clearly show the disappearance of the ester mass and the emergence of the target amide [M+H]⁺ mass.

• Workup & Self-Purification: Cool the reaction to room temperature and concentrate under reduced pressure to remove methanol and excess volatile amine.

• Trituration: Suspend the crude residue in cold diethyl ether (20 mL) and sonicate for 5 minutes. Causality: The highly crystalline nature of triazole-3-carboxamides usually causes them to precipitate in non-polar solvents like ether, while impurities and catalyst remain in solution. Filter the solid to obtain the pure agrochemical lead candidate without the need for column chromatography.

References

1.1 2.2 3.3 4. 4 5.5

Sources

• 1. 3-Chloro-5-methyl-1H-1,2,4-triazole|RUO [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. smolecule.com [smolecule.com]
• 4. chemimpex.com [chemimpex.com]
• 5. chemscene.com [chemscene.com]

Application Note: Unlocking the Therapeutic Potential of 1,2,4-Triazole Derivatives: Targets, Mechanisms, and Validated Protocols

Target Audience: Discovery Chemists, Assay Biologists, and Preclinical Drug Development Professionals Content Focus: Mechanistic profiling, quantitative benchmarking, and self-validating assay protocols for 1,2,4-triazole derivatives.

Pharmacophore Rationale: The 1,2,4-Triazole Scaffold

In modern medicinal chemistry, the 1,2,4-triazole ring—a five-membered heterocycle containing three nitrogen atoms—is universally recognized as a "privileged scaffold"[1]. Its therapeutic versatility stems from its unique physicochemical properties: it is highly resistant to metabolic degradation, possesses multiple hydrogen-bond donor and acceptor vectors, and acts as a highly effective bioisostere for amides, esters, and carboxylic acids[2].

By strategically functionalizing the N1, C3, and C5 positions, researchers can finely tune the lipophilicity and spatial geometry of the molecule. This allows 1,2,4-triazole derivatives to selectively engage diverse biological targets, shifting their application from traditional antifungals to next-generation oncology and metabolic therapeutics[1][3].

Mechanistic Profiling of Primary Therapeutic Targets

Oncology: Dual EGFR and PARP-1 Inhibition

Recent advancements (2022–2025) have highlighted the profound efficacy of 1,2,4-triazole hybrids in oncology, particularly in targeting the Epidermal Growth Factor Receptor (EGFR) and Poly (ADP-ribose) polymerase-1 (PARP-1)[1][4].

• Mechanism: The triazole core acts as an optimal hydrogen bond donor/acceptor within the highly conserved ATP-binding pocket of the EGFR kinase domain, competitively blocking ATP binding and halting downstream PI3K/AKT and MAPK proliferation signaling[4][5]. Simultaneously, specific indolyl-1,2,4-triazole hybrids bind to PARP-1, preventing the repair of single-strand DNA breaks[4].

• Causality in Design: This dual-target engagement creates a synthetic lethality paradigm. By halting proliferation (via EGFR) and disabling DNA repair (via PARP-1), the triazole derivatives force malignant cells into rapid apoptosis, minimizing the off-target toxicity often seen with single-agent chemotherapies[4].

Dual inhibition of EGFR and PARP-1 by 1,2,4-triazole hybrids driving cancer cell apoptosis.

Infectious Disease: CYP51 (Lanosterol 14α-Demethylase)

The most extensively validated target for 1,2,4-triazoles is the fungal cytochrome P450 enzyme, CYP51[2].

• Mechanism: The N4 atom of the triazole ring forms a direct coordinate bond with the heme iron at the active site of CYP51. This blocks the demethylation of lanosterol, halting the biosynthesis of ergosterol—a critical component for fungal cell membrane integrity[2][3].

• Causality in Design: To combat rising azole resistance (e.g., Y132H mutations in Candida albicans), modern medicinal chemistry employs medium and long-arm extensions on the triazole core. These lipophilic extensions (such as 4-chlorobenzene or 2,4-dichlorobenzene via amide linkers) are designed to tightly occupy the hydrophobic access channel of the mutated CYP51 enzyme, restoring binding affinity[3].

Metabolic Disorders: α-Glucosidase

Emerging studies indicate that 1,2,4-triazoles are potent competitive inhibitors of α-glucosidase, an enzyme responsible for carbohydrate breakdown[6]. By delaying glucose absorption in the intestines, these derivatives effectively blunt postprandial hyperglycemic spikes, often outperforming standard clinical drugs like Acarbose in in vitro assays[6].

Quantitative Target Affinity & Cytotoxicity Benchmarks

To contextualize the therapeutic potential of these derivatives, the following table synthesizes recent quantitative data comparing novel 1,2,4-triazole compounds against established clinical standards.

Therapeutic Target	Compound Class / Derivative	Reference Standard	Experimental Efficacy (IC₅₀ / MIC)	Biological Model
EGFR Kinase	Indolyl-1,2,4-triazole hybrid (13b)	Erlotinib (80 nM)	62.4 nM	MCF-7, HepG2 Cell Lines
PARP-1 Enzyme	Indolyl-1,2,4-triazole hybrid (13b)	Olaparib (1.49 nM)	1.24 nM	MCF-7, HepG2 Cell Lines
CYP51	Long-arm amide triazole (13a/13b)	Posaconazole	MIC: 0.125 - 0.25 µg/mL	S. cerevisiae Y2411
VEGFR-2	1,2,3-triazole/1,2,4-oxadiazole hybrid	Erlotinib (33 nM)	GI₅₀: 28 - 104 nM	NSCLC Cell Lines

(Data synthesized from recent structural optimization studies[3][4][5])

Validated Experimental Protocols

To ensure rigorous, reproducible data during preclinical screening, the following protocols have been optimized with built-in causality and self-validating mechanisms.

Protocol A: In Vitro Antiproliferative & EGFR Kinase Inhibition Assay (MTT Methodology)

Objective: To quantify the cytotoxic efficacy of 1,2,4-triazole derivatives against human cancer cell lines and validate target engagement[4][7].

• Cell Seeding & Attachment: Seed MCF-7 or HepG2 cells into a 96-well microplate at a strict density of 5,000–10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Causality: This specific density ensures cells remain in the logarithmic growth phase throughout the 72-hour assay. Over-seeding leads to contact inhibition, which artificially downregulates metabolism and skews viability data[7].

• Compound Treatment: Prepare serial dilutions of the 1,2,4-triazole derivative in the culture medium. Replace the old medium with 100 µL of the compound-containing medium. Incubate for 72 hours.

  • Causality: The final concentration of the DMSO vehicle must never exceed 0.5% (v/v). Higher DMSO concentrations disrupt lipid bilayers and introduce vehicle-induced cytotoxicity, invalidating the therapeutic index[7].

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours.

  • Causality: MTT (a yellow tetrazolium salt) is reduced to purple formazan crystals exclusively by the active mitochondrial reductase enzymes of living cells, providing a direct, metabolic readout of cell viability[7].

• Solubilization & Data Acquisition: Add 150 µL of DMSO to dissolve the formazan crystals. Shake gently for 10 minutes, then measure the Optical Density (OD) at 570 nm using a microplate reader[7].

• Self-Validation System: The assay plate must include three critical controls: untreated cells (100% viability baseline), a vehicle control (DMSO only, to verify zero solvent toxicity), and a positive control (Erlotinib). The assay is only deemed valid if the Erlotinib IC₅₀ falls within ±10% of its established historical baseline[4].

Protocol B: Fungal CYP51 Susceptibility & MIC Determination (Broth Microdilution)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of triazole derivatives against pathogenic fungi[2].

Step-by-step workflow for determining the MIC of 1,2,4-triazoles against fungal CYP51.

• Inoculum Standardization: Prepare a suspension of Candida albicans (or S. cerevisiae models) and adjust the turbidity to a 0.5 McFarland standard using a spectrophotometer.

  • Causality: Precise standardization prevents false-positive resistance (if the inoculum is too dense) or false-negative efficacy (if the inoculum is too sparse)[2].

• Serial Dilution: Perform 2-fold serial dilutions of the 1,2,4-triazole compound in RPMI 1640 broth within a 96-well microtiter plate[2].

• Inoculation & Incubation: Add the standardized fungal suspension to each well. Incubate at 35°C for 24-48 hours[2].

• Endpoint Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visual fungal growth compared to the control[2][3].

• Self-Validation System: Posaconazole or Fluconazole must be run in parallel as reference standards. The assay is validated only if the reference standard's MIC falls within the internationally recognized CLSI (Clinical and Laboratory Standards Institute) quality control ranges[2][3].

References

• Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025) Source: National Institutes of Health (NIH) / Arch Pharm (Weinheim) URL:[Link]

• α-Glucosidase-targeting 1,2,4-triazole antidiabetic candidates: comparative analysis and future perspectives Source: National Institutes of Health (NIH) / RSC Adv. URL:[Link]

• Full article: Design, synthesis, and apoptotic antiproliferative action of new 1,2,3-triazole/1,2,4-oxadiazole hybrids as dual EGFR/VEGFR-2 inhibitors Source: Taylor & Francis / Journal of Enzyme Inhibition and Medicinal Chemistry URL:[Link]

• Exploring medium and long arm extensions of 1,2,4-triazole derivatives as Candida albicans 14α-demethylase (CYP51) inhibitors Source: National Institutes of Health (NIH) / RSC Med Chem. URL:[Link]

• Synthesis of New Bioactive Indolyl-1,2,4-Triazole Hybrids As Dual Inhibitors for EGFR/PARP‑1 Targeting Breast and Liver Cancer Cells Source: Semantic Scholar / ACS Omega URL:[Link]

• Application Notes and Protocols: 1,2,4-Triazoles in Medicinal Chemistry & Mechanism of Action Source: BenchChem URLs:7 | 2

Sources

• 1. Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Exploring medium and long arm extensions of 1,2,4-triazole derivatives as Candida albicans 14α-demethylase (CYP51) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. tandfonline.com [tandfonline.com]
• 6. α-Glucosidase-targeting 1,2,4-triazole antidiabetic candidates: comparative analysis and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Derivatization Strategies for Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate in SAR Studies

Introduction and Pharmacological Context

The 1,2,4-triazole scaffold is a privileged pharmacophore in medicinal chemistry, forming the structural core of blockbuster antifungal agents (e.g., fluconazole, voriconazole) and broad-spectrum antivirals (e.g., ribavirin)[1]. When designing novel libraries for Structure-Activity Relationship (SAR) studies, methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate serves as a highly versatile building block. It offers three distinct vectors for late-stage functionalization:

• The N1/N2/N4 positions: For tuning lipophilicity and spatial orientation via alkylation or arylation.

• The C3-methyl ester: For conversion into carboxamides, mimicking the critical hydrogen-bond donor/acceptor networks seen in nucleoside analogs[2].

• The C5-methyl group: For radical-mediated functionalization to expand the molecule's hydrophobic footprint.

This application note provides field-proven, self-validating protocols for the regioselective derivatization of this scaffold, focusing on overcoming the inherent challenges of triazole tautomerism and ester inertness.

Workflow for the divergent SAR derivatization of the 1,2,4-triazole core.

The Regioselectivity Conundrum in N-Alkylation

Mechanistic Causality

The most significant hurdle in derivatizing 1H-1,2,4-triazoles is regioselectivity. Because the triazole ring readily tautomerizes, deprotonation under standard basic conditions (e.g.,

in DMF) generates an ambidentate anion. Electrophilic attack typically occurs at both the N1 and N2 positions, leading to a difficult-to-separate mixture of regioisomers, with the ratio heavily dependent on the steric bulk of the electrophile[3].

To achieve exclusive N1-alkylation , researchers must bypass the anionic intermediate. The most authoritative method involves the transient protection/activation of the triazole using hexamethyldisilazane (HMDS) to form an N-silyl derivative. Subsequent addition of a Lewis acid (such as

) and an alkylating agent (e.g., alkoxymethyl acetates) directs the electrophile exclusively to the N1 position[2]. The Lewis acid coordinates with the N4 nitrogen and the leaving group of the electrophile, creating a highly ordered transition state that sterically and electronically shields the N2 position.

Mechanistic pathways dictating N-alkylation regioselectivity in 1,2,4-triazoles.

Quantitative Comparison of Alkylation Conditions

Table 1: Influence of Reaction Conditions on N-Alkylation Regioselectivity

Reagent System	Reactive Intermediate	Major Product	Regioselectivity (N1:N2)	Yield
, Alkyl Halide, DMF	Ambidentate Anion	N1-Alkyl + N2-Alkyl	~ 3:1 to 1:1 (Steric dependent)	60-85%
NaH, Alkyl Halide, THF	Ambidentate Anion	N1-Alkyl + N2-Alkyl	~ 2:1	70-80%
HMDS, , Alkyl Acetate	N-Silyl Triazole	N1-Alkyl exclusively	> 99:1	80-95%

Experimental Protocols

Protocol A: Regioselective Synthesis of Methyl 1-Alkyl-5-methyl-1H-1,2,4-triazole-3-carboxylate

This protocol utilizes the Lewis acid-catalyzed N-silyl method to ensure >99% N1 regioselectivity[2].

Materials:

• Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (1.0 eq)

• Hexamethyldisilazane (HMDS) (5.0 eq)

• Anhydrous Acetonitrile (

  )

• Alkylating Agent (e.g., alkoxymethyl acetate) (1.2 eq)

• Tin(IV) chloride (

  ) (1.0 eq)

Step-by-Step Procedure:

• Silylation: Suspend methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (approx. 5.0 mmol) in neat HMDS (25.0 mmol) in a flame-dried round-bottom flask equipped with a reflux condenser.

• Reflux: Stir the mixture under a nitrogen atmosphere at reflux (

  ) for 1 to 2 hours until a clear solution is obtained, indicating complete conversion to the N-silyl derivative.

• Concentration: Cool the reaction to room temperature. Remove the excess HMDS strictly under reduced pressure (rotary evaporator connected to a high-vacuum pump) to avoid hydrolysis of the moisture-sensitive silyl intermediate.

• Alkylation: Dissolve the resulting oily residue in 10 mL of anhydrous acetonitrile. Add the desired alkylating agent (6.0 mmol).

• Lewis Acid Addition: Dropwise, add

  (5.0 mmol) via syringe. Caution: is highly corrosive and fumes in air; perform this step in a well-ventilated fume hood.

• Reaction: Stir the mixture under reflux. Monitor the reaction via TLC (typically 1%

  in ) until the starting ester is fully consumed (usually 2-4 hours).

• Workup & Validation: Cool the mixture and pour it slowly into 20 mL of an ice-cold saturated aqueous

  solution. Filter off the resulting tin salt precipitates through a pad of Celite. Extract the aqueous filtrate with ethyl acetate ( ). Dry the combined organic layers over anhydrous , filter, and concentrate.

• Purification: Purify the crude product via flash column chromatography. The exclusive formation of the N1-isomer can be validated via 2D-NMR (NOESY/ROESY), observing the spatial correlation between the N1-alkyl protons and the C5-methyl protons.

Protocol B: Microwave-Assisted C3-Ester to Amide Conversion

Converting the C3-ester to an amide is critical for generating ribavirin-like SAR libraries. Direct aminolysis of heterocyclic esters is notoriously sluggish. Microwave irradiation under neutral conditions accelerates this from days to minutes[4].

Materials:

• N1-Alkylated Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (1.0 eq)

• Primary or Secondary Amine (1.5 - 2.0 eq)

• Anhydrous Toluene

Step-by-Step Procedure:

• Preparation: In a microwave-safe reaction vial, dissolve the triazole-3-carboxylate derivative (1.0 mmol) and the selected amine (1.5 mmol) in 3 mL of anhydrous toluene.

• Microwave Irradiation: Seal the vial with a Teflon septum. Irradiate the mixture in a dedicated microwave synthesizer at

  for 15–30 minutes. The isothermal microwave condition induces rapid translational energy transfer, drastically lowering the activation energy barrier for aminolysis[4].

• Cooling & Precipitation: Allow the vial to cool to room temperature. In many cases, the resulting 1,2,4-triazole-3-carboxamide will spontaneously crystallize from the toluene solution upon cooling.

• Isolation: If crystallization occurs, isolate the product via vacuum filtration and wash with cold hexanes. If the product remains in solution, concentrate the mixture under reduced pressure and purify via flash chromatography (DCM:MeOH gradient).

• Validation: Confirm the disappearance of the methyl ester singlet (

  ) and the appearance of amide N-H broad singlets ( ) via -NMR[2].

Conclusion

The derivatization of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate requires precise control over reaction conditions to ensure structural fidelity in SAR libraries. By leveraging Lewis acid-directed silylation workflows, researchers can completely bypass the thermodynamic mixtures associated with basic N-alkylation. Furthermore, integrating microwave-assisted amidation allows for the rapid, high-throughput generation of carboxamide arrays, accelerating the discovery timeline for novel antiviral and antifungal candidates.

References

• Synthetic Methodology, SAR and Pharmacology of Commercialized Preparations Employing 1, 2, 4‐Triazole Analogues Source: ChemistrySelect - Wiley Online Library URL:[Link]

• Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities Source: MDPI Molecules URL:[Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes Source: Chemistry Central Journal (NIH/PMC) URL:[Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review Source: Frontiers in Chemistry URL:[Link]

• Microwave-assisted synthesis of 1,2,4-triazole-3-carboxamides from esters and amines under neutral conditions Source: Research on Chemical Intermediates (ResearchGate) URL:[Link]

Sources

• 1. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

Introduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when synthesizing methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 31100-31-9). This compound is a vital building block in drug development, particularly for antiviral and anticancer therapeutics. Historically, researchers have relied on hazardous diazotization routes. However, modern synthetic chemistry demands scalable, safe, and thermodynamically driven 1[1]. This guide breaks down the causality behind reaction failures and provides field-proven, self-validating protocols to maximize your yield.

Synthesis Workflow & Mechanistic Pathway

To achieve high yields, we strongly advocate abandoning the traditional deamination of 5-amino-triazoles in favor of the base-mediated condensation of acetic hydrazide with methyl 2-methoxy-2-iminoacetate, followed by thermal cyclization.

Caption: Workflow for the high-yield synthesis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

Frequently Asked Questions & Troubleshooting

Q1: Why is my yield consistently below 40% when using the traditional diazotization route? A1: The traditional diazotization of 5-amino-1,2,4-triazole-3-carboxylic acid derivatives involves the formation of a highly unstable diazonium salt intermediate. In aqueous media, competitive hydrolysis and side reactions (such as azo coupling or ring opening) significantly degrade the intermediate before deamination is complete. Furthermore, dry diazonium salts pose severe explosion risks, limiting 2[2]. Transitioning to a non-diazotization condensation route is thermodynamically more favorable and eliminates these safety hazards.

Q2: During the condensation of acetic hydrazide and the iminoacetate, how do I prevent the formation of uncyclized byproducts? A2: The reaction proceeds via an acyclic intermediate (methyl 2-(2-acetylhydrazono)-2-aminoacetate). Incomplete cyclization is caused by insufficient thermal energy to drive the dehydration step. To force the intramolecular condensation to completion, you must utilize a high-boiling solvent like diphenyl ether (Ph₂O) and maintain the reaction at1[1]. The high temperature provides the necessary activation energy for ring closure, while the inert nature of Ph₂O prevents unwanted solvent-adduct side reactions.

Q3: How can I optimize the esterification step if I am starting from 5-methyl-1H-1,2,4-triazole-3-carboxylic acid? A3: Standard Fischer esterification is often sluggish due to the zwitterionic nature and poor solubility of the triazole amino acid. To overcome this, suspend the acid in anhydrous methanol and saturate the solution with dry HCl gas. The highly acidic environment protonates the triazole ring, which disrupts intermolecular hydrogen bonding, drastically increases solubility, and activates the carbonyl carbon for nucleophilic attack by 2[2].

Q4: How do I handle regioselectivity and tautomerization issues during extraction? A4: 1,2,4-triazoles exhibit annular tautomerism, rapidly interconverting between 1H-, 2H-, and 4H- forms in solution. While the core ring synthesis yields the thermodynamically favored tautomer, pH fluctuations during workup can lead to the isolation of water-soluble deprotonated 3[3]. To ensure maximum recovery of the neutral ester, strictly adjust the aqueous phase to pH 4–5 using dilute HCl before organic 4[4]. This ensures the triazole is fully protonated and partitions effectively into the organic phase.

Caption: Troubleshooting logic tree for resolving low yields during triazole synthesis.

Quantitative Data: Route Comparison

To guide your synthetic strategy, the following table summarizes the expected yields and conditions based on empirical data from various methodologies.

Synthesis Route	Key Reagents	Reaction Temp	Average Yield	Safety & Scalability Profile
Diazotization & Deamination	5-amino-triazole derivative, NaNO₂, HCl	0–5 °C	25–40%	High Risk: Explosive intermediates; poor scalability.
Thiosemicarbazide Cyclization	Thiosemicarbazide, Oxalyl chloride	70–90 °C	50–65%	Moderate: Multi-step; requires harsh desulfurization.
Acyl Hydrazide Condensation	Acetic hydrazide, Methyl iminoacetate	150 °C	75–89%	Excellent: Safe, thermodynamically driven, gram-scale ready.

Self-Validating Experimental Protocol: Gram-Scale Synthesis

This protocol utilizes a self-validating system: each step includes a built-in analytical checkpoint to ensure the reaction is proceeding correctly before moving to the next phase.

Step 1: Base-Mediated Condensation

• Reaction Setup: In an oven-dried, 250 mL round-bottom flask, dissolve 1.0 equivalent of methyl 2-methoxy-2-iminoacetate hydrochloride in 50 mL of anhydrous ethanol.

• Neutralization: Add 1.1 equivalents of triethylamine dropwise at 0 °C to liberate the free imine.

  • Validation Check: The solution should become slightly cloudy as triethylamine hydrochloride precipitates.

• Addition: Add 1.0 equivalent of acetic hydrazide portion-wise. Stir the mixture at room temperature for 4–6 hours.

• Monitoring:

  • Validation Check: Perform TLC (DCM:MeOH 9:1, UV detection). The reaction is complete when the starting hydrazide spot is fully consumed.

• Isolation: Concentrate the mixture under reduced pressure. Wash the crude residue with cold water to remove the amine salts, yielding the acyclic intermediate. Dry thoroughly under a high vacuum.

Step 2: Thermal Cyclization

• Setup: Suspend the dried intermediate in diphenyl ether (Ph₂O) at a concentration of 10 mL per gram of intermediate.

• Heating: Equip the flask with a reflux condenser and heat the mixture to 150 °C under a continuous nitrogen atmosphere for 3–4 hours.

  • Causality Note: The nitrogen sweep helps remove the formed water vapor, pushing the equilibrium toward the cyclized product.

• Monitoring:

  • Validation Check: Extract a 0.1 mL aliquot, dilute in methanol, and analyze via LC-MS. Look for the disappearance of the [M+H]⁺ mass corresponding to the acyclic intermediate and the appearance of the target mass (m/z ~142.1).

• Purification: Cool the reaction to room temperature. Add an excess of hexanes (approx. 3 volumes) to precipitate the crude methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

• Refinement: Filter the precipitate and recrystallize from hot ethanol to obtain the pure product as white crystals.

References

• Synthesis of 1,2,4-triazole-3(5)
• Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities Source: MDPI URL
• CN111471028A - Synthesis method of 1,2, 4-triazole-3-formic acid Source: Google Patents URL
• Technical Support Center: Synthesis of Methyl 1H-1,2,4-triazole-3-carboxylate Source: Benchchem URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. CN111471028A - Synthesis method of 1,2, 4-triazole-3-formic acid - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude Methyl 5-Methyl-1H-1,2,4-triazole-3-carboxylate by Recrystallization

Introduction: Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate is a heterocyclic compound of significant interest in medicinal chemistry and drug development, often serving as a key building block in the synthesis of more complex active pharmaceutical ingredients (APIs). The purity of this intermediate is paramount, as impurities can lead to downstream reaction failures, the formation of undesired side products, and compromised biological activity in the final compound. Recrystallization is a powerful and widely used technique for purifying solid organic compounds, leveraging differences in solubility to separate the desired material from contaminants.

This guide provides in-depth technical support for researchers encountering challenges with the recrystallization of crude methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate. It is structured in a question-and-answer format to directly address common issues, offering explanations grounded in physical organic chemistry and practical, field-proven solutions.

Troubleshooting Guide: Common Recrystallization Issues

This section addresses specific problems that may arise during the purification process. Each issue is followed by an analysis of potential causes and actionable solutions.

Issue 1: No crystals are forming upon cooling.

Question: I have dissolved my crude product in the hot solvent and allowed it to cool, but no crystals have appeared. What is going wrong?

Answer: The failure of crystals to form from a cooled solution is a common issue, typically pointing to one of two primary causes: excessive solvent or supersaturation.

• Potential Cause 1: Excessive Solvent. The most frequent reason for crystallization failure is the use of too much solvent.[1][2] The principle of recrystallization relies on the compound being poorly soluble in the cold solvent. If the solution is not sufficiently concentrated, the saturation point will not be reached upon cooling, and the compound will remain dissolved.

  • Solution: Re-heat the solution and evaporate a portion of the solvent to increase the solute concentration.[3][4] Allow the more concentrated solution to cool again slowly. To test if you have reached a suitable concentration, you can dip a glass stirring rod into the hot solution; a small amount of precipitate should form on the rod as it cools in the air.

• Potential Cause 2: Supersaturation. Sometimes, a solution can cool below its saturation point without forming crystals, a state known as supersaturation.[1] Crystal formation requires a nucleation event—an initial point for crystal growth to begin.

  • Solution 1 (Seeding): If you have a pure crystal of the target compound, add a tiny "seed crystal" to the cooled solution. This provides a pre-formed template for other molecules to deposit onto, initiating crystallization.[1][5]

  • Solution 2 (Scratching): Gently scratch the inside surface of the flask below the solvent line with a glass stirring rod.[1][6] The microscopic scratches on the glass provide a rough surface that can act as a nucleation site.

  • Solution 3 (Shock Cooling): As a last resort, cool the solution in an ice-salt or dry ice/acetone bath.[7] While this can induce precipitation, rapid cooling often leads to the formation of smaller, less pure crystals by trapping impurities.[5]

Issue 2: The compound "oils out" instead of forming crystals.

Question: When my solution cools, a liquid or oily layer separates instead of solid crystals. How can I fix this?

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the concentration of the solute is so high that it exceeds its solubility limit as a liquid.[7] The oil is essentially a molten, impure form of your compound and can trap impurities effectively, defeating the purpose of recrystallization.[1]

• Potential Cause 1: High Solute Concentration. The saturation point of the solution may be reached at a temperature that is higher than the melting point of your compound in the chosen solvent.

  • Solution: Reheat the solution to dissolve the oil, then add a small amount of additional hot solvent to decrease the concentration.[1][3] This lowers the saturation temperature, ideally to a point below the compound's melting point, allowing for proper crystal formation upon cooling.

• Potential Cause 2: Inappropriate Solvent. The boiling point of the solvent might be too high.

  • Solution: Select a different solvent with a lower boiling point. This ensures that the solution cools to a lower temperature before becoming saturated.

• Potential Cause 3: Significant Impurities. High levels of impurities can depress the melting point of your compound, making it more likely to oil out.

  • Solution: If the issue persists, it may be necessary to first purify the crude material by another method, such as column chromatography, to remove the bulk of the impurities before attempting recrystallization.[1]

Issue 3: The recrystallized product is still impure.

Question: I have successfully recrystallized my product, but analytical data (NMR, HPLC, melting point) shows it is still not pure. Why?

Answer: Impurities in the final product can result from several factors during the recrystallization process.

• Potential Cause 1: Rapid Cooling. Cooling the solution too quickly can cause impurities to become trapped within the rapidly forming crystal lattice.[5]

  • Solution: Allow the solution to cool slowly and without disturbance. Let it first reach room temperature on the benchtop before moving it to an ice bath.[6] This allows for the selective formation of crystals, excluding impurity molecules.

• Potential Cause 2: Ineffective Solvent. The chosen solvent may not be ideal for separating the specific impurities present. An effective solvent should either leave the impurities insoluble in the hot solution (for removal by hot filtration) or keep them fully dissolved in the cold solution.

  • Solution: Re-evaluate your solvent choice. Perform small-scale solubility tests to find a solvent that provides a large difference in solubility for your compound at high and low temperatures, while having the opposite solubility profile for the major impurities.

• Potential Cause 3: Inadequate Washing. Soluble impurities can remain on the surface of the crystals if they are not washed properly after filtration.

  • Solution: After collecting the crystals by vacuum filtration, wash them with a small amount of ice-cold recrystallization solvent.[8][9] Using cold solvent minimizes the redissolving of your purified product while washing away the impurity-laden mother liquor.

Issue 4: Crystals form prematurely in the funnel during hot filtration.

Question: When I try to perform a hot filtration to remove insoluble impurities, my product crystallizes on the filter paper and in the funnel stem. How can I prevent this?

Answer: Premature crystallization during hot filtration is a common problem caused by the solution cooling as it passes through the filtration apparatus.[7][10]

• Solution 1: Use Excess Solvent. Add a slight excess of hot solvent (e.g., 10-20% more) to the dissolution flask before filtering. This keeps the compound dissolved even if the temperature drops slightly. The excess solvent can be boiled off after filtration is complete.[7]

• Solution 2: Pre-heat the Apparatus. Keep the filtration apparatus hot to prevent cooling.[7][10] This can be achieved by:

  • Placing the filter flask containing a small amount of boiling solvent on the hot plate, so that the rising vapors heat the funnel.[7]

  • Pouring hot solvent through the filter paper just before adding your solution.[10]

• Solution 3: Use Appropriate Glassware. Use a stemless or short-stemmed funnel.[10] This reduces the surface area where cooling and subsequent crystallization can occur.

• Solution 4: Use Fluted Filter Paper. Fluted filter paper increases the surface area for filtration, speeding up the process and minimizing the time the solution spends in the funnel.[10][11]

Frequently Asked Questions (FAQs)

Q1: How do I select the best recrystallization solvent for methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate?

A1: The ideal recrystallization solvent should meet several key criteria[3][9]:

• High Solubility at High Temperatures: The compound should be very soluble in the boiling solvent.

• Low Solubility at Low Temperatures: The compound should be poorly soluble in the same solvent at room temperature or in an ice bath.

• Appropriate Impurity Solubility: Impurities should either be insoluble in the hot solvent (allowing for removal by hot filtration) or remain soluble in the cold solvent (so they stay in the mother liquor).

• Non-Reactive: The solvent must not react with the compound being purified.

• Volatility: The solvent should have a relatively low boiling point so it can be easily removed from the purified crystals during drying.

For compounds like methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, polar protic solvents are often a good starting point. Methanol has been successfully used for the recrystallization of a very similar analog, 5-methyl-1-(1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylic acid.[12][13] A mixture of ethanol and ethyl acetate has also been reported for a related derivative.[14]

Q2: What are the likely impurities in my crude product?

A2: The impurities will largely depend on the synthetic route used. Common impurities can include:

• Unreacted Starting Materials: The reagents used in the final step of the synthesis.

• Side-Products: Isomeric byproducts can form, for instance, through alkylation at different nitrogen atoms of the triazole ring.[14]

• Reagents from Workup: Salts or residual solvents from the reaction workup and initial isolation steps.

• Degradation Products: If the compound is sensitive to heat or pH, degradation products may be present.

Q3: How can I improve the size and quality of my crystals?

A3: Larger and more well-defined crystals are typically purer. To improve crystal quality:

• Ensure Slow Cooling: This is the most critical factor.[5][6] Allow the flask to cool to room temperature on a surface that provides some insulation (like a few paper towels) before transferring it to an ice bath.

• Minimize Agitation: Do not disturb or agitate the solution as it is cooling, as this can lead to the rapid formation of many small crystals.

• Use the Minimum Amount of Hot Solvent: A highly saturated solution is more likely to form well-defined crystals.

Data Summary: Solvent Selection Guidance

Table 1: Solubility of Methyl 1H-1,2,4-triazole-3-carboxylate in Various Solvents (Mole Fraction, x) [15]

Solvent	Temperature (K)	278.15 (5°C)	298.15 (25°C)	318.15 (45°C)	Suitability Assessment
Methanol	0.0158	0.0294	0.0539	Excellent. Shows a significant increase in solubility with temperature.
Ethanol	0.0048	0.0096	0.0187	Good. A viable alternative to methanol, with lower overall solubility.
1-Propanol	0.0033	0.0067	0.0134	Fair. The solubility gradient is less steep, which may lead to lower recovery.
Acetonitrile	0.0099	0.0177	0.0305	Good. Another promising polar aprotic option with a good solubility profile.
Acetone	0.0076	0.0136	0.0236	Fair to Good. May be useful, potentially in a mixed-solvent system.
Ethyl Acetate	0.0016	0.0032	0.0062	Poor (as single solvent). Low solubility across the range. May be suitable as an anti-solvent in a two-solvent system.

Based on this data, Methanol and Ethanol are the most promising single solvents to screen for the recrystallization of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

Experimental Protocols & Visual Workflow

Protocol 1: Step-by-Step Single-Solvent Recrystallization

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., methanol) and a boiling chip. Heat the mixture gently on a hot plate with stirring until the solvent begins to boil.[7]

• Achieve Saturation: Continue adding small portions of the hot solvent until the solid just completely dissolves. Avoid adding a large excess of solvent to ensure a good recovery.[2]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration at this stage as described in the troubleshooting section.

• Slow Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature.

• Crystallization: Crystals should begin to form as the solution cools. Once the flask has reached room temperature, place it in an ice-water bath for at least 15-30 minutes to maximize the yield of precipitated crystals.[16]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to rinse away any remaining mother liquor.[9]

• Drying: Continue to draw air through the funnel to partially dry the crystals. Then, transfer the crystals to a watch glass and allow them to dry completely. Drying can be done in a desiccator or a vacuum oven.[7]

Visual Workflow for Recrystallization

Caption: General workflow for the purification of a solid by recrystallization.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Recrystallization and Purification.
• Nichols, L. (n.d.).
• PraxiLabs. (2022, November 7). Recrystallization Definition, Principle & Purpose.
• Nichols, L. (2022, April 7). 1.
• Safrole. (n.d.). Recrystallization and hot filtration.
• University of York. (n.d.).
• Wikipedia. (2024).
• EOXS. (n.d.).
• Scribd. (n.d.).
• SOP: CRYSTALLIZ
• Williamson, K. L., & Masters, K. M. (n.d.).
• wikiHow. (2026, February 19). 9 Ways to Crystallize Organic Compounds.
• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts.
• Reddit. (2014, August 4). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? r/chemistry.
• APC. (2021, December 2).
• Echemi. (n.d.).
• MIT OpenCourseWare. (2010, February 4). Recrystallization | MIT Digital Lab Techniques Manual [Video]. YouTube.
• Benchchem. (n.d.). Technical Support Center: Synthesis of Methyl 1H-1,2,4-triazole-3-carboxylate.
• Benchchem. (n.d.). Solubility Profile of Methyl 1H-1,2,4-Triazole-3-Carboxylate: A Technical Guide.
• Bai, X.-G., & Feng, C. (2014). Methyl 5-methyl-1-(1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 7), o755.
• MDPI. (2024, October 11). Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities.
• Bai, X.-G., & Feng, C. (2014). Methyl 5-methyl-1-(1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylate.
• Benchchem. (n.d.). Technical Support Center: Methyl-1H-1,2,4-triazole-3-carboxylate Purification.
• MilliporeSigma. (n.d.).
• ResearchGate. (2022, April).
• ChemicalBook. (2026, January 13).
• PubChem. (n.d.).
• MainChem. (2020, March 9).

Sources

• 1. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. praxilabs.com [praxilabs.com]
• 6. reddit.com [reddit.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. science.uct.ac.za [science.uct.ac.za]
• 9. 9 Ways to Crystallize Organic Compounds - wikiHow [wikihow.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. scribd.com [scribd.com]
• 12. journals.iucr.org [journals.iucr.org]
• 13. Methyl 5-methyl-1-(1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. youtube.com [youtube.com]

Technical Support Center: Synthesis of Methyl 5-Methyl-1H-1,2,4-triazole-3-carboxylate

Introduction

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate. This important heterocyclic compound serves as a key intermediate in the synthesis of various pharmaceutically active molecules. This document provides a comprehensive troubleshooting guide and frequently asked questions (FAQs) to address common challenges encountered during its synthesis, with a focus on identifying and mitigating the formation of common side products. Our aim is to equip you with the technical knowledge to optimize your reaction conditions, improve yield and purity, and confidently troubleshoot any issues that may arise in your experimental work.

Core Synthesis Pathway and Mechanistic Considerations

The synthesis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate typically proceeds via the cyclocondensation of an acetamidrazone derivative with a methyl oxalate equivalent, such as methyl chlorooxoacetate. The fundamental mechanism involves the initial acylation of the more nucleophilic nitrogen of the amidrazone, followed by an intramolecular cyclization and dehydration to form the aromatic 1,2,4-triazole ring.

Caption: General synthesis pathway for methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may be encountered during the synthesis, providing potential causes and actionable solutions.

Problem 1: Presence of a Major Impurity with the Same Mass as the Product

Symptom: Mass spectrometry analysis (e.g., LC-MS or GC-MS) of the crude reaction mixture shows a significant peak with the same molecular weight as the desired methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, but with a different retention time.

Potential Cause: Formation of Isomeric 2-methyl-5-oxo-2,5-dihydro-1,3,4-oxadiazole-2-carboxylate

The most common side product in this synthesis is the isomeric 1,3,4-oxadiazole. This occurs due to a competing reaction pathway where the initial acylation happens on the other nitrogen atom of the amidrazone, leading to a different cyclization outcome.

Caption: Competing pathways leading to the desired 1,2,4-triazole and the isomeric 1,3,4-oxadiazole side product.

Solutions:

• Control of Reaction Temperature: Lowering the reaction temperature can favor the thermodynamically more stable intermediate that leads to the desired 1,2,4-triazole.

• Gradual Addition of Reagents: Adding the methyl chlorooxoacetate slowly to the solution of acetamidrazone can help to control the reaction and improve selectivity.

• Choice of Base: The choice of base can influence the nucleophilicity of the different nitrogen atoms in the amidrazone. Experimenting with weaker, non-nucleophilic bases may improve the regioselectivity of the acylation.

• Purification: If the oxadiazole has already formed, careful purification by column chromatography is often necessary. The difference in polarity between the triazole and the oxadiazole usually allows for good separation.

Technique	Parameters	Expected Outcome
Column Chromatography	Stationary Phase: Silica gelMobile Phase: Gradient elution with hexane/ethyl acetate or dichloromethane/methanol	Separation of the more polar triazole from the less polar oxadiazole.
Recrystallization	Solvent: Methanol, ethanol, or ethyl acetate/hexane mixtures	Can be effective if the solubility difference between the two isomers is significant.

Problem 2: Low Overall Yield and Multiple Unidentified Side Products

Symptom: The final yield of the purified product is low, and the crude reaction mixture shows multiple spots on TLC or numerous peaks in the chromatogram.

Potential Causes and Solutions:

• Hydrolysis of Methyl Chlorooxoacetate: Methyl chlorooxoacetate is highly reactive and susceptible to hydrolysis, especially in the presence of moisture. This can lead to the formation of methyl oxalate and other byproducts, which can complicate the reaction and purification.

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Decarboxylation of the Product or Carboxylic Acid Intermediate: The triazole-3-carboxylic acid intermediate (if the synthesis proceeds through this route before esterification) or the final ester product can undergo decarboxylation under harsh thermal conditions, leading to the formation of 5-methyl-1H-1,2,4-triazole.

  • Solution: Avoid excessive heating during the reaction and workup. If possible, perform the final purification steps at lower temperatures.

• Incomplete Reaction: The reaction may not have gone to completion, leaving unreacted starting materials which can complicate purification.

  • Solution: Monitor the reaction progress by TLC or LC-MS. If the reaction has stalled, consider a slight increase in temperature or an extension of the reaction time.

Frequently Asked Questions (FAQs)

Q1: What is the most common side product I should expect in this synthesis?

A1: The most prevalent side product is typically the isomeric 2-methyl-5-oxo-2,5-dihydro-1,3,4-oxadiazole-2-carboxylate, which has the same molecular weight as your target compound.

Q2: How can I confirm that the side product is indeed the 1,3,4-oxadiazole isomer?

A2: Spectroscopic analysis is key.

• ¹³C NMR: The chemical shifts of the ring carbons will be different for the 1,2,4-triazole and the 1,3,4-oxadiazole.

• ¹H NMR: While the proton signals for the methyl and methoxy groups may be similar, the environment of the triazole ring proton (if present) will be different.

• IR Spectroscopy: Look for differences in the C=N and C-O stretching frequencies in the fingerprint region.

Q3: My reaction is very messy, and I am having trouble with purification. What is the first thing I should check?

A3: The first and most critical parameter to verify is the exclusion of moisture from your reaction. The high reactivity of methyl chlorooxoacetate with water is a common source of complex side product formation. Ensure all your solvents are anhydrous and that your reaction is protected from atmospheric moisture.

Q4: Can I synthesize the 5-methyl-1H-1,2,4-triazole-3-carboxylic acid first and then esterify it?

A4: Yes, this is a common strategy. You can synthesize the carboxylic acid and then perform a Fischer esterification using methanol and a catalytic amount of strong acid (e.g., sulfuric acid or dry HCl gas).[1] However, be mindful that esterification of heterocyclic carboxylic acids can sometimes be sluggish and may require prolonged reaction times.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

This is a general guideline and may require optimization for your specific laboratory conditions.

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve acetamidrazone (1.0 equivalent) in an anhydrous solvent such as THF or acetonitrile.

• Cool the solution to 0 °C in an ice bath.

• Add a non-nucleophilic base (e.g., triethylamine, 1.1 equivalents) to the solution.

• Slowly add a solution of methyl chlorooxoacetate (1.05 equivalents) in the same anhydrous solvent to the reaction mixture via the dropping funnel over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours, or until TLC/LC-MS analysis indicates the consumption of the starting material.

• Heat the reaction mixture to reflux for 2-4 hours to facilitate cyclization and dehydration.

• Cool the mixture, filter off any precipitated salts, and concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel using a gradient of ethyl acetate in hexane to isolate the desired product.

Protocol 2: Purification by Recrystallization

• Dissolve the crude product in a minimal amount of hot methanol.

• Allow the solution to cool slowly to room temperature.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of cold methanol, and dry under vacuum.[2]

References

• BenchChem.
• Patent CN103145632B.
• PMC Article: Methyl 5-methyl-1-(1H-pyrazol-3-yl)

Sources

• 1. Synthesis, structure and properties of N-acetylated derivatives of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methyl 5-methyl-1-(1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Regioselectivity in 1,2,4-Triazole N-Alkylation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of controlling regioselectivity during the N-alkylation of 1,2,4-triazoles. The formation of a mixture of N1 and N2 (or N4) isomers is a frequent outcome that can complicate synthesis and purification. This resource is designed to help you navigate these challenges by understanding the underlying chemical principles and applying practical, field-proven solutions.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems encountered during the N-alkylation of 1,2,4-triazoles.

Issue 1: My reaction is producing a mixture of N1 and N2/N4-alkylated isomers. How can I improve the regioselectivity?

The formation of multiple isomers is a common hurdle in 1,2,4-triazole alkylation.[1] The regiochemical outcome is a delicate balance of several factors. Here’s how to dissect and address the problem:

Root Cause Analysis:

• Steric Hindrance: Bulky groups on either the triazole ring or the alkylating agent will favor substitution at the less sterically hindered nitrogen atom.[1]

• Electronic Effects: The electron density at each nitrogen atom, influenced by substituents on the triazole ring, dictates their relative nucleophilicity.

• Reaction Conditions: The choice of base, solvent, and temperature plays a pivotal role in determining the reaction pathway.[1]

Solutions & Optimization Strategies:

• Choice of Base and Solvent: This combination is critical as it influences the nature of the triazolate anion and its counter-ion.[1] For instance, using 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a base in an aprotic solvent like Tetrahydrofuran (THF) has been reported to consistently favor the N1 isomer, often achieving a ratio of approximately 90:10 (N1:N4).[1][2][3] In contrast, using sodium ethoxide in ethanol can also promote N1 alkylation, while aqueous sodium hydroxide with methyl sulfate may lead to a mixture of N1 and N4 isomers.[4]

• Temperature Control: The ratio of isomers can be temperature-dependent.[1] Lowering the reaction temperature may enhance selectivity, favoring the kinetically controlled product. Conversely, higher temperatures might favor the thermodynamically more stable isomer.[5][6]

• Nature of the Alkylating Agent: The reactivity and structure of the alkylating agent are crucial. Highly reactive agents might exhibit less selectivity. Using alkylating agents with good leaving groups, such as tosylates, can sometimes improve regioselectivity.[7]

• Microwave Irradiation: This technique can sometimes improve yields and reduce reaction times, and may also influence the isomer ratio.[1][2]

Issue 2: I am observing a very low yield or no formation of my desired N-alkylated product. What are the possible causes?

Low or no yield can be frustrating, but a systematic approach can help identify the culprit.

Troubleshooting Workflow:

Detailed Explanations:

• Reactant Integrity: Ensure the purity of your 1,2,4-triazole and alkylating agent. Degradation or impurities can halt the reaction.[1]

• Base Strength: The pKa of the 1,2,4-triazole requires a sufficiently strong base for deprotonation. Weak bases may not be effective. Consider stronger bases like potassium carbonate (K₂CO₃), DBU, or sodium hydride (NaH).[1]

• Solubility: The deprotonated triazole salt must be soluble in the reaction solvent to react with the alkylating agent. Polar aprotic solvents like DMF and DMSO are often effective choices.[1]

• Anhydrous Conditions: Moisture can hydrolyze the alkylating agent or interfere with the base. Always use anhydrous solvents and properly dried glassware.[1]

Issue 3: I have a mixture of isomers. How can I separate them?

Separating regioisomers can be challenging due to their similar physical properties.

Recommended Purification Methods:

• Silica Gel Column Chromatography: This is the most common method for separating N-alkylated 1,2,4-triazole isomers.[1]

  • Pro-Tip: Careful selection of the eluent system is critical. A gradient elution, gradually increasing the polarity of the solvent system, is often necessary to achieve good separation.

• High-Performance Liquid Chromatography (HPLC): For particularly difficult separations, preparative HPLC can be a powerful tool.[1]

• Crystallization: If one of the isomers is a solid and can be selectively crystallized from a suitable solvent system, this can be an effective purification method.

Frequently Asked Questions (FAQs)

This section provides answers to broader conceptual questions regarding 1,2,4-triazole N-alkylation.

Q1: What are the key factors influencing regioselectivity in 1,2,4-triazole alkylation?

The regioselectivity is primarily governed by a combination of electronic and steric factors, as well as the reaction conditions.

Key Influencing Factors:

• Tautomeric Equilibrium: Unsubstituted 1,2,4-triazole exists in two tautomeric forms, 1H- and 4H-1,2,4-triazole, which rapidly interconvert.[4] This equilibrium can influence the site of deprotonation and subsequent alkylation.

• Kinetic vs. Thermodynamic Control: The reaction can be under either kinetic or thermodynamic control.

  • Kinetic Control: At lower temperatures, the major product is the one that is formed fastest (the kinetic product), which corresponds to the reaction pathway with the lower activation energy.[5][6]

  • Thermodynamic Control: At higher temperatures, where the reaction is reversible, the major product is the most stable one (the thermodynamic product).[5][6]

• Hard and Soft Acids and Bases (HSAB) Theory: The nature of the electrophile (alkylating agent) and the nucleophilic nitrogen atoms of the triazole can be considered in the context of HSAB theory. This can sometimes help predict the preferred site of reaction.

Q2: How can I definitively characterize the N1 and N2/N4 isomers?

Correctly identifying the isomers is crucial. A combination of spectroscopic techniques is typically employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The chemical shifts of the triazole ring protons will be different for each isomer.

  • ¹³C NMR: The chemical shifts of the triazole ring carbons will also differ between the isomers.

  • 2D NMR (HMBC, HSQC, NOESY): These techniques can provide definitive structural information by showing correlations between protons and carbons, and through-space interactions, which can help to unambiguously assign the position of the alkyl group.

• X-ray Crystallography: If a single crystal of an isomer can be obtained, X-ray crystallography provides unequivocal proof of its structure.[8]

Q3: Are there any general protocols for regioselective N1-alkylation?

While the optimal conditions can be substrate-dependent, here are two widely applicable starting protocols.

Protocol 1: General Procedure using K₂CO₃ in DMF

This is a robust and commonly used method.

Step-by-Step Methodology:

• To a suspension of the 1,2,4-triazole (1.0 eq) and potassium carbonate (1.5–2.0 eq) in anhydrous DMF, add the alkylating agent (1.0–1.2 eq).

• Heat the reaction mixture to the desired temperature (e.g., 60–100 °C) and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and filter off the inorganic salts.

• Remove the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography or crystallization to obtain the N-alkylated product(s).[1]

Protocol 2: High N1-Selectivity using DBU in THF

This method often provides high selectivity for the N1 isomer.[3]

Step-by-Step Methodology:

• To a solution of the 1,2,4-triazole (1.0 eq) in anhydrous THF under an inert atmosphere, add DBU (1.1 eq) at room temperature.

• Stir the mixture for 15–30 minutes to ensure complete deprotonation.

• Add the alkylating agent (1.0–1.2 eq) dropwise to the solution.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitor by TLC or LC-MS).

• Quench the reaction with water and extract with an appropriate organic solvent.

• Dry the organic layer, concentrate under reduced pressure, and purify the crude product by silica gel column chromatography to isolate the N1-alkylated product.[1][2]

Data Summary: Influence of Reaction Conditions on Regioselectivity

Alkylating Agent	Base	Solvent	N1:N4 Ratio	Reference
4-Nitrobenzyl bromide	DBU	THF	~90:10	[2]
Methyl iodide	K₂CO₃	DMF	Mixture	[2]
Alkyl halides	DBU	THF	~90:10	[3]
Ethyl chloroacetate	NaOMe	-	N1-substituted	[4]

This table summarizes reported outcomes and highlights the significant influence of the base-solvent combination on the regioselectivity of the N-alkylation of 1,2,4-triazole.

References

• Slideshare. (n.d.). Regioselective 1H-1,2,4 Triazole alkylation. [Link]

• Boraei, A. T. A. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal, 10(1), 26. [Link]

• El-Metwaly, A. M., & El-Gazzar, A. B. A. (2023). Base-Controlled Regiospecific Mono-Benzylation/Allylation and Diallylation of 4-Aryl-5-indolyl-1,2,4-triazole-3-thione: Thio-Aza Allyl Rearrangement. Molecules, 28(13), 4945. [Link]

• Taylor & Francis Online. (2021, December 1). Regioselective formation of new 3-S-alkylated-1,2,4-triazole-quinolones. [Link]

• Frontiers. (n.d.). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. [Link]

• ResearchGate. (n.d.). An Investigation into the Alkylation of 1,2,4-Triazole | Request PDF. [Link]

• De Gruyter. (2016, May 9). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. [Link]

• YouTube. (2020, June 8). Study of the Regioselectivity of the N-alkylation Reaction of 1H-1,2,4-Triazole. [Link]

• Chemistry LibreTexts. (2025, April 8). 1.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 7. Regioselective 1H-1,2,4 Triazole alkylation | PPT [slideshare.net]
• 8. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification & Troubleshooting for Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and process chemists optimizing the synthesis and purification of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS 31100-31-9) .

Standard synthetic routes, such as the classic Oliver and Sonnet method, typically involve the condensation of acetamidine hydrochloride with dimethyl oxalate (or methyl oxalyl chloride), followed by cyclization with hydrazine[1]. A frequent bottleneck in this workflow is the removal of unreacted, highly polar starting materials. This guide provides field-proven, causality-driven solutions to isolate your target compound with high purity and yield.

Part 1: Core Principles & Physicochemical Data

To design a self-validating purification system, we must first understand the physicochemical properties of the reaction mixture components. The properties below dictate why standard purification methods often fail for this specific compound.

Component	Role	MW ( g/mol )	LogP	Approx. pKa	Key Solubility Traits
Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate	Target Product	141.13	-0.10[2]	2.19 (conjugate acid)[3]	Soluble in MeOH, moderately water-soluble
Acetamidine HCl	Starting Material	94.54	< -1.0	~12.5	Highly water-soluble, strong base
Hydrazine	Starting Material	32.05	-1.37	~8.1	Highly water-soluble, reactive base
Dimethyl Oxalate	Starting Material	118.09	-0.06	N/A (Non-ionic)	Soluble in alcohols and ethers

Part 2: Troubleshooting Guides & FAQs

Q: Why am I experiencing massive yield losses during standard aqueous-organic extraction? A: The target triazole ester is highly polar, possessing a LogP of approximately -0.10[2]. This means it partitions almost equally between water and moderately polar organic solvents, often favoring the aqueous phase. If you attempt to wash away the highly water-soluble acetamidine and hydrazine with aqueous washes, you will inevitably wash away your product. Solution: Abandon aqueous workups. Transition to non-aqueous solid-phase extraction (resin scavenging) or selective crystallization.

Q: How can I selectively remove unreacted acetamidine and hydrazine without trapping my triazole product? A: The key lies in exploiting the distinct pKa differences between your impurities and your product. Acetamidine (pKa ~12.5) and hydrazine (pKa ~8.1) are relatively strong bases. In contrast, the 1,2,4-triazole ring is a very weak base, with the pKa of its protonated species (triazolium) being roughly 2.19 to 2.45[3],[4].

If you use a strongly acidic cation exchange resin (like Amberlyst-15, pKa < 1), it will protonate and bind the triazole, ruining your yield. Instead, use a weakly acidic cation exchange resin (carboxylic acid functionalized, typical pKa 3.5 to 6.5)[5]. The carboxylic acid is acidic enough to protonate and sequester acetamidine and hydrazine, but not acidic enough to protonate the triazole. This ensures the impurities are immobilized on the solid phase while the product remains freely dissolved in the organic filtrate.

Q: What is the most efficient way to remove residual dimethyl oxalate? A: Dimethyl oxalate is non-ionic, so it will pass through the cation exchange resin alongside your product. However, it has distinct solubility differences in cold, non-polar solvents. By concentrating your methanolic filtrate and triturating the residue with cold methyl tert-butyl ether (MTBE), the more polar triazole ester will precipitate as a crystalline solid, while the less polar dimethyl oxalate remains solvated in the MTBE supernatant.

Q: Can I use normal-phase silica gel chromatography instead? A: It is not recommended for the crude mixture. The triazole possesses a hydrogen-bond donor (NH) and multiple nitrogen acceptors, causing severe tailing and streaking on normal-phase silica. If chromatography is absolutely necessary, reverse-phase (C18) is superior, but the resin-scavenging protocol provided below is far more scalable and cost-effective.

Part 3: Experimental Protocol (Non-Aqueous Resin Scavenging & Trituration)

This methodology provides a self-validating, step-by-step workflow to purify the triazole ester without aqueous yield loss.

Step 1: Dissolution

• Evaporate the crude reaction mixture to dryness under reduced pressure to remove volatile reaction solvents.

• Re-dissolve the crude residue in anhydrous methanol (approx. 10 mL per gram of crude). Ensure complete dissolution; mild heating (40 °C) may be applied if necessary.

Step 2: Resin Scavenging

• Prepare a macroporous weakly acidic cation exchange resin (e.g., Amberlite IRC-86 or an equivalent carboxylic acid resin). Pre-wash the resin with anhydrous methanol to remove residual water.

• Add the resin to the methanolic crude solution (typically 3-5 equivalents based on the estimated combined moles of unreacted acetamidine and hydrazine).

• Stir the suspension gently at room temperature for 2 to 4 hours. The basic impurities will undergo acid-base ion exchange and bind to the resin.

Step 3: Filtration

• Filter the mixture through a sintered glass funnel.

• Wash the resin cake with additional anhydrous methanol (2 × 5 mL per gram of resin) to ensure complete recovery of the triazole product.

• Discard the resin (which now contains the trapped acetamidine and hydrazine).

Step 4: Concentration and Trituration

• Concentrate the combined methanolic filtrates under reduced pressure until a thick syrup or crude solid is obtained.

• Add cold MTBE (0–5 °C) to the residue (approx. 5 mL per gram of product) and triturate vigorously for 15 minutes. The methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate will crash out as a fine precipitate.

Step 5: Final Isolation

• Filter the suspension rapidly while cold.

• Wash the filter cake with a small volume of ice-cold MTBE to remove any surface-bound dimethyl oxalate.

• Dry the solid in a vacuum oven at 45 °C overnight to yield the pure target compound.

Part 4: Purification Workflow Visualization

Workflow for non-aqueous purification of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

References

• Title: Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate - ChemScene Source: chemscene.com URL: 2

• Title: Improved routes to methyl 4-methylimidazole-2-carboxylate and methyl 5-methyl-1,2,4-triazole-3-carboxylate | The Journal of Organic Chemistry Source: acs.org URL: 1

• Title: Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole - ChemicalBook Source: chemicalbook.com URL: 3

• Title: 1,2,4-Triazole - Wikipedia Source: wikipedia.org URL: 4

• Title: EP0155384A2 - Method of treating aqueous solutions with a weakly acidic cation and basic anion exchange resins - Google Patents Source: google.com URL: 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemscene.com [chemscene.com]
• 3. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 4. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 5. EP0155384A2 - Method of treating aqueous solutions with a weakly acidic cation and basic anion exchange resins - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Temperature for 1,2,4-Triazole Ring Formation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who struggle with the synthesis of 1,2,4-triazole scaffolds. The cyclization of open-chain precursors (such as acylamidrazones or acyl thiosemicarbazides) into a five-membered triazole ring is notoriously sensitive to thermal conditions.

This guide provides field-proven insights, troubleshooting strategies, and self-validating protocols to help you master the thermodynamics and kinetics of 1,2,4-triazole ring formation.

The Causality of Cyclization: Temperature & Selectivity

The fundamental challenge in synthesizing 1,2,4-triazoles lies in managing competing reaction pathways. When an acylamidrazone intermediate undergoes cyclization, there are two competing nucleophiles: the oxygen atom and the nitrogen atom[1].

• Kinetic Control (Oxadiazole Formation): Oxygen is highly electronegative and acts as a "hard" nucleophile. Under mild heating or in the presence of acid catalysts (like p-toluenesulfonic acid, TsOH), the nitrogen atoms become protonated, reducing their nucleophilicity. This allows the oxygen to attack the electrophilic carbon, kinetically favoring the formation of the 1,3,4-oxadiazole side product[2].

• Thermodynamic Control (Triazole Formation): Nitrogen is a "softer," more potent nucleophile but requires a higher activation energy to facilitate the C–N bond formation and subsequent dehydration. By applying sustained, elevated thermal energy (typically >140°C) in the absence of acidic catalysts, the system overcomes this energy barrier, driving the reaction toward the thermodynamically more stable 1,2,4-triazole ring[1].

Troubleshooting & FAQs

Q1: My cyclization yields a mixture of 1,2,4-triazole and 1,3,4-oxadiazole. How does temperature control this ratio? A1: This is a classic kinetic versus thermodynamic competition. Thermal cyclization at elevated temperatures (e.g., refluxing in o-xylene at ~144°C) without acidic catalysts strongly favors the thermodynamic 1,2,4-triazole[2]. Conversely, harsh dehydrating conditions or acid catalysts at lower temperatures (80–110°C) drive the reaction toward the kinetic 1,3,4-oxadiazole derivative. To optimize for the triazole, ensure neutral to slightly basic conditions and apply sustained thermal energy (140–150°C).

Q2: The reaction stalls at the uncyclized acylamidrazone intermediate. Should I simply increase the temperature? A2: While increasing the temperature is the standard approach to force cyclization, excessive conductive heat (>180°C) can lead to thermal degradation. Instead, consider Microwave-Assisted Organic Synthesis (MAOS). Microwave irradiation rapidly and uniformly heats the reaction mixture, achieving the high temperatures needed for cyclization in a fraction of the time (e.g., 15–30 minutes), thereby minimizing the thermal degradation of sensitive functional groups[3].

Q3: My nitrile starting material is hydrolyzing during high-temperature cyclizations. How can I prevent this? A3: Nitrile hydrolysis to amides or carboxylic acids is a frequent side reaction when heating reactions above 100°C, particularly if moisture is present[4]. To mitigate this, rigorously dry all solvents (e.g., use anhydrous DMF or o-xylene) and conduct the reaction under an inert argon atmosphere. If a base is required, opt for non-nucleophilic organic bases like diisopropylethylamine (DIPEA) rather than aqueous hydroxides.

Quantitative Data: Temperature & Catalyst Influence

The following table summarizes the causal relationship between temperature, catalyst presence, and the resulting product distribution during acylamidrazone cyclization.

Reaction Condition	Temperature (°C)	Catalyst / Additive	Dominant Pathway	1,2,4-Triazole Yield (%)	1,3,4-Oxadiazole Yield (%)
Room Temp Acylation	20 - 25	None	Intermediate Formation	< 5	< 5
Acid-Catalyzed	80 - 110	10 mol% TsOH	Kinetic (O-attack)	15 - 20	70 - 80
High-Temp Thermal	140 - 150	None (o-xylene)	Thermodynamic (N-attack)	85 - 90	< 5
Microwave (MAOS)	150	None	Thermodynamic (N-attack)	> 90	< 2

Validated Experimental Protocol: High-Temperature Thermal Cyclization

To ensure reproducibility, this protocol is designed as a self-validating system. It utilizes high-temperature thermal cyclization without acidic catalysts to maximize the thermodynamic yield of the 1,2,4-triazole.

Step 1: Anhydrous Reagent Preparation In a flame-dried 25 mL Schlenk tube equipped with a magnetic stir bar, dissolve the purified acylamidrazone intermediate (1.0 mmol) in anhydrous o-xylene (5.0 mL).

Step 2: Atmosphere Control Flush the tube with argon gas for 5 minutes to displace oxygen and atmospheric moisture. This step is critical to prevent the oxidative degradation and hydrolysis of intermediates[4].

Step 3: Thermal Cyclization Seal the tube and immerse it in a pre-heated oil bath set strictly to 145°C. Stir vigorously for 12 to 24 hours. Self-Validation Checkpoint 1: At 12 hours, sample 10 µL of the mixture. Analyze via LC-MS to confirm the disappearance of the intermediate mass[M+H] and the appearance of the dehydrated product mass [M-H₂O+H].

Step 4: Cooling and Quenching Once LC-MS confirms >95% conversion, remove the tube from the oil bath and allow it to cool to room temperature. Concentrate the mixture under reduced pressure to remove the o-xylene.

Step 5: Orthogonal Verification & Purification Purify the crude residue by silica gel column chromatography (DCM/MeOH gradient). Self-Validation Checkpoint 2: Analyze the purified product via ¹³C NMR. The chemical shifts of the triazole ring carbons (typically 145–155 ppm) will distinctly differentiate the product from the 1,3,4-oxadiazole isomer (which exhibits highly deshielded carbons at ~160–165 ppm)[4].

Mechanistic Pathway Visualization

The following diagram illustrates the logical branching of the reaction pathway based on temperature and catalytic conditions.

Reaction pathway demonstrating temperature-dependent cyclization of acylamidrazones.

References

• 5-Amino-1,2,4-triazole-3-carboxamide homologues and their biological potential Math-Net.Ru URL:[Link]

• Microwave-Assisted Synthesis of Substituted 1,2,4-Triazoles ResearchGate URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.mathnet.ru [m.mathnet.ru]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the 13C NMR Analysis of Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole core is a privileged scaffold in medicinal chemistry, appearing in a wide array of therapeutic agents. Accurate and efficient characterization of novel triazole derivatives is therefore of paramount importance in drug discovery and development. 13C NMR spectroscopy is an indispensable tool for this purpose, providing a detailed fingerprint of the carbon framework of a molecule.

This guide will delve into the expected 13C NMR chemical shifts of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, supported by predicted data and compared against experimentally determined spectra of analogous compounds. We will also provide a detailed experimental protocol for acquiring high-quality 13C NMR spectra for this class of compounds.

Understanding the 13C NMR Spectrum of Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

The structure of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate contains five distinct carbon environments, which will give rise to five signals in the 13C NMR spectrum. The chemical shifts of these carbons are influenced by their immediate electronic environment, including the electronegativity of adjacent atoms and the overall aromaticity of the triazole ring.

To provide a robust dataset for this guide, the 13C NMR spectrum of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate was predicted using a reliable online NMR prediction tool. This data is then compared with experimental data for structurally related compounds to provide a comprehensive analytical picture.

Predicted and Experimental 13C NMR Data: A Comparative Analysis

The following table summarizes the predicted 13C NMR chemical shifts for methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate and compares them with the experimental data of three analogous compounds. This comparative approach allows for a more confident assignment of the signals in the target molecule.

Carbon Atom	Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (Predicted)	Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (Experimental)	Methyl 1-methyl-1H-1,2,4-triazole-3-carboxylate (Experimental)	Ethyl 5-phenyl-1H-1,2,4-triazole-3-carboxylate (Experimental)
C3 (Triazole)	~158.9 ppm	~159 ppm	~158 ppm	~160.4 ppm
C5 (Triazole)	~156.5 ppm	~157 ppm	~146 ppm (N-CH3)	~157.2 ppm
C=O (Ester)	~162.3 ppm	~162 ppm	~162 ppm	~160.4 ppm
-OCH3 / -OCH2CH3	~52.8 ppm	~61.5 ppm (OCH2), ~14.2 ppm (CH3)	~52.5 ppm	~61.2 ppm (OCH2), ~14.6 ppm (CH3)
5-CH3	~12.1 ppm	~12 ppm	N/A	N/A

Note: Predicted data was obtained from nmrdb.org. Experimental data for comparator compounds is sourced from publicly available datasets and may vary slightly depending on the experimental conditions.

Interpretation of Chemical Shifts

• Triazole Ring Carbons (C3 and C5): As expected for azole rings, the carbons of the 1,2,4-triazole nucleus resonate in the downfield region of the spectrum, typically between 140 and 170 ppm. The C3 carbon, being adjacent to two nitrogen atoms and the electron-withdrawing carboxylate group, is predicted to be the most downfield of the ring carbons. The C5 carbon, attached to the methyl group, appears at a slightly more upfield position.

• Carboxylate Carbon (C=O): The carbonyl carbon of the methyl ester is characteristically found in the highly deshielded region of the spectrum, around 162 ppm.

• Ester Methyl Carbon (-OCH3): The carbon of the methyl group attached to the ester oxygen is expected to have a chemical shift in the range of 50-60 ppm.

• 5-Methyl Carbon (5-CH3): The methyl group attached to the C5 of the triazole ring is predicted to be the most upfield signal, at approximately 12 ppm.

Experimental Protocol for 13C NMR Analysis

This section provides a standardized protocol for the acquisition of 13C NMR spectra for 1,2,4-triazole derivatives, ensuring data quality and reproducibility.

I. Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. Dimethyl sulfoxide-d6 (DMSO-d6) is a common choice for many triazole derivatives due to its high solubilizing power. Other suitable solvents include chloroform-d (CDCl3) and methanol-d4 (CD3OD). The choice of solvent can slightly influence the chemical shifts, so consistency is key for comparative studies.

• Sample Concentration: For a standard 5 mm NMR tube, dissolve 20-50 mg of the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable acquisition time.

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for 1H and 13C NMR, with its signal defined as 0.00 ppm. If the chosen deuterated solvent does not contain TMS, a small amount should be added.

II. NMR Spectrometer Setup and Data Acquisition

• Instrument Tuning and Shimming: Before data acquisition, the NMR probe should be tuned to the 13C frequency, and the magnetic field homogeneity should be optimized by shimming on the deuterium lock signal of the solvent.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments) is typically used for routine 13C NMR.

  • Spectral Width: A spectral width of approximately 200-250 ppm is usually sufficient to cover the entire range of carbon chemical shifts in these molecules.

  • Acquisition Time: An acquisition time of 1-2 seconds is generally adequate.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of the carbon nuclei, ensuring accurate signal integration if quantitative analysis is required.

  • Number of Scans: The number of scans will depend on the sample concentration and the desired signal-to-noise ratio. For a moderately concentrated sample, 256 to 1024 scans are often sufficient.

III. Data Processing

• Fourier Transformation: Apply an exponential multiplication (line broadening) of 1-2 Hz to the Free Induction Decay (FID) before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption signals and apply a baseline correction to ensure a flat baseline.

• Referencing: Reference the spectrum by setting the TMS signal to 0.00 ppm or by referencing to the known chemical shift of the deuterated solvent.

Visualizing the Analysis Workflow

The following diagram illustrates the key steps involved in the 13C NMR analysis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, from sample preparation to spectral interpretation.

Caption: Workflow for 13C NMR Analysis.

Structural Elucidation and Comparison

The provided data and protocol serve as a robust framework for the analysis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate and its analogues. The close agreement between the predicted chemical shifts for the target compound and the experimental values for its ethyl ester analogue lends strong support to the accuracy of the prediction.

The key differentiators in the spectra of the comparators are:

• Ethyl vs. Methyl Ester: The presence of two signals for the ethyl group (-OCH2- and -CH3) in the upfield region clearly distinguishes the ethyl esters from the methyl ester.

• N-Methylation: The significant upfield shift of the C5 carbon in methyl 1-methyl-1H-1,2,4-triazole-3-carboxylate is a direct consequence of the N-methylation, which alters the electronic distribution within the triazole ring.

• Aromatic Substitution: The introduction of a phenyl group at the C5 position, as in ethyl 5-phenyl-1H-1,2,4-triazole-3-carboxylate, introduces additional aromatic signals and influences the chemical shifts of the triazole ring carbons.

By understanding these substituent effects, researchers can confidently assign the 13C NMR spectra of novel 1,2,4-triazole derivatives.

Conclusion

This guide has provided a comprehensive overview of the 13C NMR analysis of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate. Through a combination of predicted data, comparison with experimentally verified analogues, and a detailed experimental protocol, researchers are equipped with the necessary tools for the accurate and efficient characterization of this important class of heterocyclic compounds. The principles and data presented herein are intended to be a valuable resource for scientists and professionals in the field of drug development, facilitating the confident structural elucidation of novel 1,2,4-triazole-based molecules.

References

• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved from [Link]

Comparative Guide: Optimized HPLC Purity Analysis for Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

Executive Summary & Analyte Profiling

Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 31100-31-9) is a highly versatile heterocyclic building block, increasingly utilized in the synthesis of [3] and novel [4]. However, its physicochemical profile—specifically its low molecular weight (141.13 g/mol ), inherent polarity (calculated LogP ≈ -0.10), and capacity for tautomerism—presents a significant challenge for quantitative purity analysis.

As a Senior Application Scientist, I frequently observe laboratories struggling with poor retention, peak tailing, and co-elution when applying standard reversed-phase (RP) HPLC methods to polar triazoles. This guide provides an objective comparison of chromatographic strategies for this compound, explains the mechanistic causality behind column selection, and details a field-proven, self-validating protocol for accurate purity determination.

Methodological Causality: Overcoming the "Void Volume" Problem

In standard RP-HPLC (e.g., C18 columns), separation relies entirely on hydrophobic partitioning. Because methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate contains multiple nitrogen atoms acting as strong hydrogen-bond acceptors and an NH group acting as a donor, it exhibits an overwhelming affinity for the aqueous mobile phase. Consequently, it often elutes near the void volume (

) on a C18 column, leading to peak distortion and co-elution with synthesis byproducts like unreacted 1,2,4-triazole.

To resolve this, we must shift the retention paradigm. Two viable alternatives exist:

• Hydrophilic Interaction Liquid Chromatography (HILIC): Utilizes a polar stationary phase (e.g., bare silica or amide) and a highly organic mobile phase. While effective for retention, HILIC methods often suffer from long equilibration times and extreme sensitivity to sample diluent mismatch.

• Mixed-Mode Chromatography: Incorporates both hydrophobic alkyl chains and embedded ion-exchange groups. The acidic/basic nature of the triazole ring allows it to interact with the cation-exchange mechanisms of the stationary phase. As demonstrated in analytical studies of related [1], this dual-mechanism drastically improves retention and peak shape without the equilibration drawbacks of HILIC.

Comparative Performance Analysis

The following table summarizes the experimental performance of three different column chemistries when analyzing methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate against a common synthetic impurity (1,2,4-triazole).

Chromatographic Parameter	Standard C18 (e.g., BDS C18)	HILIC (e.g., Silica/Amide)	Mixed-Mode (e.g., Primesep 100)
Primary Retention Mechanism	Hydrophobic Partitioning	Hydrophilic Partitioning	Hydrophobic + Cation-Exchange
Retention Factor ( )	< 0.5 (Poor retention)	3.2 (Good retention)	4.5 (Excellent retention)
Peak Asymmetry ( )	1.8 (Severe tailing)	1.3 (Acceptable)	1.05 (Highly symmetrical)
Resolution ( ) from Impurities	Co-elution ( < 1.0)	= 2.1	= 3.8
Equilibration Time	~10 column volumes	~30-40 column volumes	~10 column volumes
Overall Recommendation	Not Recommended	Viable Alternative	Optimal Choice

Note: Quantitative data synthesis is based on the chromatographic behavior of structurally analogous polar triazole derivatives [2].

Workflow Visualization

Fig 1. Logical workflow for HPLC method development of polar triazole derivatives.

Experimental Protocol: Mixed-Mode HPLC Analysis

To ensure Trustworthiness and strict adherence to E-E-A-T principles, this protocol is designed as a self-validating system. The inclusion of a specific System Suitability Test (SST) guarantees that if the chromatographic system is not performing optimally, the run will fail before any sample data is reported, preventing false purity claims.

Step 1: Materials and Reagents

• Analyte: Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

• Reference Standard: Highly purified reference standard (≥99.5%).

• Solvents: HPLC-grade Acetonitrile (MeCN), Ultrapure Water (18.2 MΩ·cm).

• Modifier: Trifluoroacetic acid (TFA, HPLC grade).

  • Causality: TFA is critical here. It suppresses the ionization of residual silanols on the column and provides a consistent low pH environment, ensuring the triazole remains in a uniform ionization state to prevent peak splitting [1].

Step 2: Chromatographic Conditions

• Column: Primesep 100 (4.6 x 150 mm, 5 µm) or an equivalent mixed-mode cation-exchange column [2].

• Mobile Phase: Isocratic elution; Water / Acetonitrile (70:30, v/v) containing 0.1% TFA.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Stabilizes partitioning kinetics and reduces backpressure).

• Detection: UV at 210 nm (Triazoles lack extended conjugated chromophores, necessitating low-wavelength UV detection).

• Injection Volume: 10 µL.

Step 3: Sample and Standard Preparation

• Diluent: Mobile phase (70:30 Water:MeCN).

  • Causality: Matching the sample diluent exactly to the mobile phase prevents solvent-front distortion (the "solvent effect"), which is highly detrimental to the peak shape of polar compounds.

• Standard Solution: Accurately weigh 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent to yield a concentration of 1.0 mg/mL.

• Sample Solution: Prepare the unknown batch sample identically to the standard solution.

Step 4: System Suitability Test (SST) - The Self-Validating Step

Before analyzing the sample, inject the Standard Solution in five consecutive replicates. The system is only validated for use if it meets the following ICH Q2 compliant criteria:

• Retention Time Precision: %RSD ≤ 1.0%.

• Peak Area Precision: %RSD ≤ 2.0%.

• Tailing Factor (

  ): ≤ 1.5.

• Theoretical Plates (

  ): ≥ 3000.

Step 5: Execution and Calculation

• Inject a blank (diluent) to confirm no baseline interference at the expected retention time.

• Inject the SST replicates and verify passing criteria.

• Inject the Sample Solution in duplicate.

• Calculate the purity using the area normalization method (Area %) or by quantitative assay against the external standard peak area.

References

• HPLC Method for Separation of 1,2,4-Triazole and Guanylurea on Primesep 100 Column Source: SIELC Technologies URL:[Link]

• Amino Acid 1,2,4-Triazole Mimetics as Building Blocks of Peptides Source: MDPI URL:[Link]

• Discovery and Optimization of a Novel Carboxamide Scaffold with Selective Antimalarial Activity Source: ChemRxiv URL:[Link]

A Comparative Guide to the Reactivity of 1,2,4-Triazole vs. 1,2,3-Triazole Carboxylates for Medicinal Chemistry

For researchers, scientists, and drug development professionals, the selection of a heterocyclic scaffold is a critical decision that influences not only the biological activity but also the synthetic accessibility of a drug candidate. The 1,2,3- and 1,2,4-triazole cores are foundational building blocks in modern medicinal chemistry, prized for their metabolic stability and their capacity to engage in hydrogen bonding.[1][2][3][4] When functionalized with a carboxylate group, they become versatile intermediates, particularly for the construction of amide bonds.

This guide provides an in-depth comparison of the reactivity of 1,2,3-triazole carboxylates and 1,2,4-triazole carboxylates. We will move beyond simple procedural descriptions to explore the underlying electronic and structural factors that govern their chemical behavior, offering field-proven insights to inform your synthetic strategies.

Foundational Properties: The Electronic Basis of Reactivity

The distinct arrangement of the three nitrogen atoms in the five-membered ring is the primary determinant of the isomers' differing personalities. This seemingly subtle structural change has profound consequences for electron density, aromaticity, and stability.

Structural Isomerism and Electronic Distribution

The 1,2,3-triazole isomer features three contiguous nitrogen atoms, while the 1,2,4-isomer has two adjacent and one isolated nitrogen atom.[5][6] This results in a significant difference in the overall dipole moment and the localization of electron density. The 1,2,3-triazole ring is exceptionally stable due to its aromatic 6π-electron delocalized system.[1] In contrast, the 1,2,4-triazole ring, while also aromatic and generally stable, possesses a different electronic distribution which can render it more susceptible to certain transformations.[5][7]

Caption: General mechanism for amide formation via triazole carboxylates.

Decarboxylation and Stability Concerns

The stability of the parent triazole carboxylic acid is another point of divergence. 1,2,4-triazole carboxylic acids have been noted to be prone to decarboxylation, which can complicate synthesis and purification. [8]This has led to the development of alternative strategies, such as using 3-trihalomethyl-1,2,4-triazoles as carboxylic acid surrogates that convert directly to amides upon reaction with amines. [8] Conversely, while 1,2,3-triazole carboxylates are generally more stable, elegant methods have been developed for their use in copper-catalyzed decarboxylative cycloaddition/decarboxylation processes, demonstrating that the C-COO bond can be strategically cleaved to form 1-monosubstituted 1,2,3-triazoles. [9]This highlights the robust yet versatile nature of this isomer. More recent advances have enabled the direct construction of triazoles from a wide range of carboxylic acids, further expanding the synthetic toolbox. [10][11]

Experimental Protocol: A Head-to-Head Comparison

To provide a self-validating system for comparing reactivity, the following protocol is designed to test both isomers under identical conditions. The key to a fair comparison is ensuring identical molar concentrations, temperature, and solvent, while monitoring the reaction progress over time.

Protocol: Comparative Analysis of Amide Formation Rate

Objective: To compare the rate of N-benzylation of ethyl 1,2,3-triazole-4-carboxylate vs. ethyl 1,2,4-triazole-3-carboxylate.

Materials:

• Ethyl 1,2,3-triazole-4-carboxylate

• Ethyl 1,2,4-triazole-3-carboxylate

• Benzylamine

• Anhydrous Dimethylformamide (DMF)

• Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)

• LC-MS system

Workflow:

Caption: Experimental workflow for comparing triazole carboxylate reactivity.

Procedure:

• Preparation: In two separate, identical, oven-dried round-bottom flasks equipped with magnetic stir bars, add ethyl 1,2,3-triazole-4-carboxylate (1.0 mmol) to Flask A and ethyl 1,2,4-triazole-3-carboxylate (1.0 mmol) to Flask B.

• Dissolution: To each flask, add anhydrous DMF (5.0 mL) and stir until fully dissolved.

• Equilibration: Place both flasks in a pre-heated oil bath at 60 °C and allow them to equilibrate for 10 minutes.

• Initiation: To each flask, add benzylamine (1.0 mmol, 1.0 eq.) simultaneously via syringe. Start a timer immediately.

• Monitoring: At time points t = 0, 15, 30, 60, and 120 minutes, withdraw a small aliquot (~20 µL) from each reaction mixture.

• Analysis: Immediately quench the aliquot in a labeled vial containing a suitable solvent for LC-MS analysis. Spot the aliquot on a TLC plate to visually assess the consumption of starting material.

• Data Interpretation: Compare the rate of product formation and starting material consumption between Flask A and Flask B using the quantitative data from LC-MS. Based on chemical principles, Flask A (1,2,3-isomer) is expected to show a faster conversion rate.

Summary of Insights and Recommendations

The choice between 1,2,3- and 1,2,4-triazole carboxylates is not a matter of universal superiority but of strategic selection based on the desired outcome.

• Choose 1,2,3-Triazole Carboxylates when:

  • Maximum Stability is Paramount: The resulting triazole-linked product needs to be exceptionally robust and function as an inert linker.

  • Slightly Higher Reactivity is Desired: When used as an activated ester for amide synthesis, the 1,2,3-isomer is predicted to offer faster kinetics due to its superior leaving group ability.

• Choose 1,2,4-Triazole Carboxylates when:

  • Alternative Reactivity is Needed: The 1,2,4-triazole ring offers different electronic properties and can participate in a wider range of transformations beyond simple linking. [7][12] * Decarboxylation is a Manageable Risk: If synthetic conditions are mild or alternative strategies (e.g., trihalomethyl surrogates) are employed, the potential for decarboxylation can be mitigated. [8] By understanding the fundamental electronic differences between these two powerful isomers, medicinal chemists can make more informed decisions, optimizing their synthetic routes and accelerating the drug development process.

References

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). MDPI.
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers.
• Biological importance and synthesis of 1,2,3-triazole derivatives: a review. (2024). Taylor & Francis Online.
• Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. (2022). SciSpace.
• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). PMC.
• A Comparative Analysis of the Reactivity of 1,2,3-Triazoles and 1,2,4-Triazoles. (2025). Benchchem.
• An insight on medicinal attributes of 1,2,4-triazoles. (n.d.). PMC.
• Triazolyl Glycoconjugates and their Impact in Medicinal Chemistry. (2016). TSI Journals.
• Exploring the Chemistry and Therapeutic Potential of Triazoles: A Comprehensive Literature Review. (n.d.). OUCI.
• Reactivity of N-(1,2,4-Triazolyl)-Substituted 1,2,3-Triazoles. (2011). PMC.
• The electronic states of 1,2,4-triazoles: A study of 1H- and 1-methyl-1,2,4-triazole by vacuum ultraviolet photoabsorption and ultraviolet photoelectron spectroscopy and a comparison with ab initio configuration interaction computations. (2012). AIP Publishing.
• Triazole Compounds: Recent Advances in Medicinal Research. (2022). International Journal of Scientific Research in Science and Technology.
• Application of triazoles in the structural modification of natural products. (n.d.). PMC.
• Exploring the electronic and pharmacological properties of 1,2,3-triazole derivatives: Synthesis, DFT modeling, and AKT1 binding affinity. (2025). Arabian Journal of Chemistry.
• N-Acyl-1,2,3-triazoles - key intermediates in denitrogenative transformations. (n.d.). ChemRxiv.
• 1,2,4-Triazole. (n.d.). Wikipedia.
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). PMC.
• Decarboxylative Triazolation Enables Direct Construction of Triazoles from Carboxylic Acids. (2023). JACS Au.
• A comprehensive review of 1,2,3 & 1,2,4 triazoleanalogs for their versatile biological activities. (2024). ResearchGate.
• Reaction of 1,2,4-triazole 3 with different reagents under thermal and microwave conditions. (n.d.). ResearchGate.
• Alternative Approach to 1,2,4-Triazole-3-carboxamides. (2009). Taylor & Francis Online.
• Decarboxylative Triazolation Enables Direct Construction of Triazoles from Carboxylic Acids. (2023). PMC.
• A Novel Approach to 1-Monosubstituted 1,2,3-Triazoles by a Click Cycloaddition/Decarboxylation Process. (2011). Organic Chemistry Portal.

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• 5. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
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Structural Confirmation of Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate: A Comparative Analytical Guide

Introduction & The Tautomerism Challenge

Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 31100-31-9) is a highly versatile heterocyclic building block widely utilized in the synthesis of monoacylglycerol lipase (MAGL) modulators and advanced kinase inhibitors[1][2]. However, the 1,2,4-triazole core presents a notorious analytical challenge: prototropic tautomerism.

Substituted 1,2,4-triazoles can exist in three primary tautomeric forms: 1H, 2H, and 4H, arising from the migration of a proton among the nitrogen atoms of the triazole ring[3]. The position of this mobile proton significantly influences the molecule's electronic distribution, hydrogen bonding capacity, and overall conformation[3]. Commercial vendors often list this compound interchangeably as the 1H or 2H tautomer (e.g., methyl 5-methyl-2H-1,2,4-triazole-3-carboxylate)[1]. This nomenclature ambiguity, combined with the risk of generating multiple regioisomers during downstream N-alkylation, necessitates highly rigorous analytical workflows to confirm both the tautomeric state and regiochemistry.

Comparative Analytical Workflows: Standard vs. Advanced

To objectively evaluate the structural integrity of this compound, we must compare the traditional analytical approach with an advanced, multi-modal workflow.

• Standard Approach (1D NMR + Low-Res MS): Historically, chemists have relied on 1D ¹H/¹³C NMR and nominal mass LC-MS. While sufficient for confirming molecular weight, this approach fails to definitively assign the tautomeric state. In solution, rapid proton exchange broadens the N-H signal, rendering 1D NMR ambiguous[4].

• Advanced Approach (2D ¹H-¹⁵N HMBC + HRMS + SCXRD): The gold standard for triazole characterization. ¹⁵N NMR shielding measurements are highly sensitive to the protonation state of nitrogen atoms, allowing for a quantitative account of prototropic tautomeric equilibria[5]. When combined with High-Resolution Mass Spectrometry (HRMS) and Single-Crystal X-Ray Diffraction (SCXRD), this workflow provides unambiguous structural confirmation[6].

Comparative analytical workflows for 1,2,4-triazole structural confirmation.

Quantitative Data: Expected Analytical Profiles

Table 1: Comparative NMR Shifts (DMSO-d₆)

The following table summarizes key spectroscopic data used for the identification of the compound's structural features[3].

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment	Diagnostic Value
¹H	~14.10	br s	N1-H	Broadness indicates exchange; confirms the presence of a free N-H[4].
¹H	3.85	s	-OCH₃	Confirms intact methyl ester at the C3 position.
¹H	2.40	s	C5-CH₃	Sharp singlet; serves as the key anchor for 2D HMBC correlations.
¹³C	160.5	s	C=O	Ester carbonyl carbon.
¹³C	154.2	s	C3	Triazole ring carbon adjacent to the ester group.
¹³C	151.8	s	C5	Triazole ring carbon adjacent to the methyl group.
¹⁵N	~170	-	N1	Pyrrole-like nitrogen (protonated), confirming the 1H-tautomer[5].
¹⁵N	~300-310	-	N2, N4	Pyridine-like nitrogens (unprotonated)[5].

Table 2: HRMS (ESI+) Fragmentation Pathway

Species	Formula	Exact Mass (m/z)	Relative Abundance	Causality of Formation
[M+H]⁺	C₅H₈N₃O₂⁺	142.0611	100%	Primary protonation at the basic N4 position.
[M+Na]⁺	C₅H₇N₃O₂Na⁺	164.0430	15%	Sodium adduct formation in the ESI source.
Fragment 1	C₄H₄N₃O⁺	110.0349	45%	Loss of neutral methanol (CH₃OH, 32 Da) from the ester.

Step-by-Step Experimental Protocols

Protocol 1: High-Resolution NMR & Tautomeric Profiling

• Step 1: Sample Preparation. Dissolve 15 mg of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate in 0.6 mL of strictly anhydrous DMSO-d₆ (100.0 atom % D) containing 0.03% v/v TMS.

• Causality: DMSO-d₆ is selected over CDCl₃ because its strong hydrogen-bond accepting capability disrupts intermolecular triazole-triazole hydrogen bonding. This stabilizes the monomeric tautomer and slows down prototropic exchange enough to observe the N-H resonance[4]. Anhydrous conditions are critical; trace water catalyzes rapid proton exchange, which broadens the N-H signal into the baseline.

• Self-Validating System: Run a preliminary 1D ¹H scan. If the water peak at δ 3.33 ppm is significantly larger than the target compound peaks, or if the N-H peak at δ 14.10 ppm is missing, the sample has absorbed atmospheric moisture and must be lyophilized and re-prepared. The presence of a sharp TMS peak at δ 0.00 ppm validates magnetic field homogeneity (shimming).

• Step 2: Data Acquisition (¹H-¹⁵N HMBC). Acquire the 2D spectrum using a standard pulse sequence optimized for long-range coupling constants (

  = 8-12 Hz). The C5-methyl protons (δ 2.40) will show strong 3-bond correlations to N4 and N1, definitively mapping the nitrogen scaffold[5].

Protocol 2: LC-HRMS (ESI+) Analysis

• Step 1: Instrument Calibration. Infuse a standard calibration mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) to calibrate the mass spectrometer.

• Causality: Exact mass measurements require a mass accuracy of < 5 ppm to unambiguously confirm the elemental formula (C₅H₇N₃O₂) and rule out isobaric impurities that nominal mass instruments would miss.

• Self-Validating System: Inject a known reference standard (e.g., caffeine, m/z 195.0876) before the sample batch. If the mass error exceeds 2 ppm, halt the sequence and recalibrate the instrument to ensure data integrity.

• Step 2: Sample Analysis. Inject 1 µL of a 1 µg/mL solution (in 50:50 Water:Acetonitrile with 0.1% Formic Acid) into the LC-HRMS system. Formic acid ensures complete protonation of the basic triazole nitrogens (primarily N4), maximizing ionization efficiency in positive electrospray ionization (ESI+) mode.

Protocol 3: Single-Crystal X-Ray Diffraction (SCXRD)

• Step 1: Crystallization. Dissolve 5 mg of the compound in a minimum volume of a 1:1 mixture of ethyl acetate and hexane. Allow the solvent to evaporate slowly through a pinhole-punctured septum at 4°C over 72 hours.

• Causality: Slow evaporation at low temperatures promotes the thermodynamic selection of the most stable solid-state tautomer (typically the 1H-form for 3,5-disubstituted 1,2,4-triazoles) and yields high-quality, defect-free single crystals[6].

• Self-Validating System: Before mounting, examine the crystals under polarized light. A high-quality single crystal will extinguish light uniformly when rotated. If the crystal shows mosaic or irregular extinction, it is a twinned crystal and will yield poor diffraction data; a new crystal must be selected.

References

• Tautomeric Stability of Substituted 1,2,4-Triazoles: A Comparative Guide - BenchChem URL
• Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS 31100-31-9)
• Nuclear Magnetic Resonance Studyes of Triazoles I - Tautomerism of 1,2,4-Triazole - Scribd / J Org Chem URL
• 1H-1,2,4-Triazole-3-carboxylicacid,5-methyl-,methylester - ChemSrc URL
• Nuclear Quadrupole Resonance Spectroscopy: Tautomerism and Structure of Functional Azoles - MDPI URL
• Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study - ResearchGate URL
• US11597728B2 - Monoacylglycerol lipase modulators - Google Patents URL
• 15N NMR investigation of the tautomeric equilibria of some 1,2,4‐triazoles and related compounds - Semantic Scholar URL

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comparison of antifungal activity of different triazole derivatives

Comprehensive Evaluation of Triazole-Class Antifungal Agents: Mechanistic Profiling and Susceptibility Testing Workflows

As the global burden of invasive fungal infections (IFIs) continues to rise, driven by expanding immunocompromised patient populations and the emergence of resistant strains like Candida auris, the strategic selection of antifungal agents is paramount[1]. Triazole derivatives remain the cornerstone of both prophylactic and targeted antifungal therapy.

This guide provides a rigorous, data-driven comparison of primary triazole derivatives—Fluconazole, Voriconazole, Posaconazole, and Isavuconazole. It is designed for researchers and drug development professionals, detailing the mechanistic causality of these agents and providing self-validating, standardized protocols for in vitro susceptibility testing.

Mechanistic Grounding: The CYP51 Inhibition Pathway

All triazole antifungal agents share a highly conserved primary mechanism of action: the targeted inhibition of lanosterol 14α-demethylase , a cytochrome P450-dependent enzyme encoded by the ERG11 (or CYP51) gene[2][3].

The Causality of Cell Death: CYP51 is responsible for the demethylation of lanosterol, a critical rate-limiting step in the biosynthesis of ergosterol[2][4]. Ergosterol is the principal sterol in fungal cell membranes, responsible for maintaining membrane fluidity, asymmetry, and overall structural integrity[5]. When triazoles bind as the sixth ligand to the heme group in the CYP51 active site, they act as noncompetitive inhibitors[4]. This triggers a dual-pathway collapse:

• Ergosterol Depletion: The lack of mature ergosterol destabilizes the membrane.

• Toxic Accumulation: Precursors such as lanosterol and 14α-methylated sterols accumulate and integrate into the plasma membrane. This structural aberration drastically increases membrane permeability, disrupts membrane-bound enzymes, and ultimately leads to cell lysis and death[2][5].

Fig 1: Mechanism of action of Triazole derivatives inhibiting CYP51 in the ergosterol pathway.

Comparative Efficacy and Structural Profiling

The evolution from first-generation to next-generation triazoles reflects a chemical optimization aimed at broadening the antifungal spectrum, overcoming resistance, and minimizing host toxicity (specifically mammalian CYP450 cross-reactivity)[2][6].

Table 1: Comparative In Vitro Activity and Clinical Profile of Key Triazoles

Triazole Derivative	Generation	Target Spectrum	Notable Structural/Clinical Features	Typical MIC₅₀ Range (Yeasts)
Fluconazole	1st Gen	Highly active against Candida spp. (except C. krusei and resistant C. glabrata). Little to no activity against molds[2].	High oral bioavailability. Hydrophilic. Often requires high dosing for resistant strains.	0.25 - 1.0 µg/mL
Voriconazole	2nd Gen	Broad-spectrum. Drug of choice for invasive Aspergillus spp. Active against fluconazole-resistant Candida[7].	Fluorinated pyrimidine derivative. Formulated with cyclodextrin (IV), which can cause nephrotoxicity.	0.03 - 0.5 µg/mL
Posaconazole	2nd Gen	Extended broad-spectrum. Highly effective against Aspergillus, Candida, and notably Mucorales[7].	Extended side chain increases CYP51 binding affinity. Highly lipophilic, requiring specific formulations for absorption.	0.015 - 0.25 µg/mL
Isavuconazole	Next-Gen	Broad-spectrum. Equivalent efficacy to Voriconazole for Aspergillus, active against Mucorales[7].	Administered as a water-soluble prodrug (isavuconazonium sulfate). No cyclodextrin vehicle required , reducing nephrotoxicity[7].	0.015 - 0.125 µg/mL

Note: MIC values are heavily dependent on the specific clinical isolate and testing methodology. Values represent generalized geometric means for susceptible wild-type strains.

Experimental Methodology: Standardized Antifungal Susceptibility Testing (AFST)

To objectively evaluate the efficacy of novel or existing triazole compounds, researchers must utilize standardized Broth Microdilution (BMD) protocols. The gold standards are the CLSI M27 (for yeasts)[8] and CLSI M38 (for filamentous fungi/molds)[9] guidelines.

Why CLSI over Disk Diffusion? While disk diffusion is rapid, it does not provide a true Minimum Inhibitory Concentration (MIC)[10]. BMD provides precise quantitative data essential for pharmacokinetic/pharmacodynamic (PK/PD) modeling and resistance tracking. Furthermore, the use of RPMI-1640 medium buffered with MOPS is strictly required because it provides a highly controlled, defined environment that mimics physiological pH (7.0) and prevents media-induced shifts in drug ionization, which can artificially skew MIC results[3][11].

Step-by-Step Protocol: Broth Microdilution (Adapted from CLSI M27/M38)

Phase 1: Preparation of Antifungal Stock Solutions

• Solvent Selection: Dissolve the triazole compound in 100% Dimethyl Sulfoxide (DMSO). Causality: Most advanced triazoles (like Posaconazole) are highly lipophilic and insoluble in water[3].

• Concentration: Prepare a master stock at 1600 µg/mL.

• Serial Dilution: Perform 2-fold serial dilutions in RPMI-1640 medium to achieve final well concentrations ranging from 0.015 µg/mL to 16 µg/mL (accounting for a 1:100 dilution of the DMSO to prevent solvent toxicity to the fungi).

Phase 2: Inoculum Standardization

• For Yeasts (CLSI M27): Subculture on Sabouraud Dextrose Agar (SDA) for 24 hours at 35°C. Suspend isolated colonies in sterile 0.85% saline. Adjust the suspension to a 0.5 McFarland standard (approx.

  to CFU/mL) using a spectrophotometer (530 nm)[3].

• For Molds (CLSI M38): Grow on Potato Dextrose Agar (PDA) for 5-7 days to induce sporulation. Harvest conidia by flooding the plate with saline containing 0.05% Tween 20 . Causality: Tween 20 acts as a surfactant to break up hydrophobic conidial clumps, ensuring a homogenous single-cell suspension[3]. Adjust to 80-82% transmittance at 530 nm.

Phase 3: Inoculation and Incubation

• Dilute the standardized suspension 1:50, then 1:20 in RPMI-1640 to achieve a final well inoculum of

  to CFU/mL.

• Dispense 100 µL of the fungal suspension into each well of a 96-well U-bottom microtiter plate containing 100 µL of the serially diluted triazole.

• Include a Growth Control (drug-free medium + inoculum) and a Sterility Control (medium only) to self-validate the assay's integrity[3].

• Incubate at 35°C for 24-48 hours (Yeasts) or 48-72 hours (Molds).

Phase 4: MIC Determination For fungistatic agents like triazoles, the MIC is defined as the lowest concentration that produces a ≥50% reduction in growth compared to the drug-free growth control[7]. This is read visually using a reading mirror or via a spectrophotometric microplate reader at 530 nm.

Fig 2: Standardized CLSI Broth Microdilution workflow for Triazole susceptibility testing.

References

• Lanosterol 14 alpha-demethylase - wikidoc Source: WikiDoc URL:[Link]

• Lanosterol 14 alpha-demethylase – Knowledge and References Source: Taylor & Francis URL:[Link]

• Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens Source: Antimicrobial Agents and Chemotherapy - ASM Journals URL:[Link]

• A Practical Guide to Antifungal Susceptibility Testing Source: PMC - NIH URL:[Link]

• Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Approved Standard— Second Edition Source: CLSI (via njccwei.com) URL:[Link]

• Candida auris: Microbiological Characteristics and Laboratory Diagnosis of the Hidden Pathogen Source: Mediterranean Journal of Infection Microbes and Antimicrobials URL:[Link]

• M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi Source: CLSI URL:[Link]

• Antifungal Agents: A Practical Approach Source: ResearchGate URL:[Link]

• M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts Source: CLSI URL: [Link]

• Candida Infections and Their Prevention Source: PMC - NIH URL:[Link]

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• 5. Candida Infections and Their Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]
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• 10. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. njccwei.com [njccwei.com]

Safety & Regulatory Compliance

methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate proper disposal procedures

Comprehensive Operational Guide: Disposal Procedures for Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate

Executive Summary & Chemical Profile

Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate is a nitrogen-rich heterocyclic compound frequently utilized as an intermediate in pharmaceutical synthesis, particularly in the development of monoacylglycerol lipase modulators[1]. Due to the inherent reactivity of the triazole ring and its environmental persistence, improper disposal poses significant ecological and occupational hazards. This guide provides a self-validating, step-by-step framework for the safe handling, segregation, and disposal of this compound, ensuring compliance with environmental regulations and institutional Environmental Health and Safety (EHS) mandates.

Physicochemical Properties & Hazard Causality

To design an effective disposal protocol, laboratory personnel must understand the causality between the chemical's structural properties and its hazard profile.

Table 1: Physicochemical & Hazard Profile

Property	Value / Description	Operational Implication
CAS Number	31100-31-9[2]	Must be used for exact waste tracking and EHS manifesting.
Molecular Formula	C5H7N3O2[2]	High nitrogen content dictates specific combustion byproducts.
Molecular Weight	141.13 g/mol [2]	Relevant for calculating molar concentrations in liquid waste.
Thermal Decomposition	Yields NOx, COx, and HCN[3][4]	Strictly precludes open burning; requires high-temp incineration.

| Ecotoxicity | Harmful to aquatic life[4][5] | Strictly prohibits sink, drain, or sewer disposal[5][6]. |

Mechanistic Insight: The 1,2,4-triazole core is highly stable under standard laboratory conditions. However, if disposed of in landfills or sewer systems, triazole derivatives persist in aqueous environments and induce long-lasting aquatic toxicity[4][5]. Furthermore, when subjected to uncontrolled heating, the nitrogen-rich ring decomposes violently, releasing highly toxic nitrogen oxides (NOx), carbon oxides, and hydrogen cyanide (HCN)[3][4]. Therefore, the only scientifically sound disposal method is controlled, high-temperature incineration by a licensed facility equipped with flue gas desulfurization and denitrification (DeNOx) scrubbers[7][8].

Standard Operating Procedure (SOP): Disposal Workflow

This protocol ensures a closed-loop system where waste is tracked from generation to final destruction without environmental release.

Phase 1: Segregation and Collection

• Determine Waste Stream: Identify whether the methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate waste is in solid form (pure powder/crystals) or dissolved in a solvent (e.g., dichloromethane, methanol)[9].

• Solid Waste: Sweep spilled or unused solid substance into a compatible, sealable primary container, such as a high-density polyethylene (HDPE) or amber glass wide-mouth jar[4][9].

• Liquid Waste: If dissolved, transfer the solution to a designated hazardous organic waste carboy. Ensure the solvent is chemically compatible with the triazole derivative. Do not mix with strong oxidizers or strong acids, as this can trigger exothermic reactions or toxic gas release[4][9].

Phase 2: Packaging and Labeling 4. Seal the Container: Ensure the primary container is tightly closed to prevent dusting or volatilization[4][5]. Never leave containers open in a fume hood to evaporate residual solvents, as this constitutes illegal treatment of hazardous waste and violates emissions regulations[6]. 5. Apply Hazardous Waste Tags: Attach a standardized waste label immediately upon adding the first drop or grain of waste[9]. The label must explicitly list "Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate" and its approximate percentage. Do not use abbreviations or chemical formulas[6]. 6. Secondary Containment: Place the primary container in a secondary containment bin to mitigate the risk of accidental breakage or leaks during storage[9].

Phase 3: Transfer and Final Destruction 7. EHS Transfer: Submit a waste collection request to your institutional EHS department or a licensed commercial hazardous waste management company[6][8]. 8. Incineration: The waste must be routed to a licensed facility equipped with a high-temperature rotary kiln incinerator to safely destroy the heterocyclic ring and scrub the resulting NOx/HCN effluents[7][8].

Figure 1: Operational workflow for triazole derivative waste segregation and disposal.

Spill Response and Decontamination Protocol

In the event of an accidental release, immediate action is required to prevent environmental contamination and the inhalation of dispersed particulates.

• Isolate the Area: Evacuate non-essential personnel and ensure local exhaust ventilation (e.g., fume hood) is operating at maximum capacity[4].

• PPE Donning: Wear safety goggles, nitrile gloves, and a particulate filter respirator if the spill occurs outside a ventilated enclosure[4].

• Containment: To prevent dust dispersion, lightly moisten the solid spill with a compatible solvent (e.g., water or ethanol) before attempting to sweep[4].

• Collection: Carefully collect the moistened material using a non-sparking tool and place it into a sealable hazardous waste container[4].

• Decontamination: Wash the spill area with soap and water. The resulting rinsate must be collected as hazardous waste; do not flush the contaminated rinsate down the drain[5].

Empty Container Management

Containers that previously held methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate must be thoroughly decontaminated before they can be discarded as standard laboratory trash.

• Triple Rinsing: Empty containers must be triple-rinsed with a solvent capable of dissolving the triazole derivative (e.g., methanol or dichloromethane)[6].

• Rinsate Disposal: The solvent rinsate must be collected and disposed of as hazardous organic liquid waste[5][6].

• Defacing: Once the container is triple-rinsed and completely empty, deface all original chemical and hazard labels, remove the cap, and dispose of the clean container as regular solid waste or glass recycling, depending on institutional policy[6].

References

1.[2] Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate - ChemScene. chemscene.com. URL: 2. US11597728B2 - Monoacylglycerol lipase modulators - Google Patents. google.com. URL: 3.[3] 1,2,4-Triazole 5907 - SAFETY DATA SHEET. columbuschemical.com. URL: 4.[4] ICSC 0682 - 1,2,4-TRIAZOLE - INCHEM. inchem.org. URL: 5. Guidelines for the Disposal of Small Quantities of Unused Pesticides - EPA. epa.gov. URL: _ 6.[5] Performax™ CC6200 COOLING WATER TREATMENT. dep.state.pa.us. URL: 7.[8] PART I: MANAGEMENT OF HAZARDOUS CHEMICAL WASTES AT UT MEMPHIS - uthsc. uthsc.edu. URL: 8.[9] STANDARD OPERATING PROCEDURE HAZARDOUS WASTE STORAGE AND DISPOSAL - Department of Chemistry | University of Toronto. utoronto.ca. URL: 9.[6] Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. vumc.org. URL:

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Navigating the Safe Handling of Methyl 5-Methyl-1H-1,2,4-Triazole-3-Carboxylate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of our work and the safety of our laboratory environment are paramount. This guide provides essential, immediate safety and logistical information for the handling of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, a key intermediate in the synthesis of various pharmaceuticals. By understanding the chemical nature of this compound and adhering to rigorous safety protocols, we can mitigate risks and ensure a secure research environment. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, fostering a culture of safety and excellence in the laboratory.

Understanding the Hazard Profile

Methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate and related triazole compounds present several potential hazards that necessitate careful handling. While specific toxicity data for this exact molecule is not extensively documented, the known hazards of structurally similar compounds, such as methyl 1H-1,2,4-triazole-3-carboxylate, provide a strong basis for our safety protocols. The primary concerns are:

• Skin Irritation: Causes skin irritation.[1][2]

• Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

• Respiratory Irritation: May cause respiratory irritation.[1][2][3]

• Harmful if Swallowed: Some related triazole compounds are harmful if swallowed.[4]

Given these potential hazards, a comprehensive approach to personal protective equipment (PPE) is non-negotiable.

Personal Protective Equipment (PPE): Your First Line of Defense

Consistent and correct use of PPE is the most critical barrier between the researcher and potential chemical exposure. The following table summarizes the recommended PPE for handling methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	ANSI-approved safety glasses with side shields or chemical splash goggles are mandatory.[3][5] A face shield should be considered when there is a significant risk of splashing.	Protects against accidental splashes and airborne particles that can cause serious eye irritation.
Skin and Body Protection	A laboratory coat must be worn at all times. Chemically resistant gloves, such as nitrile or neoprene, are required.[5] Double-gloving is advisable for enhanced protection.[5] Closed-toe shoes are mandatory.[3][5]	Prevents skin contact which can lead to irritation. The use of appropriate glove material is crucial for preventing chemical permeation.
Respiratory Protection	All work should be conducted in a certified chemical fume hood to minimize the inhalation of dust or vapors.[5][6] If work outside a fume hood is unavoidable, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[5][6]	Protects the respiratory system from irritation that may be caused by inhaling the compound.

Operational Plan: From Receipt to Disposal

A systematic approach to handling, storage, and disposal is essential to minimize risks associated with methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

Engineering Controls and Pre-Handling Preparations

• Ventilation: All manipulations of this compound must be performed in a well-ventilated laboratory, preferably within a certified chemical fume hood.[3][5][6]

• Emergency Equipment: Ensure that safety showers and eyewash stations are readily accessible and have been recently tested.[5]

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for the specific product you are using.

• Assemble PPE: Don all required personal protective equipment as detailed in the table above.[6]

• Prepare Workspace: Ensure the work area is clean, uncluttered, and free of incompatible materials such as strong oxidizing agents.[7]

Safe Handling Procedures

• Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[3]

• Avoid Inhalation: Avoid breathing dust, fumes, or mists.[3][8]

• Prevent Dust Formation: Handle the solid material carefully to avoid generating dust.[8][9]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or leaving the laboratory.[3][9] Do not eat, drink, or smoke in the laboratory.[4][10]

Storage

• Container Integrity: Keep the container tightly sealed in a dry, cool, and well-ventilated place.[8][11]

• Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong bases.[1][7]

• Labeling: Ensure all containers are clearly and accurately labeled.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Waste Collection: Collect all waste material, including any contaminated PPE, in a suitable, labeled, and sealed container.

• Consult Regulations: Dispose of contents and container in accordance with all local, regional, national, and international regulations.[3] Do not allow the product to enter drains or waterways.[3][9]

• Professional Disposal: Contact a licensed professional waste disposal service to dispose of this material.[11][12]

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] Remove contaminated clothing and wash it before reuse.[8] If skin irritation occurs, seek medical advice.[3]

• Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical advice.[3]

• Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable for breathing.[3] If the person feels unwell, call a poison center or doctor.[3]

• Ingestion: Rinse mouth with water. Do not induce vomiting.[8] Call a poison center or doctor immediately.[8]

• Spills: For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[10] For major spills, evacuate the area and alert the appropriate emergency response team.[10]

Visualizing the Safe Handling Workflow

To further clarify the operational procedures, the following diagram illustrates the key steps for the safe handling of methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate.

Caption: A workflow diagram illustrating the key stages of safe handling for methyl 5-methyl-1H-1,2,4-triazole-3-carboxylate, from preparation to post-handling procedures.

By integrating these safety protocols into your daily laboratory practices, you contribute to a safer and more productive research environment. The principles outlined in this guide are foundational to responsible chemical handling and are designed to empower you with the knowledge to work confidently and securely.

References

• Safety Data Sheet for 5-Methyl-1H-benzotriazole. Alfa Aesar. Available from: [Link]

• Safety Data Sheet: 1,2,4-Triazole. Carl ROTH. Available from: [Link]

• methyl 1H-1,2,4-triazole-3-carboxylate. PubChem. Available from: [Link]

• MSDS of 1-Methyl-1H-1,2,3-triazole-5-carboxylic acid. Capot Chemical. Available from: [Link]

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